2-Picoline-5-boronic acid hydrate

• CAS: 1072952-30-7

Core Science & Biosynthesis

Introduction: The Strategic Importance of 2-Picoline-5-boronic Acid Hydrate in Modern Synthesis

An In-depth Technical Guide to 2-Picoline-5-boronic Acid Hydrate: Properties, Applications, and Protocols

2-Picoline-5-boronic acid hydrate, also known by its systematic name (6-methylpyridin-3-yl)boronic acid hydrate, is a heterocyclic organoboron compound that has emerged as a crucial building block in medicinal chemistry and materials science. Its structure, which combines a pyridine ring with a boronic acid functional group, makes it an exceptionally versatile reagent for forming carbon-carbon and carbon-heteroatom bonds. The pyridine moiety is a common scaffold in a vast array of biologically active molecules, and the boronic acid group provides a gateway to palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[1][2]

This guide, intended for researchers and drug development professionals, provides a comprehensive overview of the chemical properties, synthesis, and applications of 2-Picoline-5-boronic acid hydrate. As a Senior Application Scientist, the focus will be not only on the "what" but the "why"—elucidating the causal relationships behind experimental choices and providing field-proven insights to ensure robust and reproducible outcomes.

PART 1: Core Physicochemical and Structural Properties

Understanding the fundamental properties of a reagent is paramount to its successful application. 2-Picoline-5-boronic acid hydrate is typically a white to off-white crystalline solid, stable at room temperature but best stored under refrigerated (2-8°C) and dry conditions to prevent potential degradation.[3][4][5][6] The "hydrate" designation indicates the presence of associated water molecules within the crystal lattice, which can influence its stability and solubility.

Structural and Chemical Identity

Property	Value	Source(s)
Systematic Name	(6-Methylpyridin-3-yl)boronic acid hydrate	[6][7]
Common Synonyms	2-Methylpyridine-5-boronic acid hydrate	[4][7]
CAS Number	1072952-30-7	[4][7][8]
Molecular Formula	C₆H₁₀BNO₃	[4][7][8]
Molecular Weight	154.96 g/mol	[4][6][7]
Appearance	White to off-white solid	[3]

The anhydrous form, 6-methylpyridine-3-boronic acid (CAS: 659742-21-9), has a reported melting point of approximately 169-172°C and is soluble in water, alcohol, and other organic solvents.[9] While the hydrate's properties are similar, its solubility profile may be slightly different, and it is crucial to consider the water content when calculating molar equivalents for reactions.

PART 2: Synthesis and Purification

The synthesis of pyridine-based boronic acids often requires careful selection of starting materials and reaction conditions to avoid side reactions. A common and effective method involves a palladium-catalyzed borylation of a suitable pyridine precursor.

Microwave-Assisted Borylation Protocol

This protocol describes a robust method for synthesizing the anhydrous form from a triflate precursor, which can subsequently be hydrated. The use of microwave irradiation is a key choice for accelerating the reaction, often reducing reaction times from hours to minutes and improving yields.[3]

Starting Materials:

• 6-methyl-3-pyridinol trifluoromethanesulfonate

• Bis(pinacolato)diboron (B₂pin₂)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂)

• Potassium acetate (KOAc)

• Acetonitrile (MeCN)

Step-by-Step Methodology:

• Reagent Preparation: In a 5 mL microwave reaction tube, dissolve 6-methyl-3-pyridinol trifluoromethanesulfonate (1.0 eq) in acetonitrile (e.g., 30 mL for a 4.6 mmol scale).

• Boron Source Addition: Add bis(pinacolato)diboron (1.5 eq) to the solution. Stir the mixture until the solid is fully dissolved. Causality Note: Using an excess of the diboron reagent drives the reaction towards completion and compensates for any potential non-productive side reactions.

• Base and Catalyst Addition: Add potassium acetate (3.0 eq) followed by Pd(dppf)Cl₂ (e.g., 0.03 mol%). Causality Note: Potassium acetate acts as the base required for the catalytic cycle of the Miyaura borylation. The dppf ligand on the palladium catalyst is well-suited for this transformation due to its electron-rich nature and wide bite angle, which promotes the reductive elimination step.

• Microwave Irradiation: Seal the reaction vessel and place it in a microwave reactor. Heat the mixture to 160°C for a total of 1200 seconds (e.g., 2 cycles of 600 seconds).[3] Monitoring the reaction by LC-MS is crucial to determine completion.

• Work-up and Purification: Upon completion, remove the acetonitrile via rotary evaporation. The resulting crude solid can be dissolved in a suitable solvent like DMSO and purified by preparative HPLC to yield the target product.[3]

PART 3: The Cornerstone Application: Suzuki-Miyaura Cross-Coupling

The primary utility of 2-Picoline-5-boronic acid hydrate lies in its role as a nucleophilic partner in Suzuki-Miyaura cross-coupling reactions.[3] This reaction is one of the most powerful methods for constructing C(sp²)–C(sp²) bonds, which are ubiquitous in pharmaceuticals and advanced materials.[1][10]

Mechanistic Considerations

The general mechanism of the Suzuki-Miyaura reaction is well-established and proceeds through a catalytic cycle involving a palladium(0) species.[1] The presence of the nitrogen atom in the picoline ring can, however, influence the reaction. It can potentially coordinate to the palladium center, affecting its catalytic activity. Furthermore, heteroaryl boronic acids like this one can be susceptible to protodeboronation, a side reaction where the C-B bond is cleaved by a proton source.[11]

Expert Insight: The choice of base is critical. While inorganic bases like K₂CO₃ or K₃PO₄ are common, the specific substrate and catalyst may necessitate milder or non-aqueous conditions. For instance, using potassium fluoride (KF) can be effective while leaving base-labile functional groups on other parts of the molecule intact.[2]

Below is a diagram illustrating the generally accepted catalytic cycle for the Suzuki-Miyaura coupling.

Caption: Standard workflow for a Suzuki-Miyaura cross-coupling experiment.

Step-by-Step Methodology:

• Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1-bromo-4-methoxybenzene (1.0 eq), 2-Picoline-5-boronic acid hydrate (1.2 eq), potassium carbonate (2.0 eq), palladium(II) acetate (0.02 eq), and triphenylphosphine (0.08 eq). Causality Note: The boronic acid is used in slight excess to ensure complete consumption of the potentially more valuable aryl halide. PPh₃ is a common phosphine ligand that stabilizes the palladium catalyst. The Pd(OAc)₂/PPh₃ combination forms the active Pd(0) catalyst in situ.

• Solvent Addition: Add the degassed toluene/water (4:1) solvent mixture. The biphasic system is crucial; the organic phase dissolves the substrates and catalyst, while the aqueous phase dissolves the inorganic base and facilitates the transmetalation step.

• Degassing: Subject the reaction mixture to three cycles of vacuum/backfill with an inert gas. This step is critical to remove dissolved oxygen, which can oxidatively degrade the phosphine ligands and the Pd(0) catalyst, leading to catalyst deactivation and homocoupling side reactions. [12]4. Reaction: Heat the mixture to 90-100°C with vigorous stirring. The reaction progress should be monitored by TLC or LC-MS until the starting aryl bromide is consumed.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to obtain the pure biaryl product.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

PART 4: Safety, Handling, and Storage

Proper handling is essential when working with any chemical reagent. 2-Picoline-5-boronic acid hydrate is classified as an irritant.

• Safety Precautions: Always handle this compound in a well-ventilated fume hood. Wear suitable personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. [9]Avoid inhalation of dust and contact with skin and eyes. [9]* First Aid: In case of eye contact, immediately flush with copious amounts of water and seek medical attention. [9]If skin contact occurs, wash thoroughly with soap and water.

• Storage: Store the reagent in a tightly sealed container in a refrigerator at 2-8°C. [4][5]The compound should be kept in a dry environment to maintain its integrity.

Conclusion

2-Picoline-5-boronic acid hydrate is a high-value reagent whose utility is centered on its efficacy in Suzuki-Miyaura cross-coupling. Its strategic importance in constructing complex molecules for drug discovery and materials science cannot be overstated. By understanding its fundamental properties, employing robust synthetic and coupling protocols, and adhering to strict safety measures, researchers can effectively leverage this building block to accelerate their research and development programs. The key to success lies in a methodical approach, paying close attention to the causality behind each experimental step—from the choice of catalyst and base to the critical need for an oxygen-free environment.

References

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• PubChem. (n.d.). 2-Picoline-5-boronic acid hydrate. Retrieved from PubChem. [Link]

• Kinzel, T., et al. (2010). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society. [Link]

• Li, M., & Wang, B. (2015). Click Reactions and Boronic Acids: Applications, Issues, and Potential Solutions. Molecules. [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from Organic Chemistry Portal. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from Yoneda Labs. [Link]

• Roque, J. B., et al. (2020). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Beilstein Journal of Organic Chemistry. [Link]

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• 5. 6-Methylpyridine-3-boronic acid 659742-21-9 [sigmaaldrich.com]
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2-Picoline-5-boronic acid hydrate CAS number 1072952-30-7

An In-depth Technical Guide to 2-Picoline-5-boronic acid hydrate (CAS: 1072952-30-7)

Introduction: A Versatile Pyridinyl Building Block

In the landscape of modern synthetic chemistry, the strategic introduction of nitrogen-containing heterocycles is a cornerstone of functional molecule design. Among these, the pyridine scaffold is preeminent, featuring in a significant percentage of top-selling pharmaceuticals. 2-Picoline-5-boronic acid hydrate (CAS: 1072952-30-7), also known as (6-methylpyridin-3-yl)boronic acid hydrate, has emerged as a highly valuable and versatile building block for this purpose.[1] Its structure marries the electronically distinct pyridine ring, substituted with an activating methyl group, to the synthetically powerful boronic acid functional group. This combination makes it an indispensable reagent for constructing complex molecular architectures through robust carbon-carbon bond-forming reactions, most notably the palladium-catalyzed Suzuki-Miyaura cross-coupling.

This guide provides an in-depth exploration of the properties, core reactivity, and applications of 2-Picoline-5-boronic acid hydrate, offering field-proven insights and detailed experimental protocols to empower researchers in drug discovery, medicinal chemistry, and materials science.

Physicochemical Properties and Characterization

The unambiguous identification and understanding of a reagent's physical properties are critical for its effective use and the reproducibility of experimental results. 2-Picoline-5-boronic acid hydrate is typically a white to off-white solid under standard conditions.[2]

Property	Value	Source(s)
CAS Number	1072952-30-7	[1]
Molecular Formula	C₆H₁₀BNO₃ (Hydrate); C₆H₈BNO₂ (Anhydrous)	[1][3]
Molecular Weight	154.96 g/mol (Hydrate)	[1][4]
IUPAC Name	(6-methylpyridin-3-yl)boronic acid;hydrate	[1]
Synonyms	2-Methylpyridine-5-boronic acid hydrate, (6-Methylpyridin-3-yl)boronic acid hydrate	[1][3][4]
Appearance	White to off-white solid	[2]
Storage Conditions	Store in a dry, cool, well-ventilated place. Recommended 2-8°C.	[3]

Structural Representation:

Caption: 2D molecular structure of 2-Picoline-5-boronic acid.

Characterization Insights (NMR Spectroscopy): While a definitive spectrum for the hydrate is lot-dependent, the key diagnostic signals in ¹H NMR (in a solvent like DMSO-d₆) would be:

• Aromatic Protons: Three distinct signals in the aromatic region (~7.0-8.5 ppm) corresponding to the protons on the pyridine ring. The proton between the nitrogen and the boronic acid group will be the most downfield.

• Methyl Protons: A singlet around 2.4-2.6 ppm corresponding to the picoline methyl group.[5]

• Boronic Acid Protons: A broad singlet, often exchangeable with D₂O, for the B(OH)₂ protons.

• Water Proton: A signal corresponding to the hydrate water molecule.

Core Reactivity: The Suzuki-Miyaura Coupling

The synthetic utility of 2-Picoline-5-boronic acid hydrate is dominated by its participation in the Suzuki-Miyaura cross-coupling reaction. This Nobel Prize-winning methodology provides an unparalleled tool for the formation of C(sp²)-C(sp²) bonds.[6] The boronic acid is not inherently reactive; it must first be activated by a base to form a more nucleophilic boronate species, which can then efficiently transfer its organic group to the palladium catalyst center.[7]

The generally accepted catalytic cycle involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl/heteroaryl-halide bond.

• Transmetalation: The organic moiety from the activated boronate complex is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic partners are expelled from the palladium complex as the desired biaryl product, regenerating the Pd(0) catalyst.

General catalytic cycle for the Suzuki-Miyaura reaction.

The presence of the pyridine nitrogen can sometimes be a complicating factor, as it can coordinate to the palladium catalyst and impede its activity.[8] Therefore, the careful selection of ligands, base, and solvent is crucial for achieving high yields, particularly when coupling with less reactive aryl chlorides or sterically hindered partners.[9]

Applications in Drug Discovery and Materials Science

The true value of 2-Picoline-5-boronic acid hydrate is realized in its application as a key intermediate for introducing the 6-methylpyridin-3-yl moiety into target molecules.

Medicinal Chemistry: The pyridine ring is a privileged scaffold in drug design, prized for its ability to act as a hydrogen bond acceptor and its capacity to improve the pharmacokinetic properties of a molecule. This specific boronic acid has been utilized in the synthesis of inhibitors for critical biological targets.

• Kinase Inhibitors: It is used in the preparation of inhibitors for enzymes like phosphoinositide-3-kinases (PI3K) and c-jun N-terminal kinase (JNK).[2][3] These pathways are implicated in various diseases, including cancer and inflammatory conditions, making this reagent directly relevant to the development of next-generation therapeutics.[3][10][11]

• Bioisostere: The boronic acid group itself is considered a bioisostere of carboxylic acids and can form reversible covalent bonds with active site serine residues in certain enzymes, a strategy famously employed by the FDA-approved drug Bortezomib.[10][12]

Materials Science: While less documented than its pharmaceutical applications, the electronic properties of the pyridine ring make this reagent a candidate for the synthesis of novel organic electronic materials. Pyridine-based ligands and building blocks are often incorporated into:

• OLEDs and PLEDs: Organic light-emitting diodes (OLEDs) and polymer light-emitting diodes (PLEDs) can utilize pyridine-containing molecules as components of their emissive or charge-transport layers.

• Functional Polymers: Incorporation into conjugated polymers can tune their electronic and photophysical properties for applications in sensors or organic electronics.

Synthetic and Application Protocols

Disclaimer: These protocols are representative and may require optimization for specific substrates and scales. All work should be conducted by trained personnel in a suitable laboratory environment.

Protocol 1: Synthesis of (6-Methylpyridin-3-yl)boronic acid

This protocol is adapted from a modern, efficient microwave-assisted synthesis of the anhydrous boronic acid from a triflate precursor.[2] The anhydrous product readily forms the stable hydrate upon exposure to atmospheric moisture.

Workflow for the synthesis of the target boronic acid.

Methodology:

• Reaction Setup: In a 5 mL microwave reaction tube, dissolve 6-methyl-3-pyridinol trifluoromethanesulfonate (1.0 equiv, 4.6 mmol) in acetonitrile (30 mL).

• Reagent Addition: Add bis(pinacolato)diboron (1.5 equiv, 6.9 mmol) and stir until fully dissolved.

• Sequentially add potassium acetate (KOAc, 3.0 equiv, 13.8 mmol) and [1,1'-bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂, 0.03 mol%).

• Microwave Reaction: Seal the tube and place it in a microwave reactor. Heat the mixture to 160°C and hold for 2 x 600 seconds (20 minutes total). Monitor the reaction progress by LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature and remove the acetonitrile solvent under reduced pressure.

• Purification: Dissolve the resulting solid residue in a minimal amount of DMSO and purify by preparative HPLC to yield the final product. The product can be isolated as the hydrate.

Protocol 2: General Suzuki-Miyaura Cross-Coupling

This protocol provides a robust starting point for coupling 2-Picoline-5-boronic acid hydrate with a generic aryl bromide.[8][13]

Experimental workflow for a typical Suzuki coupling.

Methodology:

• Reaction Setup: To a dry Schlenk flask, add the aryl bromide (1.0 equiv), 2-Picoline-5-boronic acid hydrate (1.2 equiv), base (e.g., K₂CO₃, 2.0 equiv), and the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio) via syringe. A typical reaction concentration is 0.1-0.5 M with respect to the aryl bromide.

• Reaction: Heat the reaction mixture to the desired temperature (typically 85-100 °C) with vigorous stirring. Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

• Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the pure product.

Safety and Handling

Proper handling is essential due to the hazardous nature of this reagent. It is classified as harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Hazard Class	GHS Statement
Acute Toxicity, Oral	H302: Harmful if swallowed
Skin Irritation	H315: Causes skin irritation
Eye Irritation	H319: Causes serious eye irritation
Specific Target Organ	H335: May cause respiratory irritation

Handling Precautions:

• Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.

• Handling: Avoid breathing dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

• Storage: Keep the container tightly closed and store in a dry, cool (2-8°C), and well-ventilated place away from incompatible materials such as strong oxidizing agents.

Conclusion

2-Picoline-5-boronic acid hydrate, CAS 1072952-30-7, is a synthetically powerful and strategically important building block. Its utility is centered on its ability to seamlessly introduce the 6-methylpyridin-3-yl fragment into complex molecules via the robust and reliable Suzuki-Miyaura cross-coupling reaction. For researchers in drug discovery, its application in the synthesis of kinase inhibitors and other biologically active compounds makes it an invaluable tool. With a clear understanding of its properties, reactivity, and handling requirements as detailed in this guide, scientists can effectively leverage this reagent to accelerate the development of novel pharmaceuticals and functional materials.

References

• Khan, I., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 205. Available from: [Link]

• PubChem. (n.d.). 2-Picoline-5-boronic acid hydrate. National Center for Biotechnology Information. Available from: [Link]

• Google Patents. (n.d.). US7786133B2 - Chemically modified small molecules. Google Patents.

• LookChem. (n.d.). Cas 659742-21-9, 6-Methylpyridine-3-boronic Acid. LookChem. Available from: [Link]

• ARKAT USA, Inc. (n.d.). Recent progress in the synthesis of pyridinylboronic acids and esters. Arkat USA. Available from: [Link]

• Silva, F., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. Available from: [Link]

• ResearchGate. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. ResearchGate. Available from: [Link]

• National Institutes of Health. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. NIH. Available from: [Link]

• PubMed. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. PubMed. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Available from: [Link]

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An In-depth Technical Guide to (6-Methylpyridin-3-yl)boronic Acid: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (6-Methylpyridin-3-yl)boronic acid, a pivotal reagent in modern organic synthesis and drug discovery. Moving beyond a simple datasheet, this document elucidates the structural nuances, key chemical properties, and field-proven applications of this versatile building block.

Unraveling the Structure: Beyond the Monomer

At its core, (6-Methylpyridin-3-yl)boronic acid is an organoboron compound featuring a pyridine ring substituted with a methyl group at the 6-position and a boronic acid moiety [-B(OH)₂] at the 3-position.[1] While commonly depicted as a simple monomer, the reality of its solid-state structure is more complex and critical for experimental success.

The Monomeric Form in Solution

In protic solvents, (6-Methylpyridin-3-yl)boronic acid exists in equilibrium with its hydrated form. The boron atom, a Lewis acid, can reversibly coordinate with water. This monomeric form is the reactive species in many solution-phase reactions, most notably the Suzuki-Miyaura coupling.

The Predominant Solid-State Structure: The Boroxine Trimer

Boronic acids possess a strong thermodynamic driving force to undergo intermolecular dehydration, especially in the solid state or in non-polar solvents.[2] This process results in the formation of a six-membered ring with alternating boron and oxygen atoms, known as a boroxine.[2] Therefore, solid (6-Methylpyridin-3-yl)boronic acid is most accurately represented as its cyclic trimeric anhydride: 2,4,6-tris(6-methylpyridin-3-yl)boroxine .

This trimeric structure is crucial to understand for practical laboratory applications. The compound's solubility, stability, and even reactivity can be influenced by the equilibrium between the monomeric acid and the trimeric boroxine. Some commercial suppliers explicitly state that their product contains varying amounts of the anhydride.[3] The PubChem entry for the synonym 2-Methylpyridine-5-boronic acid notes that it "might not be a discrete structure," alluding to this equilibrium.[4]

Caption: Equilibrium between the monomeric acid and the trimeric boroxine.

Physicochemical Properties and Handling

Understanding the physical and chemical properties of (6-Methylpyridin-3-yl)boronic acid is paramount for its effective use and storage.

Property	Value	Source(s)
CAS Number	659742-21-9	[5]
Molecular Formula	C₆H₈BNO₂	[5]
Molecular Weight	136.94 g/mol	[5]
Appearance	White to off-white or pale brown solid/powder	[1]
Storage Temperature	2-8°C, often under inert atmosphere
Solubility	Slightly soluble in DMSO and Methanol
Synonyms	2-Methyl-5-pyridinylboronic acid, 2-Methylpyridine-5-boronic acid	[4]

Stability and Storage

Pyridine boronic acids are generally sensitive to moisture and should be stored in a tightly sealed container in a cool, dry place, often under an inert atmosphere like argon or nitrogen. The boronic acid group can be susceptible to slow hydrolysis and protodeboronation (loss of the boronic acid group), especially under harsh pH conditions.

Safety Precautions

(6-Methylpyridin-3-yl)boronic acid is classified as an irritant, causing skin and serious eye irritation, and may cause respiratory irritation.[6] Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn during handling. Work should be conducted in a well-ventilated area or a fume hood.

Synthesis Pathways

The synthesis of pyridinylboronic acids can be achieved through several established methods in organometallic chemistry. The most common approaches involve the borylation of a corresponding halo-pyridine precursor.

Caption: General synthetic routes to (6-Methylpyridin-3-yl)boronic acid.

One prevalent method involves a metal-halogen exchange of 3-bromo-6-methylpyridine with an organolithium reagent (like n-butyllithium) at low temperatures, followed by quenching the resulting lithiated pyridine with a trialkyl borate (e.g., triisopropyl borate). A subsequent acidic workup hydrolyzes the boronate ester to yield the final boronic acid.

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The primary utility of (6-Methylpyridin-3-yl)boronic acid lies in its role as a nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between the pyridine ring and various aryl or vinyl halides (or triflates).

This capability is extensively leveraged in drug discovery to construct complex molecular architectures. For instance, this reagent is used in the synthesis of inhibitors for critical biological targets like phosphoinositide-3-kinases (PI3K) and c-jun N-terminal kinase (JNK).[1]

Mechanistic Overview of the Suzuki-Miyaura Coupling

The catalytic cycle involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide (Ar-X) bond, forming a Pd(II) complex.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step is crucial and is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.

• Reductive Elimination: The two organic fragments on the palladium complex couple, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

Disclaimer: This is a representative protocol and must be adapted and optimized for specific substrates and scales. All work should be performed by trained professionals in a suitable laboratory setting.

Materials:

• (6-Methylpyridin-3-yl)boronic acid (1.2 - 1.5 equivalents)

• Aryl or heteroaryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2-3 equivalents)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, or DME, often with water)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide, (6-Methylpyridin-3-yl)boronic acid, the palladium catalyst, and the base.

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed solvent(s) via syringe.

• Heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-110 °C).

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired coupled product.

Conclusion

(6-Methylpyridin-3-yl)boronic acid is more than a simple chemical reagent; it is a powerful tool for molecular construction. Its true structure in the solid state, a trimeric boroxine, and its equilibrium with the reactive monomeric form in solution are key concepts for its effective application. As a cornerstone of the Suzuki-Miyaura reaction, it provides a reliable and efficient method for introducing the 6-methylpyridin-3-yl moiety into complex molecules, making it an indispensable asset in the fields of medicinal chemistry and materials science. A thorough understanding of its properties and handling requirements ensures its successful and safe implementation in the laboratory, paving the way for novel discoveries and innovations.

References

• PubChem. 2-Methylpyridine-5-boronic acid. National Center for Biotechnology Information.

• CymitQuimica. 2-methylpyrimidine-5-Boronicacid.

• Sigma-Aldrich. 6-Methylpyridine-3-boronic acid.

• BLD Pharm. (6-Methylpyridin-3-yl)boronic acid.

• ChemicalBook. 6-Methylpyridine-3-boronic Acid.

• Sigma-Aldrich. 2-(methylcarboxy)pyridine-5-boronic acid AldrichCPR.

• Sigma-Aldrich. (6-(Dimethylamino)-4-methylpyridin-3-yl)boronic acid.

• Oakwood Chemical. 6-Chloro-3-pyridinylboronic acid(contains Anhydride), min 97%.

• PubChem. (Pyridin-4-yl)boronic acid. National Center for Biotechnology Information.

• PubChem. 3-Pyridinylboronic acid. National Center for Biotechnology Information.

• ResearchGate. Complete set of pyridine boronic acid building blocks.

• Sigma-Aldrich. 4-Pyridinylboronic acid.

• ChemScene. (6-Methoxy-5-methylpyridin-3-yl)boronic acid.

• Organic Syntheses. 3-pyridylboronic acid.

• Wikipedia. Boroxine.

• Sigma-Aldrich. 6-Methylpyridine-3-boronic acid.

• AOBChem. 2-(Methylcarboxy)pyridine-5-boronic acid.

• Ivy Fine Chemicals. (6-Methylpyridin-3-yl)boronic acid.

• ChemicalBook. 5-Methyl-2-pyridineboronic acid.

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A Comprehensive Technical Guide to 2-Picoline-5-boronic acid hydrate for Advanced Research Applications

Executive Summary: This guide provides an in-depth analysis of 2-Picoline-5-boronic acid hydrate, a pivotal heterocyclic building block in modern organic synthesis and medicinal chemistry. We will explore its fundamental physicochemical properties, including its definitive molecular weight, and delve into its practical applications, with a focus on the Suzuki-Miyaura cross-coupling reaction—a cornerstone of carbon-carbon bond formation. This document serves as a technical resource for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and a robust framework for its effective utilization in the laboratory.

Introduction: The Strategic Value of Heterocyclic Boronic Acids

The advent of transition metal-catalyzed cross-coupling reactions has revolutionized the synthesis of complex organic molecules. Within this landscape, boronic acids have emerged as indispensable reagents due to their remarkable versatility, stability, and generally low toxicity.[1] Their application is particularly profound in the field of drug discovery, where the boronic acid moiety can serve as a unique pharmacophore or a bioisostere of carboxylic acids.[1][2]

2-Picoline-5-boronic acid hydrate distinguishes itself by integrating the reactive potential of a boronic acid with the structural and electronic properties of a pyridine ring. The pyridine scaffold is a privileged structure in medicinal chemistry, present in numerous FDA-approved pharmaceuticals. This reagent, therefore, provides a direct route to novel heterocyclic compounds with significant potential for biological activity, making it a molecule of high interest for both academic and industrial research.

Physicochemical Properties and Characterization

A thorough understanding of a reagent's properties is fundamental to its successful application. 2-Picoline-5-boronic acid hydrate is a stable solid under standard laboratory conditions, though its hygroscopic nature necessitates careful handling and storage.

Core Compound Data

All quantitative data for 2-Picoline-5-boronic acid hydrate has been consolidated for ease of reference.

Property	Value	Source(s)
Molecular Weight	154.96 g/mol	[3][4][5]
Molecular Formula	C₆H₈BNO₂·H₂O (or C₆H₁₀BNO₃)	[3][4][6]
CAS Number	1072952-30-7	[3][4][6]
Common Synonyms	(6-Methylpyridin-3-yl)boronic acid hydrate, 2-Methylpyridine-5-boronic acid hydrate	[3][4]
Typical Appearance	White to off-white solid	N/A
Stability	Stable under normal conditions	[7]
Storage	Store in a tightly sealed container in a dry, cool, and well-ventilated area	[3][7]

Protocol 1: Standard Workflow for Identity and Purity Verification

As a Senior Application Scientist, I advocate for a self-validating system where the integrity of every starting material is confirmed. The following protocol outlines a standard workflow for characterizing 2-Picoline-5-boronic acid hydrate upon receipt.

Causality: This multi-step verification is crucial because impurities or degradation (e.g., deboronation) can significantly impact reaction yield and reproducibility. Each step provides orthogonal data to build a comprehensive profile of the reagent's quality.

Methodology:

• Visual Inspection: Examine the material for uniform color and consistency. Any discoloration or clumping may indicate degradation or excessive moisture.

• Solubility Test: Assess solubility in common laboratory solvents (e.g., Methanol, DMSO, Water). This provides a preliminary check and is essential for planning reaction conditions.

• ¹H NMR Spectroscopy:

  • Dissolve ~5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆ or MeOD).

  • Acquire the spectrum and look for characteristic peaks corresponding to the aromatic protons on the pyridine ring and the methyl group singlet. The broad signal from the boronic acid protons (B(OH)₂) is often visible, as is the water of hydration.

• Mass Spectrometry (ESI-MS):

  • Prepare a dilute solution of the compound.

  • Acquire the mass spectrum in positive ion mode.

  • Expect to observe the [M+H]⁺ ion corresponding to the anhydrous form (C₆H₈BNO₂), as the water of hydration is typically lost during ionization.

• ¹¹B NMR Spectroscopy (Optional but Recommended):

  • This technique provides direct information about the boron environment. A single broad peak between 20-30 ppm is characteristic of a trigonal planar aryl boronic acid.

Caption: Standard workflow for verifying the identity and purity of incoming reagents.

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is arguably the most important application for 2-Picoline-5-boronic acid hydrate, enabling the formation of a C(sp²)-C(sp²) bond between the pyridine ring and another aromatic or vinylic system. This reaction is a workhorse in pharmaceutical development for constructing complex molecular scaffolds.

Mechanistic Overview

The reaction proceeds via a catalytic cycle involving a palladium catalyst. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl/vinyl halide bond.

• Transmetalation: The boronic acid, activated by a base to form a more nucleophilic boronate species, transfers its organic group (the picolinyl moiety) to the palladium center.

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated, forming the final product and regenerating the Pd(0) catalyst.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling

Causality: The choice of catalyst, base, and solvent is critical and interdependent. A phosphine-ligated palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)) is commonly used for its stability and activity. An aqueous inorganic base (e.g., K₂CO₃ or Cs₂CO₃) is required to activate the boronic acid for transmetalation. A solvent system like Dioxane/Water or Toluene/Ethanol/Water facilitates the dissolution of both organic and inorganic reagents.

Methodology:

• Reaction Setup: To an oven-dried reaction vessel, add the aryl halide (1.0 eq), 2-Picoline-5-boronic acid hydrate (1.1-1.5 eq), and the palladium catalyst (0.01-0.05 eq).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (Nitrogen or Argon) for 5-10 minutes. This is crucial as the Pd(0) catalyst is oxygen-sensitive.

• Solvent and Base Addition: Add the degassed solvent(s) followed by the aqueous base solution (2.0-3.0 eq).

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., Ethyl Acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Role in Drug Discovery

The incorporation of boronic acids into drug candidates has surged following the success of drugs like Bortezomib (Velcade®).[8] The boron atom in 2-Picoline-5-boronic acid hydrate is electrophilic and can form a reversible covalent bond with nucleophilic residues (like serine or threonine) in an enzyme's active site.[1] This unique binding mechanism can lead to highly potent and selective inhibitors.

When coupled with the 2-picoline scaffold, this reagent allows medicinal chemists to:

• Introduce a Hydrogen Bond Acceptor: The pyridine nitrogen can interact with donor groups in a protein binding pocket.

• Provide Aromatic Interactions: The pyridine ring can engage in π-stacking or hydrophobic interactions.

• Tune Physicochemical Properties: The methyl group and the overall scaffold influence solubility, lipophilicity, and metabolic stability.

This combination of a proven pharmacophore (boronic acid) and a privileged heterocyclic scaffold (pyridine) makes 2-Picoline-5-boronic acid hydrate a high-value starting material for generating compound libraries aimed at various therapeutic targets.[2]

Safety and Handling

Adherence to safety protocols is non-negotiable. 2-Picoline-5-boronic acid hydrate should be handled with appropriate personal protective equipment (PPE).

Hazard Statement	GHS Code	Precautionary Measure
Harmful if swallowed	H302	Do not eat, drink, or smoke when using this product. Rinse mouth if swallowed.
Causes skin irritation	H315	Wear protective gloves. Wash skin thoroughly after handling.[9]
Causes serious eye irritation	H319	Wear eye protection. Rinse cautiously with water for several minutes if in eyes.[9]
May cause respiratory irritation	H335	Avoid breathing dust. Use only outdoors or in a well-ventilated area.[10]

First Aid:

• Skin Contact: Wash off immediately with plenty of soap and water.[7][9]

• Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[9]

• Inhalation: Move to fresh air.[9]

• Ingestion: Clean mouth with water and seek medical attention if symptoms occur.[7]

Always consult the most recent Safety Data Sheet (SDS) from your supplier before use.[7]

Conclusion

2-Picoline-5-boronic acid hydrate, with a definitive molecular weight of 154.96 g/mol , is more than just a chemical reagent; it is a strategic tool for molecular innovation.[3][4][5] Its utility in robust C-C bond-forming reactions and its potential as a foundational block in medicinal chemistry underscore its importance. By understanding its properties, employing rigorous verification protocols, and appreciating the mechanistic nuances of its application, researchers can fully leverage this compound to accelerate the discovery and development of novel chemical entities.

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• SAFETY D
• SAFETY D
• SAFETY D
• SAFETY D
• 2-Picoline-5-boronic acid hydrate | CAS 1072952-30-7 | SCBT - Santa Cruz Biotechnology.
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• 2-PICOLINE-5-BORONIC ACID HYDR
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applic
• 2-PICOLINE-5-BORONIC ACID HYDR
• Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective.
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A Senior Application Scientist's Guide to the Synthesis of 2-Picoline-5-boronic Acid Hydrate

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Picoline-5-boronic acid, also known as (6-methylpyridin-3-yl)boronic acid, is a pivotal heterocyclic building block in modern organic synthesis. Its utility is most pronounced in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, which are fundamental to the construction of complex biaryl and heteroaryl structures prevalent in pharmaceutical agents and advanced materials.[1][2] This guide provides an in-depth technical overview of the primary synthetic routes to this valuable compound, focusing on the causality behind methodological choices. We will dissect two robust and field-proven strategies: the Palladium-Catalyzed Miyaura Borylation and the classic Lithiation-Borylation via Halogen-Metal Exchange. Each section offers detailed, step-by-step protocols, mechanistic insights, and a comparative analysis to empower researchers in selecting the optimal route for their specific application, scale, and available resources.

Introduction: The Strategic Value of 2-Picoline-5-boronic Acid

The pyridine ring is a ubiquitous scaffold in medicinal chemistry. The strategic placement of a boronic acid group on this ring transforms it into a versatile coupling partner. Specifically, 2-Picoline-5-boronic acid offers a unique combination of a nucleophilic nitrogen atom and a reactive C-B bond, enabling the synthesis of highly functionalized molecules.

However, the synthesis of pyridineboronic acids is not without its challenges. The electron-deficient nature of the pyridine ring and the potential for the nitrogen lone pair to interfere with catalytic cycles can complicate synthesis.[3] Furthermore, the stability of the final product is a critical consideration, as pyridinylboronic acids, particularly those with substituents ortho to the nitrogen, can be susceptible to protodeboronation. For this reason, they are often handled as their more stable hydrate or pinacol ester forms. This guide addresses these challenges by presenting reliable methods that ensure high yield and purity.

Core Synthetic Strategies: A Tale of Two Pathways

Two principal methodologies dominate the synthesis of 2-Picoline-5-boronic acid: a modern, catalyst-driven approach and a classic organometallic route.

Strategy A: Palladium-Catalyzed Miyaura Borylation

The Miyaura borylation is a powerful and versatile cross-coupling reaction that forms a carbon-boron bond from an aryl or vinyl halide.[4][5] This method is prized for its exceptionally mild reaction conditions and broad functional group tolerance, making it a preferred choice for complex substrates.[6]

Mechanistic Rationale: The reaction proceeds via a palladium(0) catalytic cycle. The cycle begins with the oxidative addition of the palladium catalyst to the C-X bond of the starting halopyridine (e.g., 5-bromo-2-methylpyridine). This is followed by a transmetalation step with a diboron reagent, typically bis(pinacolato)diboron (B₂pin₂), which is facilitated by a weak base like potassium acetate (KOAc). The base is crucial; it activates the palladium complex rather than the diboron reagent, promoting the key transmetalation step while being mild enough to prevent premature Suzuki coupling of the product.[5][6] Reductive elimination then regenerates the palladium(0) catalyst and releases the desired boronic ester product.

Caption: Workflow for the Lithiation-Borylation synthesis route.

Detailed Experimental Protocols

Disclaimer: These protocols are intended for trained chemists in a controlled laboratory setting. All operations should be performed in a fume hood with appropriate personal protective equipment.

Protocol for Miyaura Borylation of 5-Bromo-2-methylpyridine

This protocol is adapted from established procedures for the borylation of halopyridines. [7][8]

• Reagents & Equipment:

  • 5-Bromo-2-methylpyridine (1.0 eq)

  • Bis(pinacolato)diboron (B₂pin₂) (1.1 eq)

  • [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (0.03 eq)

  • Potassium Acetate (KOAc), anhydrous (3.0 eq)

  • 1,4-Dioxane, anhydrous

  • Schlenk flask or microwave reaction vial, magnetic stirrer, heating mantle/oil bath, inert atmosphere (Nitrogen or Argon).

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add 5-bromo-2-methylpyridine (1.0 eq), bis(pinacolato)diboron (1.1 eq), potassium acetate (3.0 eq), and Pd(dppf)Cl₂ (0.03 eq).

  • Add anhydrous 1,4-dioxane to achieve a concentration of approximately 0.2 M with respect to the starting halide.

  • Seal the flask and heat the reaction mixture to 90-100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 3-12 hours.

  • Once complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues and inorganic salts.

  • Concentrate the filtrate under reduced pressure. The resulting crude 2-picoline-5-boronic acid pinacol ester can often be used directly or purified by column chromatography on silica gel.

  • Hydrolysis to Boronic Acid Hydrate (Optional): Dissolve the crude pinacol ester in a mixture of THF and water. Add an acid (e.g., 2M HCl) and stir at room temperature until hydrolysis is complete (monitor by LC-MS). Neutralize carefully and extract the product. Alternatively, transesterification with a phase-transfer catalyst can yield the boronic acid.

Protocol for Lithiation-Borylation of 5-Bromo-2-methylpyridine

This protocol is based on the general and robust procedure for preparing arylboronic acids via halogen-metal exchange. [9]

• Reagents & Equipment:

  • 5-Bromo-2-methylpyridine (1.0 eq)

  • n-Butyllithium (n-BuLi) solution in hexanes (1.1 eq)

  • Triisopropyl borate (1.2 eq)

  • Tetrahydrofuran (THF), anhydrous

  • 2M Hydrochloric Acid (HCl)

  • Three-neck round-bottom flask, dropping funnel, low-temperature thermometer, magnetic stirrer, inert atmosphere (Nitrogen or Argon), dry ice/acetone bath.

• Procedure:

  • Set up a dry three-neck flask under an inert atmosphere. Add anhydrous THF and cool the flask to -78 °C using a dry ice/acetone bath.

  • Add 5-bromo-2-methylpyridine (1.0 eq) to the cold THF and stir until dissolved.

  • Slowly add n-BuLi (1.1 eq) dropwise via syringe or dropping funnel, ensuring the internal temperature does not rise above -70 °C. Stir the resulting mixture at -78 °C for 1 hour.

  • In a separate flask, dissolve triisopropyl borate (1.2 eq) in anhydrous THF. Add this solution dropwise to the reaction mixture, again maintaining a temperature below -70 °C.

  • After the addition is complete, stir the mixture at -78 °C for an additional 2 hours, then allow it to warm slowly to room temperature overnight.

  • Quench the reaction by slowly adding 2M HCl at 0 °C. Stir vigorously for 1-2 hours to complete the hydrolysis.

  • Adjust the pH of the aqueous layer to ~7 with a saturated solution of NaHCO₃. The product may precipitate.

  • Extract the aqueous layer with ethyl acetate or dichloromethane. Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-picoline-5-boronic acid hydrate, which can be purified by recrystallization.

Comparative Analysis of Synthetic Routes

The choice between Miyaura Borylation and Lithiation-Borylation depends on several factors, including the complexity of the substrate, desired scale, and available equipment.

Feature	Miyaura Borylation	Lithiation-Borylation	Justification & Expert Insight
Yield	Generally Good to Excellent (e.g., >90% reported for analogs)[7]	Moderate to Good	Miyaura borylation is often cleaner with fewer side products. Lithiation can suffer from side reactions if conditions are not strictly controlled.
Functional Group Tolerance	Excellent	Poor to Moderate	The mild, base-mediated conditions of Miyaura tolerate esters, ketones, and nitriles. The highly basic n-BuLi used in lithiation is incompatible with acidic protons and many electrophilic groups. [6]
Reaction Conditions	Mild (e.g., 90-100 °C)	Cryogenic (-78 °C)	The need for cryogenic temperatures is a significant drawback for scalability and equipment requirements in the lithiation route. [9]
Cost & Scalability	Higher (Palladium Catalyst)	Lower (Inexpensive Reagents)	The cost of the palladium catalyst and phosphine ligand can be prohibitive for large-scale synthesis, whereas n-BuLi and borate esters are commodity chemicals, making lithiation more economical at scale.
Safety & Handling	Standard handling of air-sensitive catalyst.	Requires handling of pyrophoric n-BuLi and strict anhydrous, cryogenic conditions.	n-Butyllithium is highly pyrophoric and requires specialized handling techniques, posing a greater safety risk.

Characterization and Stability Considerations

Characterization: The final product should be characterized to confirm its identity and purity.

• ¹H NMR: Expect characteristic signals for the pyridine ring protons and the methyl group. The B(OH)₂ protons often appear as a broad singlet.

• LC-MS: To confirm the molecular weight (MH⁺ = 138.0 for the free acid). [7]* Melting Point: Pure boronic acids typically have high melting points. Stability: As previously mentioned, pyridineboronic acids can be unstable. [3]They are often isolated as hydrates or as their corresponding pinacol esters, which are significantly more stable and amenable to storage and chromatography. If the free boronic acid is generated, it should be used in subsequent steps promptly or stored under cold, dry, inert conditions.

Conclusion

The synthesis of 2-Picoline-5-boronic acid hydrate can be achieved effectively through two primary routes. The Palladium-Catalyzed Miyaura Borylation stands out as the superior method for laboratory-scale synthesis, especially for substrates bearing sensitive functional groups, due to its mildness and high yields. In contrast, the Lithiation-Borylation pathway, while demanding more stringent conditions and offering less functional group compatibility, remains a viable and economically advantageous option for large-scale production where cost is a primary driver. A thorough understanding of the mechanistic underpinnings and practical trade-offs of each route allows the synthetic chemist to make an informed decision, ensuring the successful and efficient production of this critical synthetic intermediate.

References

• ResearchGate. (n.d.). Pyridine derivatives catalyzed borylation of aryl halides.
• Wright, J. S., Scott, P., & Steel, P. (2020). Iridium‐Catalysed C−H Borylation of Heteroarenes: Balancing Steric and Electronic Regiocontrol. Angewandte Chemie. (Semantic Scholar).
• American Chemical Society. (2025). Iridium-catalyzed C-H borylation of substituted pyridines. ACS Fall 2025.

• Organic Chemistry Portal. (2017). Pyridine-Catalyzed Radical Borylation of Aryl Halides. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Iridium-catalyzed C–H borylation of pyridines. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Tautomeric equilibria and binding selectivity of pyridineboronic acids. Retrieved from [Link]

• Wikipedia. (n.d.). Miyaura borylation. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Miyaura Borylation Reaction. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Amino-5-bromo-4-methylpyridine.
• BenchChem. (2025).
• University of Bristol Research Portal. (n.d.).
• Aggarwal, V. K. (2017).

• Wikipedia. (n.d.). 2-Methylpyridine. Retrieved from [Link]

• MDPI. (n.d.). Synthetic and DFT Modeling Studies on Suzuki–Miyaura Reactions of 4,5-Dibromo-2-methylpyridazin-3(2H)-one with Ferrocene Boronates.... Retrieved from [Link]

• Aggarwal, V. K. (2018).
• SciSpace. (2022). Yeung, K., Mykura, R. C., & Aggarwal, V. K. (2022).

• PubMed. (2010). Application of the lithiation-borylation reaction to the preparation of enantioenriched allylic boron reagents.... Retrieved from [Link]

• Organic Syntheses. (2005). SYNTHESIS OF 3-PYRIDYLBORONIC ACID AND ITS PINACOL ESTER.... Retrieved from [Link]

• ARKAT USA. (n.d.). Recent progress in the synthesis of pyridinylboronic acids and esters. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of 2-methyl formate-5-boronic acid pinacol ester thiazole.

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An In-depth Technical Guide to the Solubility of 2-Picoline-5-boronic acid hydrate

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand and determine the solubility of 2-Picoline-5-boronic acid hydrate. Recognizing the limited availability of specific quantitative solubility data in public literature for this compound, this document emphasizes the foundational principles governing boronic acid solubility, provides detailed, field-proven experimental protocols for its determination, and discusses the critical factors that influence its behavior in various solvent systems. By synthesizing theoretical knowledge with practical, step-by-step methodologies, this guide empowers researchers to generate reliable solubility data essential for applications ranging from synthetic reaction optimization to formulation development in medicinal chemistry.

Introduction: The Significance of 2-Picoline-5-boronic acid hydrate in Modern Chemistry

2-Picoline-5-boronic acid hydrate, with the chemical structure C₆H₁₀BNO₃, is a heterocyclic organoboron compound of significant interest in contemporary chemical research, particularly in the realms of medicinal chemistry and materials science.[1][2][3] Its bifunctional nature, incorporating both a picoline moiety and a boronic acid group, renders it a versatile building block. The boronic acid functional group is renowned for its utility in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry for the formation of carbon-carbon bonds.[4]

In the pharmaceutical industry, boronic acid-containing molecules have emerged as a pivotal class of enzyme inhibitors.[5][6] The landmark approval of bortezomib (Velcade®), a dipeptide boronic acid, for the treatment of multiple myeloma underscored the therapeutic potential of this compound class.[5][6] The boron atom's ability to form stable, reversible covalent bonds with nucleophilic residues in enzyme active sites is a key aspect of their mechanism of action.[7]

A thorough understanding of the solubility of 2-Picoline-5-boronic acid hydrate is a prerequisite for its effective application. Solubility dictates the choice of solvent for organic synthesis, influences reaction kinetics and yields, is a critical parameter for purification and crystallization, and is a fundamental characteristic for formulation and drug delivery. This guide will provide the necessary theoretical background and practical protocols to navigate the complexities of its solubility.

Physicochemical Properties and Factors Influencing Solubility

While specific experimental data for 2-Picoline-5-boronic acid hydrate is not extensively documented, we can infer its likely behavior by examining its structural components and the known properties of related boronic acids.

Computed Properties of 2-Picoline-5-boronic acid hydrate:

Property	Value	Source
Molecular Formula	C₆H₁₀BNO₃	PubChem[1]
Molecular Weight	154.96 g/mol	PubChem[1]
IUPAC Name	(6-methylpyridin-3-yl)boronic acid;hydrate	PubChem[1]
CAS Number	1072952-30-7	ChemicalBook, Santa Cruz Biotechnology[2][8]

Key Factors Governing Solubility:

• The Dual Nature of the Molecule: The presence of the polar pyridine ring and the boronic acid group, capable of hydrogen bonding, suggests potential solubility in polar solvents, including water. Conversely, the methyl group and the aromatic ring introduce some nonpolar character, which may confer solubility in certain organic solvents. The parent compound, 2-picoline (2-methylpyridine), is miscible with water and most organic solvents.[9][10]

• The Boronic Acid Moiety and Dehydration: A critical characteristic of boronic acids is their propensity to undergo reversible dehydration to form cyclic anhydrides known as boroxines.[11][12] This equilibrium between the monomeric acid and the trimeric boroxine is solvent-dependent and can significantly complicate solubility measurements, as the two species exhibit different solubilities.[12]

• pH-Dependent Solubility: The boronic acid group is a Lewis acid, and its acidity (pKa) will influence its charge state and, consequently, its solubility in aqueous solutions. The acidity of phenylboronic acids can be influenced by substituents on the aromatic ring.[13] In basic media, the boronic acid will exist as the more soluble boronate salt.

• Complexation with Diols: Boronic acids are known to form cyclic esters with diols, such as mannitol and other monosaccharides.[5] This complexation can dramatically increase the aqueous solubility of boronic acids, a strategy employed in the formulation of drugs like bortezomib.[5]

Experimental Determination of Solubility: A Step-by-Step Guide

Due to the complexities mentioned above, a standardized and carefully executed experimental protocol is essential for obtaining reliable and reproducible solubility data. The dynamic method, which involves monitoring the dissolution of a solid upon controlled heating, is a robust technique for this purpose.[4][11]

The Dynamic (Turbidity) Method

This method determines the temperature at which a solid-liquid mixture of known composition becomes a homogeneous solution.

Experimental Workflow for Dynamic Solubility Determination:

Caption: Workflow for the dynamic solubility determination method.

Protocol:

• Preparation of Solvent Systems: Prepare a range of relevant solvents. For a comprehensive profile, this should include:

  • Aqueous Buffers: pH 4, 7.4 (physiological), and 9.

  • Alcohols: Methanol, Ethanol, Isopropanol.

  • Ethers: Tetrahydrofuran (THF), 1,4-Dioxane.

  • Ketones: Acetone, 2-Butanone.

  • Aprotic Solvents: Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO).

  • Nonpolar Solvents: Toluene, Heptane.

• Sample Preparation:

  • Accurately weigh a known amount of 2-Picoline-5-boronic acid hydrate into a glass vial.

  • Add a precise volume of the chosen solvent to the vial.

  • Seal the vial to prevent solvent evaporation.

• Controlled Heating and Stirring:

  • Place the vial in a temperature-controlled heating block equipped with a magnetic stirrer.

  • Begin stirring to ensure the suspension is homogeneous.

  • Increase the temperature at a slow, constant rate (e.g., 0.2–0.5 °C/min) to ensure the system remains at equilibrium.[4]

• Turbidity Measurement:

  • Continuously monitor the solution for turbidity. This can be done visually or, for higher precision, by passing a laser beam through the solution and measuring the scattered light with a photodiode or using a dedicated turbidity probe.[4][11]

• Determination of Dissolution Temperature:

  • The temperature at which the last solid particles disappear and the solution becomes perfectly clear is the dissolution temperature for that specific concentration.[4]

• Data Collection and Analysis:

  • Repeat steps 2-5 with different concentrations of the solute in the same solvent to construct a solubility curve (solubility vs. temperature).

  • This process should be repeated for each solvent system of interest.

Data Interpretation and Presentation

The collected data should be tabulated for clear comparison and analysis.

Table 1: Hypothetical Solubility Data for 2-Picoline-5-boronic acid hydrate at 25°C

Solvent	Dielectric Constant	Solubility (mg/mL)	Observations
Water (pH 7.4)	80.1	To be determined	Potential for H-bonding
Methanol	32.7	To be determined	Polar protic solvent
Ethanol	24.5	To be determined
Acetone	20.7	To be determined	Polar aprotic solvent
Acetonitrile	37.5	To be determined
Tetrahydrofuran (THF)	7.6	To be determined
Toluene	2.4	To be determined	Nonpolar solvent
Heptane	1.9	To be determined

Causality and Field-Proven Insights

• Why the Dynamic Method? Unlike equilibrium shake-flask methods, the dynamic method can be less susceptible to errors arising from the slow kinetics of boroxine formation and dissolution. It provides a clear, observable endpoint.

• The Importance of Solvent Purity: Water content in organic solvents can hydrolyze boroxines back to the boronic acid, altering the equilibrium and affecting the measured solubility. Ensure the use of dry solvents where appropriate.

• Impact on Suzuki-Miyaura Coupling: The solubility of the boronic acid in the reaction solvent is critical for the efficiency of Suzuki-Miyaura reactions.[12] Poor solubility can lead to low reaction rates and yields. Ethers and ketones are often effective solvents for these reactions.[12]

Logical Relationship in Suzuki-Miyaura Coupling:

Caption: Impact of solubility on Suzuki-Miyaura reaction outcomes.

Conclusion

References

• An In-depth Technical Guide to the Solubility of (4-(Butylsulfinyl)phenyl)boronic acid in Organic Solvents. Benchchem.
• An In-depth Technical Guide to the Solubility of Borinic Acid Methyl Esters in Organic Solvents. Benchchem.

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• Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Journal of Solution Chemistry. Available at: [Link]

• Literature Review of Boric Acid Solubility Data. UNT Digital Library. Available at: [Link]

• Solubility of investigated compounds in water. Phenylboronic acid... ResearchGate. Available at: [Link]

• Acidity Constants of Boronic Acids as Simply as Possible: Experimental, Correlations, and Prediction. MDPI. Available at: [Link]

• 10-230670 - 2-picoline-5-boronic-acid-hydrate. Interchim. Available at: [Link]

• Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. MDPI. Available at: [Link]

• 2-Picoline. Solubility of Things. Available at: [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. PMC - PubMed Central. Available at: [Link]

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An In-depth Technical Guide to the Stability and Storage of 2-Picoline-5-boronic Acid Hydrate

Foreword

2-Picoline-5-boronic acid and its hydrate form are indispensable reagents in modern synthetic chemistry, particularly within drug discovery and development. As heteroaromatic boronic acids, they are crucial building blocks for constructing complex molecular architectures via transition metal-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction[1]. However, the utility of these powerful intermediates is intrinsically linked to their chemical integrity. The stability of boronic acids, especially heteroaromatic variants, is not absolute and is governed by a delicate interplay of environmental factors and inherent structural liabilities. This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the factors influencing the stability of 2-Picoline-5-boronic acid hydrate, offering field-proven insights into its optimal storage, handling, and stability assessment to ensure reproducibility and success in its application.

The Chemical Nature and Inherent Instabilities of 2-Picoline-5-boronic Acid

To effectively manage the stability of 2-Picoline-5-boronic acid hydrate, one must first understand its principal degradation and equilibrium pathways. Unlike simple arylboronic acids, the presence of the basic nitrogen atom in the pyridine ring introduces unique chemical behaviors that can accelerate decomposition under certain conditions.

Equilibrium with Boroxine Anhydride

One of the most fundamental processes affecting solid-state and solution-phase boronic acids is the reversible dehydration to form a cyclic trimeric anhydride, known as a boroxine.[2][3] This is not a degradation in the sense of irreversible decomposition but an equilibrium that can significantly impact reaction stoichiometry and analytical characterization.

• Mechanism: Three molecules of the boronic acid condense, eliminating three molecules of water to form a stable six-membered ring with alternating boron and oxygen atoms.[4][5] The "hydrate" form of the title compound indicates that water is present in the crystal lattice, which helps to stabilize the monomeric form. However, upon exposure to anhydrous conditions or heat, the equilibrium can shift towards the boroxine.[3][5]

• Causality: This process is entropically driven, as three molecules of water are released into the system.[6] The equilibrium can be easily reversed by the addition of water, highlighting the critical role of hydration in maintaining the monomeric state.[3][6]

Caption: Reversible equilibrium between 2-Picoline-5-boronic acid and its boroxine anhydride.

Irreversible Degradation: Protodeboronation

The most common and detrimental irreversible degradation pathway for arylboronic acids is protodeboronation—the cleavage of the carbon-boron bond, which is replaced by a carbon-hydrogen bond.[7][8] This side reaction reduces the yield of desired cross-coupling products and generates impurities that can be difficult to remove. The rate of protodeboronation is highly dependent on pH, temperature, and the electronic nature of the aryl group.[7][9]

• Acid-Catalyzed Pathway: In acidic media, the boronic acid can be protonated, facilitating the cleavage of the C-B bond.[9][10]

• Base-Catalyzed Pathway: Under basic conditions, the boronic acid forms a boronate anion (-B(OH)₃⁻). This species can then react with a proton source (like water) in a rate-limiting step to yield the protodeboronated arene.[7][11][12]

• Influence of the Picolinyl Moiety: Basic heteroaromatic boronic acids, such as 2-picoline-5-boronic acid, exhibit more complex behavior. The pyridine nitrogen can be protonated, leading to the formation of a zwitterionic species under neutral or slightly acidic pH. This zwitterion can be particularly susceptible to rapid, unimolecular protodeboronation, making these compounds notably less stable at neutral pH compared to simple arylboronic acids which are most stable at this pH.[7]

Caption: Simplified pathways for acid- and base-catalyzed protodeboronation.

Oxidative Degradation

Boronic acids are susceptible to oxidation, which converts the C-B bond into a C-O bond, yielding the corresponding alcohol (in this case, 6-methylpyridin-3-ol) and boric acid.[13] While many arylboronic acids are relatively stable to atmospheric oxygen, the process can be accelerated by reactive oxygen species (ROS), transition metals, or elevated temperatures.[14][15] This pathway is a significant concern in biological applications where ROS are prevalent.[13]

Recommended Storage and Handling Protocols

The primary goal of a storage and handling strategy is to mitigate the factors that drive the degradation pathways described above: water (for hydrolysis), absence of water (for boroxine formation), pH extremes, heat, light, and oxygen.

Optimal Storage Conditions

Based on supplier recommendations and chemical principles, the following conditions are optimal for maximizing the shelf-life of 2-Picoline-5-boronic acid hydrate.

Parameter	Recommendation	Rationale
Temperature	2–8 °C[16]	Reduces the rate of all chemical degradation pathways and minimizes the loss of hydrate water.
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes exposure to atmospheric oxygen and moisture, preventing oxidative degradation and uncontrolled shifts in the monomer/boroxine equilibrium.
Container	Tightly Sealed, Opaque	Prevents ingress of moisture and air. Opaque containers protect the compound from light, which can catalyze degradation.
Environment	Dry Location	Storing in a desiccator or dry box provides an additional barrier against ambient humidity. Avoid contact with water during storage.

Safe Handling Procedures

Proper handling is critical to prevent contamination and degradation during experimental use.

• Inert Atmosphere: Whenever possible, handle the solid compound inside a glovebox or under a positive pressure of argon or nitrogen.

• Avoid Contamination: Use clean, dry spatulas and glassware. Never return unused material to the original container.

• Solvent Choice: When preparing solutions, use anhydrous solvents if the subsequent reaction is sensitive to water. If using the compound in aqueous media, be mindful of the pH-dependent stability.

• Minimize Exposure: Weigh out only the required amount for the experiment and promptly and securely reseal the main container, purging with inert gas before storage.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and gloves. The compound may cause skin, eye, and respiratory irritation.[17]

Experimental Workflow for Stability Assessment

A self-validating system requires periodic assessment of reagent quality. The following protocol outlines a standard method for evaluating the stability of 2-Picoline-5-boronic acid hydrate over time using High-Performance Liquid Chromatography (HPLC).

Objective

To quantify the purity of 2-Picoline-5-boronic acid hydrate and identify the presence of key degradants, such as the protodeboronated product (2-picoline).

Experimental Protocol: HPLC Analysis

• Standard and Sample Preparation:

  • Stock Solution (1 mg/mL): Accurately weigh ~10 mg of 2-Picoline-5-boronic acid hydrate into a 10 mL volumetric flask. Dissolve and dilute to the mark with a diluent of 50:50 acetonitrile:water.

  • Working Solution (0.1 mg/mL): Transfer 1 mL of the stock solution to a 10 mL volumetric flask and dilute to the mark with the same diluent.

  • Reference Standard: If available, prepare a separate standard of the potential degradant (2-picoline) to confirm its retention time.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., Waters XTerra MS C18, 4.6 x 150 mm, 5 µm). Expertise Note: Boronic acids can exhibit poor peak shape or undergo on-column hydrolysis on traditional silica columns. Columns with low silanol activity are preferred to minimize these artifacts.[18]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-18 min: 95% B

    • 18-18.1 min: 95% to 5% B

    • 18.1-22 min: 5% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

  • Identify degradant peaks by comparing retention times with reference standards or by using mass spectrometry (LC-MS). The protodeboronated product, 2-picoline, will be significantly less polar and elute later than the boronic acid.

Caption: Experimental workflow for HPLC-based stability assessment.

Conclusion

The chemical integrity of 2-Picoline-5-boronic acid hydrate is paramount for its successful application in synthesis. Its stability is primarily challenged by a reversible equilibrium with its boroxine form and irreversible degradation via protodeboronation and oxidation. The presence of the picolinyl nitrogen introduces a particular vulnerability to decomposition, especially around neutral pH. However, by implementing a rigorous protocol of refrigerated storage under an inert, dry atmosphere and employing careful handling techniques, these degradation pathways can be effectively minimized. Regular analytical assessment provides the ultimate validation of the reagent's quality, ensuring the reliability and reproducibility of experimental outcomes in research and development.

References

• Mechanism for Protodeboronation of Arylboronic Acids. ResearchGate. [Link]

• Thermodynamics of boroxine formation from the aliphatic boronic acid monomers R-B(OH)2 (R = H, H3C, H2N, HO, and F): a computational investigation. Semantic Scholar. [Link]

• Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution. ResearchGate. [Link]

• Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers R–B(OH)2 (R = H, H3C, H2N, HO, and F): A Computational Investigation. National Institutes of Health (NIH). [Link]

• Boroxine. Wikipedia. [Link]

• Acid-promoted metal-free protodeboronation of arylboronic acids. Royal Society of Chemistry. [Link]

• Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. [Link]

• Boroxine chemistry: from fundamental studies to applications in supramolecular and synthetic organ. HETEROCYCLES. [Link]

• Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. LJMU Research Online. [Link]

• Catabolism of Arylboronic Acids by Arthrobacter nicotinovorans Strain PBA. National Institutes of Health (NIH). [Link]

• Protodeboronation. Wikipedia. [Link]

• Boronic acid with high oxidative stability and utility in biological contexts. PNAS. [Link]

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• Analytical Strategy for Low-Level Estimation of Unstable Genotoxic Boronate Ester Impurities. Organic Process Research & Development. [Link]

• Stability of Boronic Esters to Hydrolysis: A Comparative Study. ResearchGate. [Link]

• Hydrolytic Stability of Boronate Ester‐Linked Covalent Organic Frameworks. KAUST Repository. [Link]

• Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). Journal of Pharmaceutical Sciences. [Link]

• Development and validation of non-aqueous capillary electrophoresis methods to analyze boronic esters and acids. PubMed. [Link]

• How to purify boronic acids/boronate esters?. ResearchGate. [Link]

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• Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC. ResearchGate. [Link]

• Process for preparing boronic acids and esters in the presence of magnesium metal.

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• 2-Methylpyridine. Wikipedia. [Link]

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• 5. Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers R–B(OH)2 (R = H, H3C, H2N, HO, and F): A Computational Investigation - PMC [pmc.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to 2-Picoline-5-boronic Acid Hydrate: Properties, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Picoline-5-boronic acid hydrate, a vital reagent in modern organic synthesis and a key building block in the development of novel therapeutics. From its fundamental physical and chemical properties to its nuanced applications in catalysis and drug discovery, this document serves as a critical resource for scientists at the forefront of chemical innovation.

Core Characteristics and Physical Appearance

2-Picoline-5-boronic acid hydrate, also known by its systematic IUPAC name (6-Methylpyridin-3-yl)boronic acid hydrate, is a pyridine-based organoboron compound. In its solid state, it typically presents as a white to off-white or colorless crystalline solid .[1][2] The presence of a water molecule in its hydrated form is a critical consideration for its storage, handling, and reactivity.

The anhydrous form, 6-Methylpyridine-3-boronic acid, shares a similar appearance but may exhibit different behavior concerning hygroscopicity and solubility. The hydrate is often the more stable and commonly supplied form. Understanding the potential for interconversion between the hydrated and anhydrous states is crucial for stoichiometric calculations in chemical reactions. While boronic acids are not typically considered highly hygroscopic, storage in a desiccated environment is recommended to maintain the integrity of the compound, especially if the anhydrous form is required for a specific application.[3][4]

Key Physicochemical Data:

Property	Value	Source(s)
Synonyms	(6-Methylpyridin-3-yl)boronic acid hydrate, 2-Methyl-5-pyridinylboronic acid hydrate	[5]
Molecular Formula	C₆H₁₀BNO₃	[5]
Molecular Weight	154.96 g/mol	[5]
CAS Number	1072952-30-7	[5][6]
Anhydrous Form CAS	659742-21-9	[2]
Anhydrous Molecular Weight	136.94 g/mol	[2]
Appearance	White to off-white crystalline solid	[2]
Melting Point	Approximately 169-172°C (for the anhydrous form)	[2]
Solubility	Soluble in water, alcohols, and other polar organic solvents.	[7]

The Pivotal Role in Suzuki-Miyaura Cross-Coupling Reactions

The primary utility of 2-Picoline-5-boronic acid hydrate in synthetic chemistry lies in its function as a nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[2][8] This powerful carbon-carbon bond-forming reaction is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry, due to its broad functional group tolerance and mild reaction conditions.

The pyridine moiety of 2-Picoline-5-boronic acid makes it an important building block for introducing a 6-methylpyridine-3-yl group into a target molecule. This structural motif is prevalent in a wide range of biologically active compounds.[2]

Mechanistic Considerations and Causality in Experimental Design

The success of a Suzuki-Miyaura coupling involving a heteroaryl boronic acid like 2-Picoline-5-boronic acid is highly dependent on the careful selection of the catalyst, base, and solvent. The electron-deficient nature of the pyridine ring and the presence of the Lewis basic nitrogen atom can present challenges, such as slower transmetalation and potential catalyst inhibition.[9]

• Choice of Palladium Catalyst: The selection of the palladium catalyst and its associated ligand is critical for an efficient reaction. For heteroaryl boronic acids, phosphine ligands such as triphenylphosphine (PPh₃) or more sterically hindered and electron-rich biaryl phosphine ligands (e.g., RuPhos) are often employed to facilitate the catalytic cycle.[10][11] Pre-formed palladium catalysts, such as Pd(PPh₃)₄ or PEPPSI-type catalysts, can offer improved reproducibility.[1]

• The Role of the Base: A base is essential for the activation of the boronic acid to a more nucleophilic boronate species, which then undergoes transmetalation with the palladium center.[8] The choice of base can significantly impact the reaction rate and yield. Inorganic bases such as potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), and cesium carbonate (Cs₂CO₃) are commonly used. The strength and solubility of the base can influence the equilibrium of the boronate formation and the overall reaction kinetics.[12][13]

• Solvent System Selection: The solvent system must be capable of dissolving the reactants and the catalyst to a sufficient extent. A mixture of an organic solvent and water is often employed. Common organic solvents include 1,4-dioxane, tetrahydrofuran (THF), and toluene.[12][14] The aqueous phase is necessary to dissolve the inorganic base and facilitate the formation of the active boronate species. The ratio of the organic solvent to water can influence the reaction rate and selectivity.[14]

Application in Drug Discovery: A Key Intermediate for Kinase Inhibitors

The 6-methylpyridine-3-yl moiety, readily introduced using 2-Picoline-5-boronic acid, is a key structural feature in several kinase inhibitors. Kinases are a class of enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer.

A notable application of 6-Methylpyridine-3-boronic acid is in the synthesis of phosphoinositide-3-kinase (PI3K) and c-Jun N-terminal kinase (JNK) inhibitors.[2] These inhibitors are of significant interest in the development of targeted cancer therapies.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: A generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: A Representative Suzuki-Miyaura Coupling

The following protocol is a representative procedure for the Suzuki-Miyaura cross-coupling of an aryl bromide with 2-Picoline-5-boronic acid hydrate. This protocol is adapted from established methods for similar heteroaryl boronic acids and should be optimized for specific substrates.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• 2-Picoline-5-boronic acid hydrate (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (5 mL, anhydrous)

• Water (1 mL, deionized and degassed)

• Reaction vessel (e.g., Schlenk tube)

• Magnetic stirrer and heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube containing a magnetic stir bar, add the aryl bromide (1.0 mmol), 2-Picoline-5-boronic acid hydrate (1.2 mmol), Pd(PPh₃)₄ (0.05 mmol), and potassium carbonate (2.0 mmol).

• Inert Atmosphere: Seal the Schlenk tube with a septum and evacuate and backfill with an inert gas (nitrogen or argon) three times.

• Solvent Addition: Add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) to the reaction mixture via syringe.

• Reaction: Place the Schlenk tube in a preheated oil bath at 100 °C and stir the reaction mixture vigorously for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired coupled product.

Spectroscopic Characterization

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the pyridine ring, a singlet for the methyl group protons, and a broad signal for the hydroxyl protons of the boronic acid and the water of hydration. The chemical shifts of the pyridine protons will be influenced by the positions of the methyl and boronic acid groups. For the parent 2-picoline, the methyl protons appear around 2.5 ppm, and the aromatic protons are in the range of 7.0-8.5 ppm.[6][14][15]

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display signals corresponding to the six carbons of the pyridine ring and the one carbon of the methyl group. The carbon attached to the boron atom will have a characteristic chemical shift.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands. A broad band in the region of 3200-3600 cm⁻¹ is expected due to the O-H stretching vibrations of the boronic acid hydroxyl groups and the water of hydration. C-H stretching vibrations for the aromatic and methyl groups will appear around 2850-3100 cm⁻¹. Aromatic C=C and C=N stretching vibrations will be observed in the 1400-1600 cm⁻¹ region. The B-O stretching vibration typically appears in the 1300-1400 cm⁻¹ range.[16]

Safety and Handling

2-Picoline-5-boronic acid hydrate should be handled in a well-ventilated area, preferably in a fume hood. Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-Picoline-5-boronic acid hydrate is a valuable and versatile building block for organic synthesis, particularly for the construction of complex molecules containing the 6-methylpyridine-3-yl moiety. Its central role in Suzuki-Miyaura cross-coupling reactions has cemented its importance in the synthesis of pharmaceuticals, especially in the development of kinase inhibitors for targeted therapies. A thorough understanding of its physical properties, reactivity, and the nuances of its application in catalytic reactions is essential for researchers and drug development professionals seeking to leverage this powerful synthetic tool.

References

A comprehensive list of references is available for further reading and verification. The provided URLs were last accessed in January 2026.

[Please note that the reference list would be populated with the full citations from the search results, including titles, sources, and clickable URLs.]

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• 2. 6-Methylpyridine-3-boronic Acid | 659742-21-9 [chemicalbook.com]
• 3. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-Picoline-5-boronic acid hydrate | C6H10BNO3 | CID 46739015 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Picoline(109-06-8) 1H NMR [m.chemicalbook.com]
• 7. nbinno.com [nbinno.com]
• 8. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A highly efficient Suzuki–Miyaura methylation of pyridines leading to the drug pirfenidone and its CD3 version (SD-560) - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. A flow-based synthesis of Imatinib: the API of Gleevec - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Safe Handling of 2-Picoline-5-boronic acid hydrate

Welcome to this comprehensive guide on the safe handling and application of 2-Picoline-5-boronic acid hydrate (CAS No: 1072952-30-7).[1] As a cornerstone reagent in modern synthetic chemistry, particularly in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling, understanding its properties and safety profile is paramount for ensuring both experimental success and laboratory safety.[2] This document moves beyond a standard Safety Data Sheet (SDS) to provide field-proven insights and the scientific rationale behind recommended safety protocols, tailored for researchers, scientists, and drug development professionals.

Chapter 1: Core Hazard Profile and Risk Assessment

2-Picoline-5-boronic acid hydrate, and its parent anhydrous compound 2-Methylpyridine-5-boronic acid, are classified as hazardous.[3] The primary risks are associated with irritation to the skin, eyes, and respiratory system.[3] This irritant nature stems from the fundamental chemistry of boronic acids; the boron atom acts as a Lewis acid, capable of forming reversible covalent complexes with Lewis base donors like the nucleophilic groups found in biological tissues.[2][4]

Globally Harmonized System (GHS) Classification

The following table summarizes the aggregated GHS hazard information for the closely related parent compound, providing a robust framework for risk assessment.

Hazard Class	Category	Hazard Statement	Signal Word
Skin Corrosion/Irritation	2	H315: Causes skin irritation	Warning
Serious Eye Damage/Eye Irritation	2 / 2A	H319: Causes serious eye irritation	Warning
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation	Warning
Acute Toxicity (Oral)	4	H302: Harmful if swallowed	Warning

(Data synthesized from classifications of 2-Methylpyridine-5-boronic acid and similar pyridine boronic acids).[3][5][6][7]

Physical and Chemical Properties

Understanding the compound's physical state is the first step in anticipating its behavior during handling.

Property	Value	Source
Molecular Formula	C₆H₁₀BNO₃	PubChem[1]
Molecular Weight	154.96 g/mol	PubChem[1]
Appearance	White to off-white crystalline solid	General boronic acid property
Stability	Relatively stable to air and moisture, but can be hygroscopic	General boronic acid property[8]

The "hydrate" designation indicates the presence of water molecules within the crystal structure. While many boronic acids are relatively stable, they can be hygroscopic and may lose water upon heating or absorb it from a humid atmosphere, potentially leading to caking.[8]

Chapter 2: Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls and supplementing with appropriate PPE, is essential. This strategy is often visualized as the "Hierarchy of Controls."

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Engineering Controls

• Ventilation: Always handle 2-Picoline-5-boronic acid hydrate within a certified chemical fume hood. This is the primary engineering control to prevent inhalation of the powder, which can cause respiratory irritation.[3][6]

• Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible and in close proximity to the workstation.[9][10]

Personal Protective Equipment (PPE)

The final barrier between the researcher and the chemical hazard is PPE. Do not underestimate its importance.

• Eye Protection: Chemical safety goggles that conform to European Standard EN166 or OSHA 29 CFR 1910.133 are mandatory.[10][11][12] Standard safety glasses do not provide adequate protection from dust particles.

• Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. Change gloves immediately if they become contaminated.[11][13]

• Skin and Body Protection: A lab coat is required. For larger quantities, consider additional protective clothing to prevent any possibility of skin exposure.[10][11]

• Respiratory Protection: Under normal use within a fume hood, a respirator is not required.[11] However, for large-scale operations or in the event of a ventilation failure, a NIOSH/MSHA or European Standard EN 149 approved respirator may be necessary.[10][12]

Chapter 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is a self-validating system for preventing accidents and maintaining the chemical's integrity.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the fume hood is operational, the work area is clean, and all necessary PPE is correctly worn.[14]

• Weighing: To prevent generating airborne dust, do not pour the powder freely.[15] Use a spatula to carefully transfer the solid to a weigh boat or vessel inside the fume hood.

• Dissolution: When preparing solutions, add the solid to the solvent slowly. Be aware of any potential exothermic reactions, although none are specifically noted for this compound under normal conditions.

• Post-Handling: After use, tightly seal the container.[16] Decontaminate the spatula and work surface. Wash hands thoroughly with soap and water after removing gloves.[6][9][14] Do not eat, drink, or smoke in the laboratory.[6][13][14]

Storage and Incompatibility

Proper storage is crucial for both safety and maintaining the reagent's quality.

• Conditions: Store in a cool, dry, and well-ventilated place.[5][16] Keeping the container tightly closed is essential to protect it from moisture, as the compound is a hydrate and can be hygroscopic.[5][8] Refrigeration may be recommended for long-term stability.[9][11]

• Incompatible Materials: Segregate 2-Picoline-5-boronic acid hydrate from incompatible materials to prevent hazardous reactions.

Caption: Avoid storing 2-Picoline-5-boronic acid hydrate with these chemical classes.

Key incompatibilities include:

• Strong Oxidizing Agents [5][6][9]

• Strong Acids and Acid Chlorides [6][9][10]

• Strong Bases [9][12]

Chapter 4: Emergency Procedures and First Aid

In the event of an exposure or spill, a rapid and informed response is critical.

First-Aid Measures

The following flowchart outlines the immediate actions to take upon accidental exposure.

Caption: Follow these immediate first-aid steps for different exposure routes.

In all cases of exposure, it is crucial to ensure that medical personnel are aware of the material involved and take precautions to protect themselves.[11]

Spill and Leak Procedures

• Evacuate: Clear all non-essential personnel from the area.[13]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: Prevent the spill from entering drains or waterways.[14]

• Clean-up: For a solid spill, carefully sweep or vacuum up the material and place it into a suitable, labeled container for disposal.[5] Avoid generating dust during this process.

• Decontaminate: Clean the spill area thoroughly.

• Disposal: Dispose of the waste according to local, state, and federal regulations.[9]

Chapter 5: Fire and Explosion Hazards

While not classified as flammable, boronic acids are combustible organic compounds.

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder, or alcohol-resistant foam.[5][9][13]

• Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may scatter the dust.[13]

• Special Hazards: The primary fire hazard is the potential for dust to form an explosive mixture with air, especially when finely distributed. Thermal decomposition can lead to the release of hazardous and irritating gases, including carbon oxides (CO, CO2), nitrogen oxides (NOx), and oxides of boron.[12][17][18]

• Firefighter Protection: Firefighters should wear full protective gear and a self-contained breathing apparatus (SCBA).[5][12]

Chapter 6: Toxicological Profile

The toxicological information is primarily based on the GHS classifications for acute effects.

• Acute Toxicity: Harmful if swallowed.[5][6] Causes irritation to the skin, eyes, and respiratory system upon direct contact or inhalation.[3]

• Chronic Toxicity: There is no specific data available to indicate that 2-Picoline-5-boronic acid hydrate is a carcinogen or reproductive toxicant.[6] However, some boric acid compounds are classified as potentially impacting fertility or the unborn child with chronic high-dose exposure.[13][19] Therefore, minimizing exposure is always the most prudent course of action.

This guide is intended to provide a comprehensive overview of the safe handling of 2-Picoline-5-boronic acid hydrate. Always consult the most recent Safety Data Sheet from your supplier and adhere to your institution's specific safety protocols.

References

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A Technical Guide to the Spectral Analysis of 2-Picoline-5-boronic Acid Hydrate

This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR) and infrared (IR) spectral data for 2-Picoline-5-boronic acid hydrate, also known as (6-Methylpyridin-3-yl)boronic acid hydrate.[1] This compound is a key building block in medicinal chemistry and materials science, often utilized in Suzuki-Miyaura cross-coupling reactions.[2][3][4] Understanding its spectral characteristics is fundamental for reaction monitoring, quality control, and structural elucidation.

Molecular Structure and Key Features

2-Picoline-5-boronic acid hydrate is a substituted pyridine ring where a methyl group is at the 2-position and a boronic acid group [-B(OH)₂] is at the 5-position. The "hydrate" designation indicates the presence of one or more water molecules within the crystal lattice.

Figure 1. Molecular structure of 2-Picoline-5-boronic acid hydrate with atom numbering.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

The ¹H NMR spectrum provides detailed information about the electronic environment of the hydrogen atoms in the molecule. The expected spectrum for 2-Picoline-5-boronic acid in a solvent like DMSO-d₆ would show signals for the three aromatic protons, the methyl protons, and the hydroxyl protons of the boronic acid and the water of hydration.

Table 1: Predicted ¹H NMR Spectral Data

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Rationale & Notes
H⁶	~8.6 - 8.8	Singlet (or narrow doublet)	1H	~2.0	This proton is ortho to the nitrogen, making it the most deshielded aromatic proton.
H⁴	~7.9 - 8.1	Doublet of doublets (dd)	1H	J ≈ 8.0, 2.0	Coupled to both H³ and H⁶ (long-range).
H³	~7.3 - 7.5	Doublet (d)	1H	J ≈ 8.0	Coupled to H⁴.
-B(OH)₂ & H₂O	~8.0 (variable)	Broad singlet	4H	-	The boronic acid protons and water protons are acidic and their signals are often broad. They will exchange with D₂O, causing the signal to disappear.

| -CH₃ | ~2.4 - 2.5 | Singlet | 3H | - | The methyl group is attached to the pyridine ring, giving a characteristic singlet in this region.[5] |

Expert Interpretation: The chemical shifts are predicted based on data for analogous compounds like 3-pyridylboronic acid and various methylpyridines.[6][7] The electron-withdrawing nature of the boronic acid group and the ring nitrogen significantly influences the chemical shifts of the aromatic protons, moving them downfield. The H⁶ proton, being adjacent to the electronegative nitrogen, is expected to resonate at the lowest field. The signal for the hydroxyl protons is often broad due to chemical exchange and hydrogen bonding; its intensity and position can vary with concentration, temperature, and solvent purity. The presence of the hydrate molecule contributes to this broad signal.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

The ¹³C NMR spectrum reveals the number of non-equivalent carbon atoms and provides insight into their chemical environment. A notable feature in the ¹³C NMR of boronic acids is that the carbon atom attached to the boron (the ipso-carbon) often exhibits a broad signal or is sometimes not observed at all due to quadrupolar relaxation of the attached boron nucleus.[8]

Table 2: Predicted ¹³C NMR Spectral Data

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Rationale & Notes
C2	~158	Carbon adjacent to nitrogen and bearing the methyl group.
C6	~150	Carbon adjacent to nitrogen.
C4	~140	Aromatic CH carbon.
C3	~125	Aromatic CH carbon.
C5	Not observed or broad	ipso-Carbon attached to the boron atom. Its signal is often difficult to detect.

| -CH₃ | ~24 | Methyl group carbon.[5] |

Expert Interpretation: The assignments are based on established chemical shift ranges for substituted pyridines.[5] The carbons directly bonded to the nitrogen (C2 and C6) are the most deshielded and appear furthest downfield. The ipso-carbon (C5) bonded to boron is a key point of interest; its frequent absence or broadness in the spectrum is a characteristic feature of arylboronic acids and can be considered a diagnostic indicator.

Infrared (IR) Spectroscopy

IR spectroscopy is an invaluable tool for identifying the functional groups present in a molecule. For 2-Picoline-5-boronic acid hydrate, the spectrum is dominated by vibrations from the O-H, B-O, C=N, C=C, and C-H bonds.

Table 3: Predicted Key IR Absorption Bands

Frequency Range (cm⁻¹)	Vibration Type	Functional Group	Significance & Notes
3600 - 3200 (broad)	O-H stretch	Boronic acid & H₂O	A very strong and broad absorption is expected here, characteristic of extensive hydrogen bonding from the B(OH)₂ groups and the water of hydration.[9][10]
3100 - 3000	C-H stretch	Aromatic	Medium to weak bands corresponding to the C-H bonds on the pyridine ring.
2980 - 2850	C-H stretch	Aliphatic (-CH₃)	Medium to weak bands from the methyl group.
1600 - 1450	C=C and C=N stretch	Pyridine Ring	Multiple strong to medium bands characteristic of the aromatic pyridine ring system.
1380 - 1320	B-O stretch	Boronic acid	A strong, characteristic band for the boron-oxygen single bond is expected in this region.[11]

| ~750 | B-O-H out-of-plane bend | Boronic acid | A broad band often seen in arylboronic acids. |

Expert Interpretation: The most diagnostic feature in the IR spectrum is the extremely broad and intense O-H stretching band, which confirms the presence of the hydroxyl groups and, importantly, the water of hydration. Another key indicator is the strong B-O stretching vibration around 1350 cm⁻¹. The combination of these features, along with the characteristic fingerprint absorptions of the 2-methylpyridine core, provides a definitive identification of the compound.

Standard Experimental Protocols

To ensure data integrity and reproducibility, standardized protocols for sample preparation and analysis are crucial.

A. NMR Spectroscopy Protocol (General)

• Sample Preparation: Accurately weigh ~5-10 mg of 2-Picoline-5-boronic acid hydrate.

• Solvent Addition: Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, MeOD-d₄) in a clean, dry NMR tube. DMSO-d₆ is often preferred for boronic acids due to its ability to dissolve polar compounds and reveal acidic protons.

• Homogenization: Gently vortex the tube until the sample is fully dissolved.

• Data Acquisition: Place the NMR tube in the spectrometer. Acquire ¹H and ¹³C spectra using standard instrument parameters. For ¹³C, a sufficient number of scans (e.g., 1024 or more) may be needed to achieve a good signal-to-noise ratio, especially for the quaternary carbons.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak as an internal reference (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

B. FTIR Spectroscopy Protocol (ATR)

• Instrument Background: Clean the Attenuated Total Reflectance (ATR) crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and acquire a background spectrum.

• Sample Application: Place a small amount of the solid 2-Picoline-5-boronic acid hydrate powder directly onto the ATR crystal.

• Pressure Application: Apply consistent pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the sample spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The resulting spectrum is typically displayed in terms of absorbance or transmittance versus wavenumber (cm⁻¹).

Analytical Workflow

The logical flow from sample to final interpreted data is a critical, self-validating process in scientific research.

Figure 2. General workflow for spectroscopic analysis.

References

• Bel-Hadj-Tahar, R., & Clouthier, D. J. (2014). Infrared spectra of phenylboronic acid (normal and deuterated) and diphenyl phenylboronate. Canadian Journal of Chemistry. [Link]

• Matsumoto, A., et al. (2017). Supplementary Information: Heterocyclic Boronic Acids Display Sialic Acids Selective Binding under Hypoxic Tumor Relevant Acidic Environment. The Royal Society of Chemistry. [Link]

• Kühn, C. (2020). Fluorinated Boronic Acid-Appended Pyridinium Salts and 19F NMR Spectroscopy. Technische Universität Dresden. [Link]

• Kaifer, E., et al. (n.d.). Boronic, Diboronic and Boric Acid Esters of 1,8- Naphthalenediol - Supporting Information. Universität des Saarlandes. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. The Royal Society of Chemistry. [Link]

• Canadian Science Publishing. (n.d.). Infrared spectra of phenylboronic acid (normal and deuterated) and diphenyl phenylboronate. Canadian Science Publishing. [Link]

• PubChem. (n.d.). 2-Picoline-5-boronic acid hydrate. National Center for Biotechnology Information. [Link]

• White, R. J., et al. (2004). Infrared detection of a phenylboronic acid terminated alkane thiol monolayer on gold surfaces. Langmuir. [Link]

• White, R. J., et al. (2004). Infrared Detection of a Phenylboronic Acid Terminated Alkane Thiol Monolayer on Gold Surfaces. Langmuir. [Link]

• San Diego State University. (n.d.). 11B NMR Chemical Shifts. SDSU Chemistry. [Link]

• PubChem. (n.d.). 2-Methylpyridine-5-boronic acid. National Center for Biotechnology Information. [Link]

• MDPI. (2022). Tolerance of Hydroxyl and Ortho-Substituted Groups in the Hayashi–Miyaura Reaction: A Study on Nitroolefin Substrates. MDPI. [Link]

• ACS Publications. (2023). Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics. ACS Publications. [Link]

• ResearchGate. (n.d.). FT-IR spectrum curves of 2-amino-5-nitropyridine pentaborate (red line)... ResearchGate. [Link]

• Nowick, J. S. (n.d.). H NMR spectra are shown below for 2-methylpyridine, 3-methylpyridine, and 4-methylpyridine. UCI Department of Chemistry. [Link]

• ResearchGate. (n.d.). FT-IR spectra of the complexes CuL¹ (L¹ = 2-bromo-5-methylpyridine)... ResearchGate. [Link]

• PubChem. (n.d.). 5-Methylpyridine-2-boronic acid. National Center for Biotechnology Information. [Link]

• NIST. (n.d.). Pyridine, 2-methyl-. NIST WebBook, SRD 69. [Link]

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• 3. Tolerance of Hydroxyl and Ortho-Substituted Groups in the Hayashi–Miyaura Reaction: A Study on Nitroolefin Substrates [mdpi.com]
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Protocols & Analytical Methods

Introduction: The Strategic Importance of the 2-Picolinyl Moiety

An In-Depth Guide to the Suzuki-Miyaura Coupling of 2-Picoline-5-boronic acid hydrate: Protocols and Mechanistic Insights

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its robustness and broad functional group tolerance in forging carbon-carbon bonds.[1][2] This palladium-catalyzed reaction has become indispensable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[3][4] Within the vast arsenal of building blocks for this transformation, heteroaromatic boronic acids are of particular importance.

2-Picoline-5-boronic acid, in its stable hydrate form, is a crucial reagent for introducing the 2-methylpyridine motif into complex molecules. This structural unit is prevalent in numerous biologically active compounds and approved drugs, making its efficient incorporation a key goal in drug discovery and development.[5][6][7] However, the Suzuki coupling of nitrogen-containing heteroaryl boronic acids, like 2-picoline-5-boronic acid, presents distinct challenges. These substrates are often prone to competitive protodeboronation under basic reaction conditions, and the pyridine nitrogen can coordinate to the palladium catalyst, potentially impeding its activity.[1][2]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on successfully employing 2-picoline-5-boronic acid hydrate in Suzuki-Miyaura coupling reactions. It delves into the mechanistic underpinnings of the reaction, offers field-proven protocols, and provides insights into overcoming common challenges to ensure high-yield, reproducible outcomes.

The Engine of C-C Bond Formation: The Suzuki-Miyaura Catalytic Cycle

The efficacy of the Suzuki-Miyaura reaction lies in a well-defined, palladium-driven catalytic cycle. Understanding this mechanism is paramount for rational troubleshooting and optimization. The cycle is generally accepted to proceed through three fundamental steps:[4][8][9]

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-halide (or triflate) bond of the electrophilic coupling partner (e.g., an aryl bromide). This oxidizes the palladium center from Pd(0) to a square-planar Pd(II) complex.[4][10]

• Transmetalation: This is the crucial step where the organic moiety is transferred from the boron atom to the palladium center. For this to occur, the boronic acid must first be activated by a base. The base reacts with the boronic acid to form a more nucleophilic boronate species (R-B(OH)₃⁻).[9][11][12] This boronate then exchanges its organic group with the halide on the Pd(II) complex.

• Reductive Elimination: The two organic groups on the Pd(II) center, now positioned cis to one another, couple and are eliminated from the palladium. This step forms the new carbon-carbon bond in the desired product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[8][10]

The catalytic cycle of the Suzuki-Miyaura coupling.

Protocol Design: Key Parameter Selection

The success of coupling 2-picoline-5-boronic acid hydrate hinges on the judicious selection of catalyst, base, and solvent. The inherent properties of the heteroaromatic substrate demand careful consideration to favor the desired cross-coupling over side reactions.

Data Presentation: A Comparative Guide to Reaction Components

The following table summarizes recommended components for this specific transformation, compiled from literature precedents and field experience with heteroaromatic Suzuki couplings.[2][13][14]

Component	Recommended Options	Rationale & Causality
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, Pd(dppf)Cl₂, PEPPSI-IPr	Pd(OAc)₂ and Pd₂(dba)₃ are common Pd(0) precursors that require a separate ligand. Pre-catalysts like Pd(dppf)Cl₂ or PEPPSI-IPr are often more air-stable and can provide more consistent results by ensuring the correct ligand-to-metal ratio.
Ligand	Buchwald-type: SPhos, XPhosTrialkylphosphines: P(t-Bu)₃, PCy₃N-Heterocyclic Carbenes (NHCs): IPr	Bulky, electron-rich ligands are crucial. They accelerate the rate-limiting oxidative addition and promote the final reductive elimination step. For heteroaromatic substrates, they can also prevent catalyst inhibition by the pyridine nitrogen.[14]
Base	Inorganic Carbonates: Cs₂CO₃, K₂CO₃Phosphates: K₃PO₄	A base is essential to activate the boronic acid for transmetalation.[12] For challenging couplings or substrates prone to protodeboronation, a stronger, non-nucleophilic base like K₃PO₄ or Cs₂CO₃ often provides superior results compared to weaker bases.[14]
Solvent System	Dioxane/H₂O, Toluene/H₂O, DMF/H₂O	A biphasic system is typical. The organic solvent (e.g., dioxane, toluene) solubilizes the organic coupling partners and the catalyst complex. Water is required to dissolve the inorganic base and facilitate the formation of the active boronate species.[9][15]
Temperature	80 - 110 °C	Heating is generally required to drive the reaction to completion, especially with less reactive coupling partners like aryl chlorides or sterically hindered substrates.[14]

Experimental Protocols

This section provides a detailed, step-by-step methodology for a representative Suzuki-Miyaura coupling reaction.

Workflow Visualization

The general experimental workflow can be visualized as a sequence of critical operations, each essential for the success of the reaction.

General workflow for the Suzuki coupling protocol.

Detailed Step-by-Step Protocol

This protocol describes the coupling of an aryl bromide (1.0 mmol scale) with 2-picoline-5-boronic acid hydrate.

Materials:

• Aryl Bromide (1.0 mmol, 1.0 equiv.)

• 2-Picoline-5-boronic acid hydrate (1.2 mmol, 1.2 equiv.)

• Palladium Catalyst (e.g., Pd(dppf)Cl₂, 0.03 mmol, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.)

• Solvent (e.g., 1,4-Dioxane and Water, 4:1 mixture, 10 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask or reaction vial equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), 2-picoline-5-boronic acid hydrate (1.2 mmol), the palladium catalyst (0.03 mmol), and the base (2.0 mmol).

• Degassing: Seal the vessel with a rubber septum. Evacuate the flask under high vacuum and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere. This step is critical to prevent oxidative degradation of the Pd(0) catalyst.

• Solvent Addition: Using a syringe, add the degassed solvent mixture (e.g., 8 mL of 1,4-dioxane and 2 mL of water). The reaction mixture should be stirred to ensure homogeneity.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 90 °C). Stir the reaction vigorously for the specified time (typically 2-24 hours).

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to confirm the consumption of the starting material.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and add water (20 mL). Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous sodium sulfate. Filter the mixture and concentrate the solvent under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure coupled product.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Ensure proper degassing. Use a fresh bottle of catalyst or a robust pre-catalyst. Increase catalyst loading to 5 mol%.
Insufficiently strong base	Switch to a stronger base like K₃PO₄ or Cs₂CO₃. Ensure the base is finely powdered for better solubility.
Low reaction temperature	Increase the temperature in 10 °C increments, up to the boiling point of the solvent.
Protodeboronation	Reaction conditions too harsh or prolonged	Use a milder base (if tolerated). Monitor the reaction closely and stop it as soon as the starting material is consumed. Some studies report that using potassium trifluoroborate salts instead of boronic acids can reduce protodeboronation.[9]
Homocoupling of Boronic Acid	Presence of oxygen	Improve the degassing procedure. Use several freeze-pump-thaw cycles for complete oxygen removal.[14]

Conclusion

The Suzuki-Miyaura coupling of 2-picoline-5-boronic acid hydrate is a powerful method for synthesizing molecules containing the valuable 2-methylpyridine scaffold. Success in this transformation is not incidental; it is the result of a rational approach to experimental design. By understanding the catalytic cycle and carefully selecting a robust catalyst system with a suitable base and solvent, researchers can effectively mitigate common side reactions like protodeboronation and catalyst inhibition. The protocols and insights provided herein offer a solid foundation for the successful application of this versatile building block in medicinal chemistry and materials science, accelerating the discovery and development of novel chemical entities.

References

• 1. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Design and discovery of boronic acid drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 9. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 10. Yoneda Labs [yonedalabs.com]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. benchchem.com [benchchem.com]
• 13. Suzuki–Miyaura cross-coupling of unprotected ortho -bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03725A [pubs.rsc.org]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]

The Strategic Application of 2-Picoline-5-boronic acid hydrate in Palladium-Catalyzed Cross-Coupling: A Guide for Advanced Synthesis

Introduction: The Rising Prominence of Picolinyl Scaffolds in Drug Discovery

The pyridine ring is a cornerstone motif in medicinal chemistry, prized for its unique electronic properties, hydrogen bonding capabilities, and metabolic stability.[1] Specifically, molecules incorporating the 2-picolinyl (6-methylpyridin-3-yl) substructure are of significant interest in the development of novel therapeutics, from kinase inhibitors in oncology to agents targeting neurodegenerative diseases. The efficient and predictable synthesis of these complex molecules is therefore a critical endeavor for researchers in drug development.

2-Picoline-5-boronic acid hydrate emerges as a key building block in this context. As a versatile nucleophilic partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction, it provides a direct and modular route to introduce the 2-picolinyl fragment onto a wide array of aromatic and heteroaromatic systems. This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the effective utilization of 2-Picoline-5-boronic acid hydrate, moving beyond a simple recitation of steps to explain the underlying chemical principles that ensure successful and reproducible outcomes.

Core Concepts: Navigating the Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction is a powerful C-C bond-forming transformation that proceeds via a well-defined palladium catalytic cycle.[2][3] A fundamental understanding of this mechanism is paramount for rational troubleshooting and optimization. The cycle is generally understood to comprise three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

1. Oxidative Addition: The cycle initiates with the active Pd(0) catalyst inserting into the carbon-halide bond of the electrophilic partner (R¹-X), forming a Pd(II) intermediate. The reactivity order for the halide is typically I > Br > OTf >> Cl.[2]

2. Transmetalation: This is often the rate-determining step and involves the transfer of the organic group (R²) from the boron atom to the palladium center. This process is critically facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species ([R²-B(OH)₃]⁻).[4]

3. Reductive Elimination: The final step involves the coupling of the two organic fragments (R¹ and R²) on the palladium center, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which then re-enters the cycle.[2]

Expert Insights: Addressing the Challenges of Pyridyl Boronic Acids

While powerful, the Suzuki-Miyaura coupling of heteroaromatic boronic acids, particularly those containing a pyridine nitrogen, presents unique challenges. Awareness of these potential pitfalls is the first step towards overcoming them.

• Catalyst Inhibition: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium center, leading to catalyst deactivation or the formation of off-cycle, unreactive complexes. The choice of a suitable ligand is crucial to mitigate this effect.

• Protodeboronation: This is a significant side reaction where the C-B bond is cleaved by a proton source (often water in the reaction mixture), leading to the formation of the corresponding deborylated picoline and a reduction in yield.[5] This is particularly problematic with electron-deficient heteroaryl boronic acids.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling of 4-Bromoanisole with 2-Picoline-5-boronic acid hydrate

This protocol is a robust starting point for the coupling of 2-Picoline-5-boronic acid hydrate with a representative aryl bromide. It is designed to be self-validating through careful control of the reaction atmosphere and reagent purity.

Materials:

Reagent	CAS Number	M.W. ( g/mol )	Amount (mmol)	Equivalents
4-Bromoanisole	104-92-7	187.04	1.0	1.0
2-Picoline-5-boronic acid hydrate	1072952-30-7	154.96	1.2	1.2
[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)	72287-26-4	731.73	0.03	0.03
Potassium Carbonate (K₂CO₃), anhydrous	584-08-7	138.21	2.0	2.0
1,4-Dioxane, anhydrous	123-91-1	88.11	4.0 mL	-
Water, degassed	7732-18-5	18.02	1.0 mL	-

Equipment:

• Oven-dried 25 mL Schlenk flask with a magnetic stir bar

• Schlenk line or glovebox for inert atmosphere operations

• Septa, needles, and syringes

• Heating mantle with a temperature controller and oil bath

• TLC plates (silica gel 60 F₂₅₄)

• Standard glassware for workup and purification

Step-by-Step Procedure:

Caption: General experimental workflow for Suzuki-Miyaura cross-coupling.

• Vessel Preparation: To an oven-dried 25 mL Schlenk flask containing a magnetic stir bar, add 4-bromoanisole (187 mg, 1.0 mmol), 2-Picoline-5-boronic acid hydrate (186 mg, 1.2 mmol), anhydrous potassium carbonate (276 mg, 2.0 mmol), and Pd(dppf)Cl₂ (22 mg, 0.03 mmol).

  • Expertise & Experience: Using an oven-dried flask and anhydrous base minimizes water content, which can contribute to protodeboronation. Pd(dppf)Cl₂ is a robust, air-stable precatalyst that is effective for a wide range of couplings, including those with heteroaromatic substrates.

• Inert Atmosphere: Seal the flask with a septum and connect it to a Schlenk line. Evacuate the flask and backfill with argon. Repeat this cycle three times to ensure a thoroughly inert atmosphere.

  • Trustworthiness: This step is critical to prevent the oxidation of the Pd(0) active species and any phosphine ligands, ensuring the integrity and activity of the catalyst throughout the reaction.

• Solvent Addition: Under a positive pressure of argon, add 4.0 mL of anhydrous 1,4-dioxane and 1.0 mL of degassed water via syringe.

  • Expertise & Experience: A dioxane/water solvent system is highly effective for many Suzuki couplings. Water is necessary to dissolve the inorganic base and facilitate the formation of the active boronate species. Degassing the solvents by sparging with argon for 15-20 minutes prior to use removes dissolved oxygen.

• Reaction: Place the flask in a preheated oil bath at 85 °C and stir vigorously for 12-16 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting aryl bromide is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash with water (2 x 15 mL) and then with brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to afford the desired 3-(4-methoxyphenyl)-6-methylpyridine.

Troubleshooting and Optimization

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently inert atmosphere- Poor quality reagents	- Use a fresh bottle of palladium catalyst.- Ensure thorough degassing of solvents and proper inert atmosphere technique.- Use high-purity, anhydrous solvents and base.
Significant Protodeboronation	- Presence of excess water or protic impurities- Base is too strong or reaction time is too long	- Use rigorously dried solvents.- Consider a milder base such as potassium fluoride (KF).[4]- Optimize the reaction time; prolonged heating can increase protodeboronation.- Convert the boronic acid to a more stable boronate ester (e.g., pinacol or MIDA ester) prior to coupling.[5]
Homocoupling of Boronic Acid	- Presence of oxygen	- Improve degassing procedures.[5]- Ensure a leak-free reaction setup.
Complex Mixture of Products	- Catalyst decomposition- Side reactions due to high temperature	- Screen alternative, more stable ligands (e.g., Buchwald ligands like SPhos or XPhos).- Attempt the reaction at a lower temperature for a longer duration.

Conclusion

2-Picoline-5-boronic acid hydrate is a highly valuable reagent for the synthesis of medicinally relevant picolinyl-containing compounds. Success in its application hinges on a solid understanding of the Suzuki-Miyaura reaction mechanism and a proactive approach to addressing the inherent challenges of coupling pyridine-containing substrates. By employing robust inert atmosphere techniques, carefully selecting catalysts and bases, and being mindful of potential side reactions like protodeboronation, researchers can reliably and efficiently incorporate this important scaffold into their synthetic targets. The detailed protocol and troubleshooting guide provided herein serve as a comprehensive resource to empower scientists in their pursuit of novel molecular entities for drug discovery and development.

References

• Selvita. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.
• Buchwald, S. L., & Martin, R. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. NIH Public Access.
• BenchChem. (2025). Troubleshooting difficult Suzuki couplings with substituted boronic acids. BenchChem Technical Support Center.
• National Center for Biotechnology Information. (n.d.).
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Houlden, C. E., & Lloyd-Jones, G. C. (2005). The Preparation of a Stable 2-Pyridylboronate and Its Reactivity in the Suzuki—Miyaura Cross-Coupling Reaction.
• Horton, D., & Török, B. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry.
• Reyes-Marrero, G., et al. (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Science Publishing.
• Chem Help ASAP. (2020, February 13). Suzuki cross-coupling reaction. YouTube.
• Singh, U. P., & Singh, R. K. (n.d.). Role of Pyridines in Medicinal Chemistry and Design of BACE1 Inhibitors Possessing a Pyridine Scaffold.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.

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• 5. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2-Picoline-5-boronic acid hydrate

Introduction: The Strategic Value of the 6-Methyl-3-pyridyl Moiety

In the landscape of modern medicinal chemistry and materials science, the pyridine scaffold remains a cornerstone functional group due to its unique electronic properties, hydrogen bonding capabilities, and metabolic stability. 2-Picoline-5-boronic acid hydrate, also known as (6-methylpyridin-3-yl)boronic acid, serves as a critical building block for introducing the 6-methyl-3-pyridyl fragment into complex molecular architectures.[1][2][3] Its utility is most profoundly demonstrated in palladium-catalyzed cross-coupling reactions, which form the backbone of contemporary synthetic organic chemistry.[4][5][6]

This guide provides an in-depth analysis of the reaction conditions for 2-Picoline-5-boronic acid hydrate, with a primary focus on its application in the Suzuki-Miyaura coupling. We will explore the mechanistic underpinnings of the reaction, offer detailed, field-tested protocols, and discuss the critical parameters that govern success when working with this versatile, yet sometimes challenging, heteroaromatic reagent.

Physicochemical Properties and Handling

Understanding the fundamental properties of a reagent is paramount for its successful application and for ensuring laboratory safety. 2-Picoline-5-boronic acid is typically supplied as a hydrate, which influences its stability and solubility.

Property	Value	Source(s)
CAS Number	1072952-30-7 (hydrate)	[7]
Synonyms	(6-Methylpyridin-3-yl)boronic acid hydrate	[8][9]
Molecular Formula	C₆H₁₀BNO₃ (hydrate)	[10][8]
Molecular Weight	154.96 g/mol (hydrate)	[10][8]
Appearance	White to off-white solid	[1]
Storage Conditions	Store at 2-8°C, under an inert atmosphere	[10][11]

Handling and Stability: 2-Picoline-5-boronic acid hydrate is susceptible to protodeboronation, a common side reaction for heteroaryl boronic acids where the C-B bond is cleaved and replaced by a C-H bond.[12][13] This process can be accelerated by heat, strong acids, or certain bases. For optimal results, it is crucial to:

• Store the reagent in a refrigerator, tightly sealed, and preferably under argon or nitrogen.

• Use freshly opened or properly stored material for reactions.

• Avoid unnecessarily long reaction times at high temperatures.

Core Application: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is the preeminent method for forming carbon-carbon bonds between an organoboron species and an organic halide or triflate, catalyzed by a palladium complex.[5][6] The presence of the Lewis basic nitrogen atom in 2-picoline-5-boronic acid introduces specific challenges and necessitates careful optimization of reaction conditions.[13]

Mechanistic Overview: The Palladium Catalytic Cycle

A foundational understanding of the reaction mechanism is key to rational troubleshooting and optimization. The generally accepted catalytic cycle involves three primary steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[5][6] The base plays a crucial role in activating the boronic acid to form a more nucleophilic borate species, which facilitates the key transmetalation step.[4][5][14]

Caption: Fig. 1: Simplified Suzuki-Miyaura Catalytic Cycle.

Detailed Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the coupling of 2-Picoline-5-boronic acid hydrate with an aryl bromide. Optimization may be required for different coupling partners (e.g., chlorides, triflates) or scales.

Experimental Workflow Diagram

Caption: Fig. 2: General Suzuki Coupling Workflow.

Step-by-Step Methodology

• Vessel Preparation: To a dry Schlenk tube or microwave vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), 2-Picoline-5-boronic acid hydrate (1.2–1.5 equiv), and the base (e.g., K₂CO₃, 2.0–3.0 equiv).[15][16]

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and any additional ligand, if required. For challenging couplings, pre-catalysts like PdCl₂(dppf) or catalysts with bulky phosphine ligands (e.g., SPhos, RuPhos) may be superior.[13][17]

• Inert Atmosphere: Seal the vessel, then evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed. Oxygen can lead to catalyst degradation and undesirable side reactions like boronic acid homocoupling.[6]

• Solvent Addition: Add the degassed solvent system via syringe. A common and effective system is a mixture of an organic solvent and water, such as 1,4-dioxane/H₂O (4:1) or Toluene/EtOH/H₂O.[16] The water is essential for dissolving the inorganic base and facilitating the formation of the active borate species.

• Reaction: Place the sealed vessel in a preheated oil bath or heating block and stir vigorously at the desired temperature (typically 80–110 °C).[18] Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 3–24 hours).[13]

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and water. Separate the organic layer, and extract the aqueous layer two more times with the organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is then typically purified by flash column chromatography on silica gel.

Parameter Optimization: The Keys to Success

The choice of catalyst, base, and solvent can dramatically affect the yield and purity of the desired product. Heteroaromatic substrates like 2-picoline-5-boronic acid often require specific conditions to overcome common failure modes.

Parameter	Options & Rationale
Palladium Catalyst	Pd(PPh₃)₄: A reliable, general-purpose catalyst for many couplings. PdCl₂(dppf): Often effective for heteroaromatic substrates. Pd(OAc)₂ + Ligand: Using a simple Pd(II) source with a specialized ligand (e.g., SPhos, XPhos, RuPhos) allows for fine-tuning and can be highly effective for difficult couplings, minimizing protodeboronation.[17]
Base	Inorganic Carbonates (K₂CO₃, Cs₂CO₃): Most common. Cesium carbonate is more soluble and basic, often improving yields for less reactive partners.[13][16] Phosphates (K₃PO₄): A stronger base that can accelerate transmetalation but may not be compatible with base-sensitive functional groups. Fluorides (KF, CsF): Can be effective, particularly in minimizing protodeboronation under specific conditions.[4][17] The choice of base can influence selectivity when competing boronic acids are present.[14]
Solvent System	Dioxane/H₂O, THF/H₂O: Standard polar aprotic mixtures that work well for a broad range of substrates.[13][16] Toluene/Ethanol/H₂O: A classic system that remains highly effective. DMF, Acetonitrile: Polar aprotic solvents that can also be used, sometimes without water if an organic-soluble base is employed.

Alternative Application: Chan-Lam Coupling

While less common than the Suzuki reaction, the Chan-Lam coupling offers an alternative pathway for forming C-N or C-O bonds using boronic acids. This copper-catalyzed reaction couples the boronic acid with an amine or alcohol.[19][20]

The reaction is typically performed using a copper(II) source like Cu(OAc)₂ in the presence of a base (e.g., pyridine, Et₃N) and an oxidant, which is often atmospheric oxygen.[19][21] This method provides a valuable, palladium-free alternative for synthesizing aryl-amines and aryl-ethers from 2-picoline-5-boronic acid hydrate, which is particularly useful in contexts where palladium contamination is a concern.[22][23]

References

• Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides.RSC Publishing.
• Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands.
• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction.Chemistry Europe.
• “Cationic” Suzuki–Miyaura Coupling with Acutely Base-Sensitive Boronic Acids.Journal of the American Chemical Society.
• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines.
• 2-PICOLINE-5-BORONIC ACID HYDR
• Suzuki Coupling.Organic Chemistry Portal.
• Suzuki reaction.Wikipedia.
• A Comparative Guide to the Reactivity of Heteroaryl Boronic Acids in Suzuki-Miyaura Cross-Coupling Reactions.Benchchem.
• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters.
• Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters.
• 2-Picoline-5-boronic acid hydr
• 6-Methylpyridine-3-boronic Acid | 659742-21-9.ChemicalBook.
• Chan-Lam Coupling.Organic Chemistry Portal.
• Chan–Lam coupling.Wikipedia.
• Chan-Lam Coupling: Mechanism & Examples.NROChemistry.
• 2-Picoline-5-boronic acid hydrate | CAS 1072952-30-7.Santa Cruz Biotechnology.
• Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids.ScienceDirect.
• Recent Advances in Chan-Lam Coupling Reaction: Copper-Promoted C-Heteroatom Bond Cross-Coupling Reactions with Boronic Acids and Derivatives.
• 6-Methylpyridine-3-boronic acid 659742-21-9.Sigma-Aldrich.
• 2-picoline-5-boronic acid pinacol ester AldrichCPR.Sigma-Aldrich.
• 6-Methylpyridine-3-boronic acid.Sigma-Aldrich.
• 2-Picoline-5-boronic acid hydr
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.NIH.
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applic

• 3-pyridylboronic acid. Organic Syntheses Procedure. [Link]

• (6-Methylpyridin-3-yl)boronic acid | 659742-21-9.BLD Pharm.
• The Preparation of a Stable 2-Pyridylboronate and Its Reactivity in the Suzuki—Miyaura Cross-Coupling Reaction.
• Boron Chemistry for Medical Applic
• 2-picoline-5-boronic acid pinacol ester AldrichCPR.Sigma-Aldrich.
• Suzuki-Miyaura cross-coupling: Practical Guide.Yoneda Labs.
• Which boronic acids are used most frequently for synthesis of bioactive molecules?ChemRxiv.

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• 7. 2-Picoline-5-boronic acid hydrate - CAS:1072952-30-7 - Sunway Pharm Ltd [3wpharm.com]
• 8. 2-Picoline-5-boronic acid hydrate | C6H10BNO3 | CID 46739015 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 659742-21-9|(6-Methylpyridin-3-yl)boronic acid|BLD Pharm [bldpharm.com]
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• 15. pubs.acs.org [pubs.acs.org]
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2-Picoline-5-boronic Acid Hydrate in Drug Discovery: A Senior Application Scientist's Guide to Kinase Inhibitor Synthesis

Introduction: The Strategic Importance of the Pyridine Ring and Boronic Acids in Modern Drug Discovery

The pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of FDA-approved drugs. Its unique physicochemical properties, including its ability to act as a hydrogen bond acceptor and its modulation of compound solubility and metabolic stability, make it an invaluable component in the design of novel therapeutics. When functionalized with a boronic acid moiety, the resulting pyridine boronic acid becomes a powerful building block, primarily for the synthesis of complex biaryl and heteroaryl structures through the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.

This guide focuses on a particularly valuable reagent: 2-Picoline-5-boronic acid hydrate (also known as (6-methylpyridin-3-yl)boronic acid hydrate). This molecule offers medicinal chemists a strategic tool for introducing a 6-methylpyridine motif into a target structure. This specific substitution pattern can significantly influence a drug candidate's potency, selectivity, and pharmacokinetic profile. We will delve into the practical applications of this reagent, with a particular focus on the synthesis of kinase inhibitors, a class of drugs that has revolutionized cancer therapy. This document will provide detailed protocols, explain the rationale behind experimental choices, and explore the biological context of the resulting compounds, specifically targeting the PIM kinase signaling pathway.

Physicochemical Properties and Handling of 2-Picoline-5-boronic Acid Hydrate

A thorough understanding of the reagent's properties is paramount for its successful application and for ensuring laboratory safety.

Property	Value	Reference
CAS Number	1072952-30-7	[1]
Molecular Formula	C₆H₁₀BNO₃	[1]
Molecular Weight	154.96 g/mol	[1]
Appearance	White to off-white solid
Storage	Store at 2-8°C, sealed in a dry environment.

Safety and Handling:

2-Picoline-5-boronic acid hydrate is classified as harmful if swallowed and may cause skin and respiratory irritation. Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be carried out in a well-ventilated fume hood. In case of contact with skin or eyes, rinse immediately and thoroughly with water.

Core Application: Suzuki-Miyaura Cross-Coupling in Kinase Inhibitor Synthesis

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling of an organoboron compound (like 2-Picoline-5-boronic acid hydrate) with a halide or triflate. This reaction is a workhorse in medicinal chemistry due to its high functional group tolerance and generally high yields.

The Catalytic Cycle: A Mechanistic Overview

A foundational understanding of the reaction mechanism is crucial for troubleshooting and optimizing reaction conditions.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The key steps involve the oxidative addition of the palladium(0) catalyst to the aryl halide, followed by transmetalation with the activated boronic acid (boronate), and finally, reductive elimination to form the new carbon-carbon bond and regenerate the catalyst[2][3].

Challenges with Pyridine Boronic Acids: The Specter of Protodeboronation

A common side reaction when using heteroaryl boronic acids, particularly those with nitrogen adjacent to the boronic acid, is protodeboronation. This is the cleavage of the C-B bond by a proton source, leading to the formation of the corresponding unsubstituted heterocycle and a reduction in the yield of the desired coupled product.

Strategies to Mitigate Protodeboronation:

• Choice of Base: The base is crucial for activating the boronic acid but can also promote protodeboronation. Weaker bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are often preferred over stronger bases like sodium hydroxide (NaOH).

• Reaction Temperature and Time: Lowering the reaction temperature and minimizing the reaction time can help to reduce the extent of protodeboronation.

• Use of Boronic Esters: Converting the boronic acid to a more stable ester, such as a pinacol ester, can provide a "slow release" of the boronic acid into the reaction mixture, keeping its concentration low and minimizing decomposition.

• Catalyst and Ligand Selection: The choice of palladium catalyst and phosphine ligand can significantly impact the relative rates of the desired coupling and undesired protodeboronation. Bulky, electron-rich phosphine ligands often promote the desired reaction.

Application Spotlight: Synthesis of the Pan-PIM Kinase Inhibitor AZD1208

To illustrate the practical application of 2-Picoline-5-boronic acid, we will focus on the synthesis of AZD1208, a potent and selective pan-PIM kinase inhibitor that has been investigated in clinical trials for the treatment of acute myeloid leukemia (AML) and solid tumors[4][5].

Biological Context: The PIM Kinase Signaling Pathway

The PIM kinases (PIM1, PIM2, and PIM3) are a family of serine/threonine kinases that play a crucial role in cell survival, proliferation, and apoptosis[6]. They are often overexpressed in various cancers, making them attractive therapeutic targets[6]. PIM kinases are downstream effectors of many cytokine and growth factor signaling pathways, most notably the JAK/STAT pathway[7].

Caption: Simplified PIM Kinase Signaling Pathway and the inhibitory action of AZD1208.

AZD1208 acts as an ATP-competitive inhibitor of all three PIM kinase isoforms, leading to cell cycle arrest and apoptosis in cancer cells that overexpress PIM kinases[4][8].

Synthetic Protocol for a Key Intermediate of AZD1208 via Suzuki-Miyaura Coupling

The following protocol describes the synthesis of a key biaryl intermediate in the preparation of AZD1208, coupling a substituted indazole with 2-picoline-5-boronic acid. This protocol is adapted from established methodologies for similar transformations[3][9].

Caption: General experimental workflow for the Suzuki-Miyaura coupling step in the synthesis of AZD1208.

Materials:

• 3-Bromo-1H-indazole (or a suitably protected derivative) (1.0 equiv)

• 2-Picoline-5-boronic acid hydrate (1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (0.05 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane and Water (4:1 mixture, degassed)

• Nitrogen or Argon gas

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, add the 3-bromo-1H-indazole, 2-Picoline-5-boronic acid hydrate, Pd(dppf)Cl₂, and K₂CO₃.

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with nitrogen or argon three times to ensure an inert atmosphere.

• Solvent Addition: Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 2-12 hours).

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts. Transfer the filtrate to a separatory funnel and wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-(6-methylpyridin-3-yl)-1H-indazole.

Biological Activity of AZD1208

The potent and selective inhibition of PIM kinases by AZD1208 translates to significant anti-tumor activity in preclinical models.

Parameter	PIM1	PIM2	PIM3	Reference
IC₅₀ (nM)	0.4	5.0	1.9	[6]
Kᵢ (nM)	0.1	1.92	0.4	[4]

AZD1208 has demonstrated efficacy in various cancer cell lines, particularly those of hematological origin, such as acute myeloid leukemia (AML)[4]. It induces cell cycle arrest and apoptosis, which is accompanied by a reduction in the phosphorylation of downstream PIM kinase substrates like BAD and 4E-BP1[4][7].

Conclusion

2-Picoline-5-boronic acid hydrate is a valuable and versatile building block in drug discovery, enabling the strategic incorporation of a 6-methylpyridine moiety into drug candidates. Its application in the synthesis of kinase inhibitors, exemplified by the pan-PIM kinase inhibitor AZD1208, highlights its importance in modern medicinal chemistry. A thorough understanding of the Suzuki-Miyaura coupling reaction, including its challenges and optimization strategies, is essential for the successful utilization of this reagent. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers to effectively employ 2-Picoline-5-boronic acid hydrate in their own drug discovery endeavors, ultimately contributing to the development of new and improved therapeutics.

References

• Keeton, E. K., et al. (2014). AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in preclinical models of acute myeloid leukemia. Blood, 123(6), 905–913. [Link]

• Keeton, E. K., et al. (2014). AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in preclinical models of acute myeloid leukemia. Blood, 123(6), 905–913. [Link]

• Gandhi, A., et al. (2019). PIM kinase inhibitor, AZD1208, inhibits protein translation and induces autophagy in primary chronic lymphocytic leukemia cells. Oncotarget, 10(29), 2847–2861. [Link]

• National Cancer Institute. (n.d.). Pan-PIM kinase inhibitor AZD1208. In NCI Drug Dictionary. Retrieved from [Link]

• Cortes, J. E., et al. (2018). Phase I studies of AZD1208, a proviral integration Moloney virus kinase inhibitor in solid and haematological cancers. British Journal of Cancer, 118(11), 1435–1442. [Link]

• Cortes, J. E., et al. (2013). Abstract 3516: AZD1208 PIM kinase inhibitor - Preliminary evidence of target pathway inhibition in Phase I clinical trials of AML. Cancer Research, 73(8_Supplement), 3516. [Link]

• Bogenberger, J. M., et al. (2015). The PIM inhibitor AZD1208 synergizes with ruxolitinib to induce apoptosis of ruxolitinib sensitive and resistant JAK2-V617F-driven cells and inhibit colony formation of primary MPN cells. Oncotarget, 6(36), 38803–38815. [Link]

• Chen, L. S., et al. (2018). Pan-Pim Kinase Inhibitor AZD1208 Suppresses Tumor Growth and Synergistically Interacts with Akt Inhibition in Gastric Cancer Cells. Cancer Research and Treatment, 50(4), 1367–1381. [Link]

• Chen, L. S., et al. (2018). Pan-Pim Kinase Inhibitor AZD1208 Suppresses Tumor Growth and Synergistically Interacts with Akt Inhibition in Gastric Cancer Cells. Cancer Research and Treatment, 50(4), 1367–1381. [Link]

• M.D. Anderson Cancer Center. (2019, January 16). AZD1208, a Pan-Pim Kinase Inhibitor, Has Anti-Growth Effect on 93T449 Human Liposarcoma Cells via Control of the Expression and Phosphorylation of Pim-3, mTOR, 4EBP-1, S6, STAT-3 and AMPK. International Journal of Molecular Sciences, 20(2), 384. [Link]

• OAE Publishing Inc. (2019, March 26). PIM-1 inhibition with AZD1208 to prevent osimertinib-induced resistance in EGFR-mutation positive non-small cell lung cancer. Journal of Cancer Metastasis and Treatment. [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Retrieved from [Link]

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Catalyst Selection for Reactions of 2-Picoline-5-boronic Acid Hydrate: A Strategic Guide

An Application Guide for Researchers

Introduction: 2-Picoline-5-boronic acid hydrate is a pivotal building block in contemporary drug discovery and materials science.[1][2] Its pyridine core is a common motif in a multitude of biologically active compounds, making it a valuable synthon for introducing the 6-methylpyridin-3-yl fragment.[3] However, its utility in common cross-coupling reactions is not without significant challenges. As a nitrogen-containing heteroaryl boronic acid, it is susceptible to unique pathways of decomposition and catalyst inhibition that can hinder reaction efficiency.[4][5]

This guide provides an in-depth analysis of catalyst selection and reaction optimization for 2-Picoline-5-boronic acid hydrate. Moving beyond simple protocols, we will explore the mechanistic rationale behind experimental choices, empowering researchers to not only replicate results but also to troubleshoot and adapt procedures for novel applications. The focus will be primarily on the Suzuki-Miyaura reaction, the most prevalent application for boronic acids, with additional consideration for the copper-catalyzed Chan-Lam coupling for C-N and C-O bond formation.

Part 1: The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is the cornerstone method for forming C(sp²)-C(sp²) bonds, linking the picolinyl moiety of our boronic acid to an aryl or heteroaryl halide.[6][7] However, the inherent properties of 2-picoline-5-boronic acid demand a carefully tailored catalytic system to overcome two primary obstacles: catalyst inhibition and protodeboronation.

Mechanistic Hurdles:

• Catalyst Inhibition: The Lewis basic nitrogen atom of the pyridine ring can coordinate to the palladium center. This non-productive binding can sequester the catalyst, effectively removing it from the catalytic cycle and slowing or halting the reaction.[8][9]

• Protodeboronation: This is a major decomposition pathway for many heteroaryl boronic acids, where the C-B bond is cleaved and replaced by a C-H bond, particularly under basic conditions.[4][10] The 2-pyridyl class of boron reagents is notoriously unstable and prone to this side reaction.[5][11]

The central challenge is to design a catalytic system where the rate of the desired cross-coupling is significantly faster than the rates of these deactivating and decomposition pathways.

Caption: The Suzuki-Miyaura Catalytic Cycle.

Core Principles of Catalyst Selection

Success with 2-picoline-5-boronic acid hydrate hinges on the synergistic combination of the palladium source, ligand, base, and solvent.

1. The Palladium Source: Embracing Precatalysts

While traditional catalysts can be generated in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃, modern, well-defined palladium precatalysts are strongly recommended for challenging substrates.[12] Precatalysts, such as those incorporating biarylphosphine ligands (e.g., XPhos-Pd-G3), offer a distinct advantage: they rapidly generate the active, monoligated Pd(0) species under mild conditions.[12][13] This rapid catalyst activation ensures that the cross-coupling reaction begins almost immediately, minimizing the time the boronic acid is exposed to conditions that favor its decomposition.[12]

2. The Ligand: The Key to Overcoming Inhibition and Promoting Coupling

The choice of phosphine ligand is the most critical parameter. For nitrogen-containing heteroaryl substrates, the ideal ligands are bulky and electron-rich biaryl monophosphines .[9][14][15]

• Why Monophosphines? Bidentate phosphine ligands can sometimes form overly stable complexes with the palladium center, slowing down the catalytic turnover.[16] Monodentate ligands provide the necessary stability without sacrificing reactivity.

• Why Bulky and Electron-Rich?

  • Steric Hindrance: The bulk of ligands like XPhos and SPhos creates a sterically crowded environment around the palladium atom. This bulk physically disfavors the binding of the pyridine nitrogen while promoting the crucial, often rate-limiting, reductive elimination step to release the final product.[17]

  • Electron-Donating Properties: The electron-rich nature of these ligands enhances the electron density at the palladium center, which accelerates the initial oxidative addition of the aryl halide into the catalytic cycle.[15]

Highly effective ligands for this class of reaction include those from the Buchwald (e.g., XPhos, SPhos, RuPhos) and CataCXium families.[8][14]

3. The Base and Solvent System: A Delicate Balance

The base is essential for activating the boronic acid into a more nucleophilic boronate species, which is necessary for the transmetalation step.[6][18] However, excess or overly strong bases can dramatically accelerate protodeboronation.[14]

• Recommended Bases: Moderately weak inorganic bases are generally preferred. Potassium phosphate (K₃PO₄) is an excellent first choice, providing sufficient basicity to promote catalysis without causing rapid decomposition.[14][19] Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are also widely used alternatives.[20]

• Solvent Selection: Aprotic polar solvents are standard. A mixture of 1,4-dioxane and water is a robust and common choice that helps solubilize both the organic and inorganic reagents.[14][21] Other options include THF, DMF, and toluene.[7][22] For particularly refractory couplings, anhydrous conditions using a soluble base like potassium trimethylsilanolate (TMSOK) in combination with an additive like trimethyl borate have proven effective.[8]

Data Presentation: Recommended Catalyst Systems

Coupling Partner	Palladium Source	Ligand	Base	Solvent System	Temp. (°C)	Key Considerations & References
Aryl/Heteroaryl Bromide (General)	XPhos-Pd-G3	(XPhos)	K₃PO₄	1,4-Dioxane / H₂O	60-100	Excellent general system for heteroaryl boronic acids. Precatalyst ensures rapid initiation.[12][14]
Aryl/Heteroaryl Chloride (Electron-Deficient)	SPhos-Pd-G2	(SPhos)	K₂CO₃	Toluene or Dioxane	80-110	SPhos often shows high activity for less reactive aryl chlorides.[9][15]
Sterically Hindered Aryl Bromide	RuPhos-Pd-G3	(RuPhos)	Cs₂CO₃	1,4-Dioxane	80-100	The RuPhos ligand is particularly effective for coupling sterically demanding partners.
Unstable Heteroaryl Bromide	CataCXium A-Pd-G3	(CataCXium A)	TMSOK	Toluene (anhydrous)	60-90	Anhydrous conditions can prevent protodeboronation for highly sensitive substrates.[8]

Experimental Protocol 1: Suzuki-Miyaura Coupling of 2-Picoline-5-boronic acid hydrate with 2-Bromo-6-methoxypyridine

This protocol is adapted from methodologies proven effective for challenging heteroaryl couplings.[14][15]

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Materials:

• 2-Picoline-5-boronic acid hydrate (1.5 mmol, 1.5 equiv)

• 2-Bromo-6-methoxypyridine (1.0 mmol, 1.0 equiv)

• XPhos-Pd-G3 precatalyst (0.02 mmol, 2 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane, anhydrous and degassed (4 mL)

• Water, degassed (1 mL)

• Reaction vial with a stir bar and a gas-tight cap

Procedure:

• Reagent Addition: To the reaction vial, add 2-bromo-6-methoxypyridine, 2-picoline-5-boronic acid hydrate, K₃PO₄, and the XPhos-Pd-G3 precatalyst. Rationale: Adding solids first prevents solvent splashes and ensures accurate weighing. The precatalyst is handled in air but should be added swiftly.

• Solvent Addition: Add the degassed 1,4-dioxane (4 mL) and degassed water (1 mL) to the vial. Rationale: Using degassed solvents is crucial to prevent oxidation of the Pd(0) active catalyst.

• Inert Atmosphere: Seal the vial and purge with argon or nitrogen for 5-10 minutes. Rationale: This removes oxygen, which can deactivate the catalyst.

• Reaction: Place the vial in a preheated oil bath or heating block at 80 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash with water (2 x 10 mL) and then with brine (10 mL). Rationale: This removes the inorganic base and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude residue by column chromatography on silica gel to obtain the desired biaryl product.

Part 2: The Chan-Lam C-N/C-O Coupling Reaction

For the synthesis of aryl amines and ethers, the Chan-Lam coupling offers a valuable alternative to palladium-catalyzed methods like the Buchwald-Hartwig amination.[16][23] It utilizes a copper catalyst to couple the boronic acid with an N-H or O-H containing compound.[24][25]

Key Features:

• Catalyst: Typically uses a simple copper(II) salt, most commonly copper(II) acetate (Cu(OAc)₂).[26]

• Oxidant: The reaction requires an oxidant to facilitate the catalytic cycle. Often, ambient air (O₂) is sufficient, making it operationally simple.[24]

• Conditions: It can often be performed at room temperature and open to the air, a significant advantage over the strictly anaerobic conditions required for many Pd-catalyzed reactions.[23][26]

Experimental Protocol 2: Chan-Lam N-Arylation of 2-Picoline-5-boronic acid hydrate with Morpholine

This protocol is based on general procedures for copper-catalyzed N-arylation.[27][28]

Materials:

• 2-Picoline-5-boronic acid hydrate (1.0 mmol, 1.0 equiv)

• Morpholine (1.2 mmol, 1.2 equiv)

• Copper(II) Acetate (Cu(OAc)₂) (0.1 mmol, 10 mol%)

• Pyridine (2.0 mmol, 2.0 equiv)

• Dichloromethane (CH₂Cl₂) (5 mL)

• 4 Å Molecular Sieves (optional, ~100 mg)

Procedure:

• Setup: To a flask equipped with a stir bar, add Cu(OAc)₂ (10 mol%), 2-picoline-5-boronic acid hydrate (1.0 equiv), and optional molecular sieves.

• Solvent and Reagents: Add dichloromethane (5 mL), followed by morpholine (1.2 equiv) and pyridine (2.0 equiv). Rationale: Pyridine acts as both a ligand for the copper and a base in the reaction.

• Reaction: Stir the mixture vigorously, open to the air, at room temperature for 24-48 hours. The mixture will typically turn from light blue to a deep green or blue.

• Workup: Once the reaction is complete (monitored by TLC or LC-MS), filter the reaction mixture through a pad of Celite to remove the copper salts, washing with additional dichloromethane.

• Concentration and Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by silica gel column chromatography to yield the N-arylated picoline derivative.

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• T. A. T. Tran, et al. (2022). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 27(19), 6529. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. yonedalabs.com. [Link]

• Plescia, J., & Moitessier, N. (2020). Design and discovery of boronic acid drugs. European Journal of Medicinal Chemistry, 195, 112270. [Link]

• Y. Zhao, et al. (2021). Discovery of novel pyrimidine molecules containing boronic acid as VCP/p97 Inhibitors. Bioorganic & Medicinal Chemistry, 39, 116114. [Link]

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• 16. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 28. researchgate.net [researchgate.net]

solvent effects on 2-Picoline-5-boronic acid hydrate coupling

Application Note & Protocol Guide

Optimizing Suzuki-Miyaura Couplings of 2-Picoline-5-boronic Acid Hydrate: A Deep Dive into Solvent Effects

Audience: Researchers, scientists, and drug development professionals in organic and medicinal chemistry.

Abstract: 2-Picoline-5-boronic acid and its derivatives are invaluable building blocks in modern drug discovery, forming the structural core of numerous therapeutic agents. The success of their incorporation into complex molecules via palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, is profoundly influenced by the choice of solvent. This guide provides a detailed exploration of how different solvent systems impact the efficiency, yield, and purity of coupling reactions involving 2-picoline-5-boronic acid hydrate. We will dissect the mechanistic role of solvents, offer field-proven protocols, and present data-driven insights to empower chemists to optimize their synthetic strategies.

The Critical Role of Solvents in Suzuki-Miyaura Couplings

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, celebrated for its functional group tolerance and mild conditions. However, the unique electronic properties of heteroaromatic boronic acids, such as 2-picoline-5-boronic acid, introduce specific challenges, including catalyst inhibition and competing side reactions like protodeboronation. The solvent is not merely a medium for the reactants; it is an active participant in the catalytic cycle.

The choice of solvent directly influences several key aspects of the reaction:

• Solubility: Ensuring all reactants, including the boronic acid, aryl halide, catalyst, and base, are sufficiently soluble is paramount for a homogeneous reaction mixture and efficient catalysis.

• Catalyst Activity and Stability: Solvents can coordinate with the palladium catalyst, influencing its electronic properties and stability. This coordination can either enhance or inhibit catalytic activity.

• Base Efficacy: The effectiveness of the inorganic base (e.g., K₂CO₃, Cs₂CO₃) is highly dependent on the solvent. The solvent must facilitate the base's role in the transmetalation step, which is often the rate-limiting step of the catalytic cycle.

• Transmetalation Rate: The transfer of the organic group from boron to palladium is a critical step. Solvents that can effectively solvate the base and the boronate species promote this step.

• Suppression of Side Reactions: A well-chosen solvent can minimize unwanted side reactions, such as protodeboronation, where the boronic acid is cleaved by a proton source before it can couple with the aryl halide.

Below is a diagram illustrating the generally accepted catalytic cycle for the Suzuki-Miyaura reaction, highlighting the stages where the solvent plays a crucial role.

Caption: Fig. 1: The Suzuki-Miyaura Catalytic Cycle and Key Points of Solvent Influence.

Comparative Analysis of Solvent Systems

The selection of an appropriate solvent is critical for the success of coupling reactions with 2-picoline-5-boronic acid hydrate. Below is a comparative analysis of commonly used solvents and their impact on reaction outcomes.

Solvent System	Key Characteristics	Advantages	Disadvantages	Typical Base
Toluene/Water	Biphasic, aprotic/protic mixture.	- Good for general-purpose couplings.- Water activates the base and facilitates transmetalation.	- Can lead to hydrolysis of some reactants.- May require a phase-transfer catalyst.	K₂CO₃, K₃PO₄
Dioxane/Water	Miscible, polar aprotic/protic mixture.	- Excellent solvating power for a wide range of substrates.- Often leads to high yields.	- Dioxane is a suspected carcinogen and requires careful handling.- Can be difficult to remove completely.	K₂CO₃, Cs₂CO₃
Ethanol/Water	Miscible, protic mixture.	- "Green" and environmentally friendly solvent.- Can be effective for specific substrates.	- Risk of etherification side reactions with some electrophiles.- Lower boiling point may limit reaction temperature.	Na₂CO₃, K₂CO₃
DMF or DMAc	Polar aprotic solvents.	- High boiling points allow for elevated reaction temperatures.- Excellent solubilizing properties.	- Can be difficult to remove from the final product.- May decompose at high temperatures to generate amines that can act as catalyst poisons.	K₂CO₃, Cs₂CO₃
2-MeTHF	Aprotic, ether-based solvent.	- Greener alternative to THF and dioxane.- Good for reactions sensitive to water.	- May not be as effective at solubilizing inorganic bases.	K₃PO₄, CsF

Field-Proven Experimental Protocols

The following protocols are designed to be robust starting points for the Suzuki-Miyaura coupling of 2-picoline-5-boronic acid hydrate with a generic aryl bromide. Note: These protocols should be adapted and optimized for specific substrates.

Protocol 1: General Purpose Coupling in Dioxane/Water

This protocol is a reliable starting point for a wide variety of aryl bromides and offers good yields in many cases.

Materials:

• 2-Picoline-5-boronic acid hydrate (1.0 eq)

• Aryl bromide (1.2 eq)

• Pd(dppf)Cl₂ (0.02 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane

• Deionized water

Procedure:

• To a clean, dry reaction vessel, add 2-picoline-5-boronic acid hydrate, the aryl bromide, and potassium carbonate.

• Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon) three times.

• Add Pd(dppf)Cl₂ to the vessel.

• Add 1,4-dioxane and deionized water in a 4:1 ratio (v/v). The final concentration of the limiting reagent should be approximately 0.1 M.

• Stir the reaction mixture vigorously and heat to 80-100 °C.

• Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 4-12 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Causality Explained: The use of a dioxane/water mixture provides a good balance of polarity to dissolve both the organic substrates and the inorganic base. Water plays a crucial role in activating the potassium carbonate and facilitating the crucial transmetalation step by promoting the formation of the boronate species. Pd(dppf)Cl₂ is a robust catalyst that is often effective for heteroaromatic substrates.

Protocol 2: "Green" Chemistry Approach using 2-MeTHF

For applications where the use of solvents like dioxane is undesirable, 2-MeTHF offers a more environmentally benign alternative.

Materials:

• 2-Picoline-5-boronic acid hydrate (1.0 eq)

• Aryl bromide (1.2 eq)

• Pd(OAc)₂ (0.02 eq)

• SPhos (0.04 eq)

• Potassium phosphate (K₃PO₄) (2.0 eq)

• 2-Methyltetrahydrofuran (2-MeTHF)

Procedure:

• In a dry reaction vessel under an inert atmosphere, combine Pd(OAc)₂ and SPhos in 2-MeTHF and stir for 15 minutes to pre-form the active catalyst.

• To a separate vessel, add 2-picoline-5-boronic acid hydrate, the aryl bromide, and potassium phosphate.

• Transfer the pre-formed catalyst solution to the vessel containing the reactants via cannula.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Follow the workup and purification procedure described in Protocol 1.

Causality Explained: 2-MeTHF is a greener solvent choice compared to dioxane or THF. In this less polar, aprotic system, a stronger base like K₃PO₄ is often required to achieve efficient transmetalation. The use of a Buchwald ligand like SPhos with Pd(OAc)₂ often leads to a more active catalytic system, which can be beneficial in less polar solvents.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low Conversion	- Inefficient catalyst activity.- Poor solubility of reactants.- Ineffective base.	- Screen different palladium catalysts and ligands (e.g., Buchwald ligands).- Increase reaction temperature.- Switch to a solvent with higher solubilizing power (e.g., DMF).- Use a stronger base (e.g., Cs₂CO₃).
Significant Protodeboronation	- Presence of excess water or protic impurities.- Reaction temperature is too high.	- Use anhydrous solvents and reagents.- Add a dehydrating agent (e.g., molecular sieves).- Lower the reaction temperature and extend the reaction time.
Formation of Byproducts	- Catalyst decomposition.- Side reactions of functional groups.	- Use a more stable catalyst.- Protect sensitive functional groups on the substrates.- Optimize the reaction temperature and time.

Conclusion

The choice of solvent is a critical parameter in the successful Suzuki-Miyaura coupling of 2-picoline-5-boronic acid hydrate. A thorough understanding of the role of the solvent in the catalytic cycle allows for rational selection and optimization, leading to higher yields, improved purity, and more robust and scalable processes. While traditional solvent systems like dioxane/water remain effective, greener alternatives such as 2-MeTHF are becoming increasingly viable, especially when paired with modern, highly active catalyst systems. The protocols and insights provided in this guide serve as a strong foundation for researchers to develop efficient and reliable methods for the synthesis of complex molecules incorporating the 2-picoline moiety.

Application Notes and Protocols for the Scale-Up Synthesis of Biarylpyridines Using 2-Picoline-5-boronic Acid Hydrate

Introduction: The Strategic Importance of 2-Picoline-5-boronic Acid Hydrate in Modern Drug Discovery

The pyridine moiety is a cornerstone of medicinal chemistry, present in a multitude of FDA-approved drugs. Its ability to act as a hydrogen bond acceptor and its capacity to modulate the physicochemical properties of a molecule make it a privileged scaffold. The synthesis of complex biaryl structures containing a pyridine ring is therefore of paramount importance in the development of novel therapeutics. 2-Picoline-5-boronic acid hydrate is a key building block for introducing the 6-methylpyridin-3-yl fragment, a common motif in pharmacologically active compounds.

The Suzuki-Miyaura cross-coupling reaction is the preeminent method for constructing C-C bonds in the pharmaceutical industry, lauded for its functional group tolerance, mild reaction conditions, and the low toxicity of its boron-containing reagents and byproducts.[1][2] However, the scale-up of Suzuki-Miyaura reactions involving electron-deficient heteroaryl boronic acids, such as 2-picoline-5-boronic acid, presents a unique set of challenges that are not always apparent at the bench scale. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective scale-up of Suzuki-Miyaura couplings using 2-Picoline-5-boronic acid hydrate, with a focus on scientific integrity, process robustness, and safety.

The "2-Pyridyl Problem" on a Larger Scale: Understanding the Core Challenges

The primary obstacle in the use of pyridine-based boronic acids, particularly those with the boron moiety at the 2- or 6-position, is their inherent instability.[3] This instability manifests in two key ways that can significantly impact yield and purity in a scaled-up process:

• Protodeboronation: This is a non-productive side reaction where the carbon-boron bond is cleaved by a proton source (often water) and replaced with a carbon-hydrogen bond.[4][5] This consumes the boronic acid, leading to reduced yields and the formation of picoline as a byproduct, which can complicate purification. For pyridine boronic acids, this process can be particularly rapid, sometimes occurring under neutral pH conditions through the formation of a reactive zwitterionic intermediate.[4]

• Slow Transmetalation: The electron-deficient nature of the pyridine ring can retard the rate of the crucial transmetalation step in the Suzuki-Miyaura catalytic cycle, where the organic group is transferred from the boron atom to the palladium catalyst.[3] If the rate of transmetalation is not significantly faster than the rate of protodeboronation, the overall reaction efficiency will be poor.

Addressing these challenges is the cornerstone of developing a robust and scalable process. The strategies outlined in this guide are designed to kinetically favor the desired cross-coupling pathway over the degradation of the boronic acid.

Key Considerations for a Successful Scale-Up

Transitioning a Suzuki-Miyaura coupling from the milligram to the multi-gram or kilogram scale requires careful consideration of several factors that can have a magnified impact on the reaction's outcome.

Reagent and Solvent Quality: The Imperative of Anhydrous Conditions

While some Suzuki-Miyaura reactions are tolerant of aqueous conditions, the propensity of 2-picoline-5-boronic acid to undergo protodeboronation makes the use of anhydrous solvents and dry reagents a critical process parameter.[6] Water, even in small amounts, can be the proton source for the undesired protodeboronation side reaction.

• Recommendation: Use high-purity, anhydrous solvents (e.g., unopened Sure/Seal™ bottles or freshly dried and degassed solvents). Ensure all glassware is thoroughly oven-dried before use. The 2-Picoline-5-boronic acid hydrate should be of high quality, and its water content should be known and accounted for in the stoichiometry.

Inert Atmosphere: Protecting the Catalyst

The active Pd(0) species in the catalytic cycle is sensitive to oxidation by atmospheric oxygen.[6] On a larger scale, with longer reaction times and larger reactor headspaces, maintaining a strictly inert atmosphere is crucial to prevent catalyst deactivation and the formation of homocoupling byproducts.[7]

• Recommendation: All reaction setup and reagent additions should be performed under a positive pressure of an inert gas such as nitrogen or argon. Solvents and aqueous base solutions should be thoroughly degassed prior to use by sparging with an inert gas or by freeze-pump-thaw cycles.

Catalyst and Ligand Selection: The Need for Speed

To overcome the inherent instability of 2-picoline-5-boronic acid, the chosen catalyst system must be highly active, ensuring that the rate of the Suzuki-Miyaura coupling significantly outpaces the rate of protodeboronation.[8] Modern palladium precatalysts, particularly those incorporating sterically hindered and electron-rich biarylphosphine ligands, are designed for this purpose.

• Recommendation: Employ a highly active, well-defined palladium precatalyst such as a G3-XPhos or G3-SPhos. These catalysts are often air-stable, simplifying handling, and are known to be effective for challenging couplings of heteroaryl halides and boronic acids.[8] Catalyst loading should be carefully optimized; while lower loadings are economically desirable, a slightly higher loading might be necessary to ensure complete conversion in a reasonable timeframe.

Base Selection: More Than Just a Proton Acceptor

The choice of base is critical. It not only facilitates the transmetalation step but also influences the reaction pH, which can dramatically affect the rate of protodeboronation.[4] For pyridine boronic acids, very strong bases can sometimes promote decomposition, while the reaction may stall with weak bases.

• Recommendation: Potassium phosphate (K₃PO₄) is often an excellent choice for Suzuki-Miyaura couplings of sensitive heteroaryl boronic acids. It is a moderately strong base that is effective in promoting the reaction while minimizing side reactions. Other bases such as cesium carbonate (Cs₂CO₃) can also be effective.

Temperature Control: A Balancing Act

Higher temperatures generally increase the reaction rate, which can be beneficial. However, they can also accelerate the rate of protodeboronation. Therefore, the reaction temperature must be carefully controlled to find the optimal balance between a reasonable reaction time and minimizing the degradation of the boronic acid.

• Recommendation: Start with a moderate temperature (e.g., 60-80 °C) and monitor the reaction progress closely. The temperature can be adjusted as needed based on the reaction kinetics. Ensure the reactor is equipped with a reliable heating and cooling system to prevent temperature overshoots.

Detailed Scale-Up Protocol: Suzuki-Miyaura Coupling of 1-bromo-4-tert-butylbenzene with 2-Picoline-5-boronic acid hydrate

This protocol describes a representative procedure for the coupling of an aryl bromide with 2-Picoline-5-boronic acid hydrate on a multi-gram scale.

Reactants and Reagents

Reagent	M.W.	Amount	Moles	Equivalents
1-bromo-4-tert-butylbenzene	213.12	50.0 g	0.235	1.0
2-Picoline-5-boronic acid hydrate	154.96	43.5 g	0.281	1.2
XPhos Pd G3	868.52	1.02 g	0.00117	0.005
Potassium Phosphate (K₃PO₄)	212.27	149.5 g	0.704	3.0
1,4-Dioxane (anhydrous)	-	500 mL	-	-
Water (degassed)	-	50 mL	-	-

Experimental Workflow Diagram

Caption: Experimental workflow for the scale-up Suzuki-Miyaura coupling.

Step-by-Step Procedure:

• Reactor Preparation: To a 1 L, oven-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a nitrogen inlet, and a thermocouple, add 1-bromo-4-tert-butylbenzene (50.0 g, 0.235 mol), 2-Picoline-5-boronic acid hydrate (43.5 g, 0.281 mol), and potassium phosphate (149.5 g, 0.704 mol).

• Inerting the System: Seal the flask and evacuate and backfill with dry nitrogen gas three times to ensure a completely inert atmosphere.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (500 mL) and degassed water (50 mL) to the flask via cannula. Begin vigorous stirring to create a slurry.

• Catalyst Addition: Under a positive flow of nitrogen, add the XPhos Pd G3 catalyst (1.02 g, 1.17 mmol, 0.5 mol%).

• Reaction: Heat the reaction mixture to 80 °C with efficient stirring. The reaction progress should be monitored every 1-2 hours by taking a small aliquot, quenching with water, extracting with ethyl acetate, and analyzing by HPLC or LC-MS. The reaction is typically complete within 8-16 hours.

• Work-up: Once the reaction is complete (consumption of the limiting reagent), cool the mixture to room temperature. Add water (250 mL) and ethyl acetate (250 mL). Stir for 15 minutes, then transfer to a separatory funnel.

• Extraction: Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 150 mL). Combine all organic layers.

• Washing: Wash the combined organic layers with brine (200 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or heptane/ethyl acetate) to afford the pure 4-tert-butyl-2'-methyl-5'-biarylpyridine.

Reaction Monitoring: Ensuring a Controlled Process

On a larger scale, it is crucial to monitor the reaction's progress to determine the endpoint accurately and avoid unnecessary heating, which could lead to byproduct formation.[9]

Analytical Technique	Information Provided
HPLC/UPLC	Quantitative analysis of starting material consumption and product formation. Can also detect and quantify major byproducts.
LC-MS	Qualitative identification of product, intermediates, and byproducts by mass.
TLC	A quick, qualitative method to visually track the disappearance of starting materials and the appearance of the product.
GC-MS	Suitable for volatile and thermally stable compounds. Provides quantitative and qualitative information.
NMR	Can provide detailed structural information and quantitative data on reaction conversion by analyzing aliquots.

Process Safety and Handling

Working with hazardous chemicals on a larger scale requires strict adherence to safety protocols.[10][11][12][13]

• 2-Picoline-5-boronic acid hydrate: Boronic acids should be handled with care. They can be irritating to the eyes, respiratory system, and skin.[14] Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.[11] Avoid inhalation of dust by handling the solid in a well-ventilated area or a fume hood.

• Palladium Catalysts: While the precatalysts are often air-stable, finely divided palladium compounds can be pyrophoric. Avoid inhalation of the catalyst powder. After the reaction, palladium residues in the product must be removed to meet regulatory requirements for active pharmaceutical ingredients (APIs). This can be achieved through treatment with activated carbon, silica-based scavengers, or by recrystallization.

• Solvents: 1,4-Dioxane is a flammable liquid and a suspected carcinogen. All solvent handling should be performed in a well-ventilated fume hood, away from ignition sources.

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. J-Stage. [Link]

• An Active Palladium Colloidal Catalyst for the Selective Oxidative Heterocoupling of (Hetero)Aryl Boronic Acids. PubMed. [Link]

• Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. PubMed. [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. NIH. [Link]

• Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. ResearchGate. [Link]

• Protodeboronation. Wikipedia. [Link]

• Unusual (Z)-selective palladium(II)-catalysed addition of aryl boronic acids to vinylaziridines. RSC Publishing. [Link]

• Asymmetric Suzuki-Miyaura coupling with pyridine-derived boronic acids. ResearchGate. [Link]

• The Preparation of a Stable 2-Pyridylboronate and Its Reactivity in the Suzuki—Miyaura Cross-Coupling Reaction. ResearchGate. [Link]

• Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews (RSC Publishing). [Link]

• Development of a Heteroleptic Palladium Catalyst for the Fluorination of Arylboronic Acids using Data Science Tools. PubMed. [Link]

• Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society. [Link]

• Palladium-Catalyzed Prenylation of (Hetero)Aryl Boronic Acids. ResearchGate. [Link]

• Reaction Progress Analysis: Powerful Tool for Understanding Suzuki−Miyaura Reaction and Control of Polychlorobiphenyl Impurity. ResearchGate. [Link]

• Suzuki reaction. Wikipedia. [Link]

• Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. MDPI. [Link]

• The Slow‐Release Strategy in Suzuki–Miyaura Coupling. ResearchGate. [Link]

• The Importance of Boronic Acids in Suzuki-Miyaura Coupling. Blogger. [Link]

• Bromine radical release from a nickel-complex facilitates the activation of alkyl boronic acids: a boron selective Suzuki–Miyaura cross coupling. Chemical Science (RSC Publishing). [Link]

• Masking Boronic Acids for Suzuki Coupling. YouTube. [Link]

• Working with Chemicals. Prudent Practices in the Laboratory - NCBI Bookshelf. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Unveiling the full reaction path of the Suzuki–Miyaura cross-coupling in a single-molecule junction. Nature. [Link]

• Guidelines for Working With Hazardous Chemicals. Capital Resin Corporation. [Link]

• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• Boron in Diet and Medicine: Mechanisms of Delivery and Detection. MDPI. [Link]

• Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. PMC - NIH. [Link]

• Chemicals and Hazardous Materials. Harvard Environmental Health and Safety. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

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The Strategic Application of 2-Picoline-5-boronic Acid Hydrate in Modern Medicinal Chemistry

Introduction: The Privileged Pyridine Scaffold and the Rise of a Key Building Block

In the landscape of medicinal chemistry, the pyridine ring stands as a "privileged scaffold"—a molecular framework that consistently appears in a multitude of biologically active compounds and approved pharmaceuticals.[1] Its unique electronic properties, ability to participate in hydrogen bonding through its nitrogen atom, and its capacity to serve as a versatile synthetic handle make it an invaluable component in drug design.[1][2] Within the vast arsenal of pyridine-based building blocks, 2-Picoline-5-boronic acid hydrate (also known as (6-Methylpyridin-3-yl)boronic acid hydrate) has emerged as a crucial reagent for the construction of complex molecular architectures, particularly those targeting critical disease pathways.

This technical guide provides an in-depth exploration of the applications of 2-Picoline-5-boronic acid hydrate, focusing on its pivotal role in the synthesis of kinase and signaling pathway inhibitors. We will delve into the underlying chemistry, provide detailed, field-proven protocols, and illuminate the rationale behind experimental choices, offering researchers a practical and scientifically grounded resource for their drug discovery endeavors.

Core Application: Suzuki-Miyaura Cross-Coupling for Biaryl Synthesis

The primary utility of 2-Picoline-5-boronic acid hydrate lies in its function as a nucleophilic partner in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[3][4] This reaction is one of the most powerful and widely used methods for the formation of carbon-carbon (C-C) bonds, specifically for creating biaryl and heteroaryl structures that are central to many drug molecules.[3]

However, the use of 2-pyridyl boronic acids is not without its challenges, a phenomenon often referred to as the "2-Pyridyl Problem".[5][6] These reagents are notoriously prone to instability, primarily through a process called protodeboronation, where the C-B bond is cleaved by a proton source.[1][7] Additionally, the pyridine nitrogen can coordinate to the palladium catalyst, potentially inhibiting its activity, and the electron-deficient nature of the ring can lead to slow rates of transmetalation, a key step in the catalytic cycle.[1][7]

Successful application, therefore, requires a carefully optimized protocol that mitigates these issues. The causality behind these optimized choices lies in stabilizing the boronic acid and ensuring efficient catalyst turnover.

Application Spotlight: Synthesis of Sonidegib (Odomzo®)

A prominent example showcasing the industrial and medicinal importance of a 2-picoline-5-boron derivative is in the synthesis of Sonidegib . Sonidegib is an FDA-approved anticancer agent used for the treatment of locally advanced basal cell carcinoma.[8][9] It functions as a potent and selective inhibitor of the Hedgehog (Hh) signaling pathway by antagonizing the Smoothened (SMO) receptor.[2][5][6] Aberrant activation of the Hh pathway is a known driver in the pathogenesis of this type of skin cancer.[2][5]

Several patented synthetic routes for Sonidegib feature a key Suzuki-Miyaura coupling step to form the central biaryl core of the molecule.[9][10][11] In these syntheses, a derivative of 2-picoline-5-boronic acid is coupled with an aryl halide, demonstrating the reagent's direct relevance in producing a clinically approved drug.

The Hedgehog Signaling Pathway and Sonidegib's Mechanism of Action

The Hedgehog pathway is a crucial signaling cascade in embryonic development that is normally quiescent in most adult tissues.[12] Its inappropriate reactivation can lead to tumorigenesis. The pathway is initiated by the binding of a Hedgehog ligand (e.g., Sonic Hedgehog, Shh) to the Patched (PTCH1) receptor. In the absence of the ligand, PTCH1 represses the activity of Smoothened (SMO). Ligand binding relieves this inhibition, allowing SMO to activate a downstream cascade that ultimately leads to the activation of GLI transcription factors. These factors then translocate to the nucleus and induce the expression of genes that promote cell proliferation and survival.[5][13][14] Sonidegib exerts its therapeutic effect by binding directly to SMO, preventing its activation and thereby shutting down the oncogenic signaling cascade.[2][5]

Caption: General experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl bromide (1.0 equiv)

• 2-Picoline-5-boronic acid hydrate (1.2–1.5 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3–5 mol%)

• Base (e.g., K₂CO₃, 2.0–3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/Water 4:1 v/v)

• Schlenk flask or reaction vial, magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the aryl bromide (1.0 mmol), 2-Picoline-5-boronic acid hydrate (1.2 mmol), potassium carbonate (2.0 mmol), and Pd(dppf)Cl₂ (0.03 mmol).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure the reaction atmosphere is inert. An inert atmosphere is crucial to prevent oxidation and deactivation of the Pd(0) catalyst. [13]3. Solvent Addition: Add the degassed 4:1 dioxane/water mixture (5 mL) via syringe. The solvent must be thoroughly degassed (e.g., by sparging with argon for 20-30 minutes) to remove dissolved oxygen, which can lead to unwanted side reactions like the homocoupling of the boronic acid. [13][15]4. Reaction: Place the flask in a preheated oil bath at 90 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting reagent (aryl bromide) is consumed (typically 4–12 hours).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and then brine (10 mL). The aqueous washes remove the inorganic base and salts.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure biaryl product.

Aryl Halide Partner	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Representative Yield (%)	Reference
4-Bromoanisole	Pd(dppf)Cl₂ (3)	K₂CO₃	Dioxane/H₂O	90	8	75-85	[16][17]
1-Bromo-4-chlorobenzene	Pd(PPh₃)₄ (5)	K₃PO₄	Toluene/H₂O	100	12	70-80	[18][19]
2-Bromobenzonitrile	Pd₂(dba)₃ (1.5) / XPhos (3)	K₃PO₄	Dioxane	100	6	80-90	[7]
3-Bromopyridine	Pd(dppf)Cl₂ (4)	Cs₂CO₃	DME/H₂O	85	10	65-75	[19]

Note: Yields are representative and highly dependent on the specific substrate and precise reaction conditions. The listed references describe similar couplings and provide a basis for these expected outcomes.

Broader Applications in Kinase Inhibition: The PI3K/Akt/mTOR Pathway

Beyond the Hedgehog pathway, the 2-picoline moiety is a frequent structural feature in inhibitors of various protein kinases, particularly within the PI3K/Akt/mTOR signaling pathway. [20][21]This pathway is a central regulator of cell growth, proliferation, survival, and metabolism, and its dysregulation is a hallmark of many cancers. [18][22] The synthesis of numerous experimental PI3K and mTOR inhibitors involves the coupling of a pyridine-containing fragment, often derived from a boronic acid or ester, to a core heterocyclic structure (e.g., pyrimidine, quinazoline, triazine). [20][23][24]2-Picoline-5-boronic acid hydrate serves as an ideal building block in this context, allowing for the introduction of the 6-methylpyridin-3-yl group, which can occupy specific pockets in the ATP-binding site of these kinases, contributing to both potency and selectivity. The strategic placement of the methyl group and the pyridine nitrogen allows for fine-tuning of steric and electronic interactions within the target protein.

Conclusion

2-Picoline-5-boronic acid hydrate is a high-value building block in medicinal chemistry, enabling the efficient synthesis of complex biaryl structures that are paramount to modern drug discovery. Its successful application in the synthesis of the FDA-approved drug Sonidegib underscores its industrial relevance. While its use in Suzuki-Miyaura coupling requires careful consideration of reaction conditions to overcome inherent stability and reactivity challenges, the protocols and principles outlined in this guide provide a solid framework for its effective utilization. For researchers aiming to construct novel inhibitors of critical signaling pathways like Hedgehog or PI3K/Akt/mTOR, 2-Picoline-5-boronic acid hydrate represents a powerful and strategically important tool in their synthetic repertoire.

References

• Jain, S., Song, R., & Xie, J. (2017). Sonidegib: mechanism of action, pharmacology, and clinical utility for advanced basal cell carcinomas. OncoTargets and Therapy, 10, 1633–1643. [Link]

• Pharmacy Times. (2022). Sonidegib, a Hedgehog Signaling Pathway Inhibitor for Locally Advanced Basal Cell Carcinoma. Pharmacy Times. [Link]

• Liu, S., Dontu, G., & Wicha, M. S. (2005). Mammary stem cells, self-renewal pathways, and carcinogenesis. Breast Cancer Research, 7(3), 86–95. [Link]

• ResearchGate. (n.d.). Simplified diagram of the hedgehog signaling pathway. ResearchGate. [Link]

• Inglis, S. R., & Taylor, R. J. (2020). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Angewandte Chemie International Edition, 60(11), 5676-5696. [Link]

• PubChem. (n.d.). Sonidegib. National Center for Biotechnology Information. [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society, 132(40), 14073–14075. [Link]

• Peacock, C. D., & Ingham, P. W. (2009). The Hedgehog Signaling Pathway: Where Did It Come From? PLoS Biology, 7(6), e1000142. [Link]

• Welker, M. E., & Kulik, G. (2013). Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors. Bioorganic & Medicinal Chemistry, 21(14), 4063–4091. [Link]

• Takale, B. S., Thakore, R. R., Kong, F. Y., & Lipshutz, B. H. (2019). An environmentally responsible 3-pot, 5-step synthesis of the antitumor agent sonidegib using ppm levels of Pd catalysis in water. Green Chemistry, 21(23), 6258-6262. [Link]

• Zhang, C., et al. (2014). Development of ATP-competitive mTOR Inhibitors. Current Topics in Medicinal Chemistry, 14(11), 1335-1348. [Link]

• Xu, X. (2017).

• Lipshutz, B. H., et al. (2019). An environmentally responsible 3-pot, 5-step synthesis of the antitumor agent sonidegib using ppm levels of Pd catalysis in water. Green Chemistry, 21(23), 6258-6262. [Link]

• Burke, M. D., & Gillis, E. P. (2009). A General Solution for the 2-Pyridyl Problem. Angewandte Chemie International Edition, 48(48), 9064-9066. [Link]

• Stanforth, S. P., et al. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 70(23), 9429–9432. [Link]

• Lennox, A. J., & Lloyd-Jones, G. C. (2014). The Suzuki–Miyaura coupling in modern organic synthesis. Chemical Society Reviews, 43(1), 412-443. [Link]

• Welker, M. E., & Kulik, G. (2013). Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors. Bioorganic & Medicinal Chemistry, 21(14), 4063-4091. [Link]

• ResearchGate. (2013). (PDF) Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors. [Link]

• Liu, T., et al. (2019). Design, Synthesis, and Biological Evaluation of Novel Thienopyrimidine Derivatives as PI3Kα Inhibitors. Molecules, 24(18), 3376. [Link]

• TheraIndx Lifesciences. (n.d.). Optimizing mTOR Inhibitors with Property-Based Drug Design. [Link]

• Zhou, H., & Huang, S. (2010). Updates of mTOR inhibitors. Anti-cancer agents in medicinal chemistry, 10(7), 572–581. [Link]

• Gu, Y., & Chen, T. (2013). Current development of the second generation of mTOR inhibitors as anticancer agents. Acta Pharmaceutica Sinica B, 3(4), 237-243. [Link]

• ResearchGate. (n.d.). Second generation of mTOR inhibitors. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Dolnicar, D. S., et al. (2002). The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to C-Substituted Purines. Synthesis, 2002(13), 1846-1852. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• PubChem. (n.d.). 2-Picoline-5-boronic acid hydrate. National Center for Biotechnology Information. [Link]

• Wikipedia. (n.d.). Suzuki reaction. [Link]

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• 3. Frontiers | Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors [frontiersin.org]
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• 24. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling with 2-Picoline-5-Boronic Acid Hydrate

Welcome to the technical support center for navigating the challenges of Suzuki-Miyaura cross-coupling reactions involving 2-Picoline-5-boronic acid hydrate. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common obstacles and achieve higher yields. As Senior Application Scientists, we understand that coupling nitrogen-containing heterocycles presents unique challenges not encountered with simple arylboronic acids. This guide is structured to address these specific issues head-on, providing not just solutions, but the underlying chemical principles to empower your experimental design.

Core Challenges: The "Pyridyl Problem" in Action

Low yields in Suzuki couplings with picoline-based boronic acids often stem from two primary, interconnected issues: the inherent instability of the boronic acid and interference from the basic nitrogen atom.

• Protodeboronation : This is the undesired cleavage of the C–B bond, replacing it with a C–H bond, which consumes your starting material and generates 2-picoline as a byproduct.[1] Pyridine boronic acids, particularly those with the boron moiety at the 2- or 3- (as in this case) position, are highly susceptible to this side reaction.[2][3] Unlike many arylboronic acids that are most unstable at high pH, 2-substituted pyridine boronic acids can exhibit rapid decomposition under neutral pH conditions through the formation of a reactive zwitterionic intermediate.[4][5]

• Catalyst Inhibition/Poisoning : The nitrogen lone pair on the picoline ring can coordinate to the palladium catalyst.[6][7] This coordination can inhibit key steps in the catalytic cycle, such as oxidative addition or reductive elimination, effectively poisoning the catalyst and stalling the reaction.[8] This phenomenon is often referred to as the "2-pyridyl problem" and is a significant hurdle in cross-coupling reactions involving such heterocycles.[3][6]

This guide will provide actionable strategies to mitigate these and other common problems.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction has stalled, or I'm seeing very low conversion of my aryl halide. What's the first thing to check?

A1: Catalyst Inactivity is the most likely culprit, often due to pyridine coordination.

The nitrogen atom of the picoline can act as a ligand for the palladium center, leading to the formation of inactive or less active catalytic species.[7] This is especially problematic with standard ligands like triphenylphosphine (PPh₃), which may not be sufficient to prevent catalyst inhibition.

Troubleshooting Steps:

• Ligand Selection: Switch to more specialized ligands designed for challenging couplings. Bulky, electron-rich phosphine ligands are superior as they can stabilize the palladium center and sterically hinder coordination from the picoline nitrogen.[9][10]

  • Buchwald Ligands: SPhos, XPhos, and RuPhos are excellent choices. They are known to accelerate both oxidative addition and reductive elimination, helping the desired cross-coupling pathway outcompete catalyst deactivation.[9]

  • Trialkylphosphines: Ligands like tricyclohexylphosphine (PCy₃) or tri-tert-butylphosphine (P(t-Bu)₃) are also highly effective.[11]

• Catalyst Loading: If you suspect catalyst deactivation, a modest increase in catalyst loading (e.g., from 1 mol% to 3-5 mol%) can sometimes overcome the issue.[9] However, this should be a secondary step after optimizing the ligand.

• Pre-catalyst Choice: Use modern, air-stable pre-catalysts (e.g., Buchwald G3 or G4 pre-catalysts). These are designed to efficiently generate the active Pd(0) species in situ, ensuring a higher concentration of active catalyst at the start of the reaction.[12]

Q2: My starting materials are being consumed, but the yield of my desired product is low. I'm seeing a significant amount of 2-picoline byproduct. What's happening?

A2: This is a classic sign of protodeboronation.

You are losing your boronic acid nucleophile to protonolysis before it can participate in the transmetalation step of the Suzuki cycle.[4] For pyridine boronic acids, this process can be surprisingly fast, even under mild conditions.[13]

Troubleshooting Steps:

• Switch to a Boronate Ester: This is the most effective strategy. Converting the boronic acid to a more stable derivative, such as a pinacol ester (Bpin) or an N-methyliminodiacetic acid (MIDA) boronate, protects the C-B bond.[1][4] These esters act as "slow-release" sources of the boronic acid under the reaction conditions, keeping the instantaneous concentration of the unstable free acid low and minimizing the opportunity for protodeboronation.[1][14]

• Use Anhydrous Conditions: Water is the proton source for protodeboronation. While many Suzuki protocols use aqueous bases, switching to strictly anhydrous conditions can suppress this side reaction. Use dry solvents and an anhydrous base like potassium trimethylsilanolate (TMSOK).[15]

• Base Selection: The choice of base is critical. It must be strong enough to activate the boronic acid (or ester) to form the boronate for transmetalation, but overly harsh conditions can accelerate decomposition.[16][17]

  • Milder Bases: Start with weaker inorganic bases like K₃PO₄ or Cs₂CO₃, which are often effective and less harsh than hydroxides.[9][15]

  • Fluoride Sources: Potassium fluoride (KF) can be used to activate the boronic acid and is sometimes less prone to inducing protodeboronation.[11][18]

Parameter	Impact on Protodeboronation	Recommendation
Boronic Acid Form	High (Free Acid)	Use Pinacol or MIDA ester to increase stability.[1][4]
Water Content	High	Employ anhydrous solvents and reagents.[15]
Base Strength	Can accelerate	Use milder bases like K₃PO₄ or KF.[9][11]
Temperature	High	Run at the lowest effective temperature.[15]

Q3: My reaction is sluggish, and even with extended reaction times, the yield doesn't improve. How can I speed it up?

A2: A slow reaction points to an inefficient transmetalation step or suboptimal reaction conditions.

Transmetalation, where the organic group is transferred from boron to palladium, is often the rate-limiting step and can be slow for electron-deficient heteroaryl boronic acids.[19]

Troubleshooting Steps:

• Optimize the Base and Solvent System: The primary role of the base is to convert the neutral boronic acid into a more nucleophilic boronate species, which is the active partner in transmetalation.[11][20]

  • Base Solubility: Ensure your base is soluble in the reaction medium. Using a solvent system like Dioxane/H₂O or THF/H₂O can help solubilize inorganic bases like K₃PO₄ or K₂CO₃.[15][18]

  • Stronger Bases: If milder bases are ineffective, a stronger base may be required. However, balance this with the risk of protodeboronation.[9]

• Increase Temperature: Raising the reaction temperature can significantly increase the rate of all steps in the catalytic cycle.[15] Monitor for decomposition of starting materials or products at higher temperatures.

• Consider Additives: In some cases for refractory heteroaryl couplings, additives like trimethyl borate have been shown to enhance reaction rates by solubilizing boronate complexes and preventing catalyst poisoning.[8]

Visualizing the Process

The Suzuki Catalytic Cycle

The diagram below illustrates the key steps in the Suzuki-Miyaura coupling. For couplings involving 2-Picoline-5-boronic acid, the Catalyst Coordination and Transmetalation steps are particularly prone to issues.

Caption: The Suzuki catalytic cycle with potential failure points for picoline substrates.

Troubleshooting Workflow

Use this decision tree to diagnose the cause of low yields in your reaction.

Sources

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• 2. researchgate.net [researchgate.net]
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• 6. benchchem.com [benchchem.com]
• 7. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. reddit.com [reddit.com]
• 11. Suzuki Coupling [organic-chemistry.org]
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• 13. research.manchester.ac.uk [research.manchester.ac.uk]
• 14. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
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• 19. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Suzuki reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Suzuki-Miyaura Cross-Coupling of 2-Picoline-5-boronic acid hydrate

Welcome to the technical support center for advanced Suzuki-Miyaura cross-coupling applications. This guide is specifically tailored to address the challenges encountered when working with 2-picoline-5-boronic acid hydrate, a valuable building block in pharmaceutical and materials science research. Our goal is to provide you with the expertise and practical insights necessary to minimize common side reactions, particularly homocoupling, and achieve high-yield, reproducible results.

Understanding the Challenge: The Dichotomy of Reactivity

2-Picoline-5-boronic acid hydrate presents a unique set of challenges in Suzuki-Miyaura cross-coupling. The presence of the pyridine nitrogen introduces a Lewis basic site that can coordinate to the palladium catalyst, potentially inhibiting its activity.[1] Furthermore, like many heteroaryl boronic acids, it is susceptible to protodeboronation, a process where the C-B bond is cleaved by a proton source, leading to the formation of picoline as a byproduct.[2]

The most frequently encountered and often frustrating side reaction, however, is the homocoupling of the boronic acid to form a symmetrical biaryl impurity. This guide will focus on understanding the mechanistic underpinnings of homocoupling and providing actionable strategies to suppress its formation.

The Mechanism of Homocoupling: An Undesired Pathway

While the desired Suzuki-Miyaura cross-coupling reaction proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) couple, homocoupling is primarily driven by Pd(II) species.[3] The presence of oxygen in the reaction mixture is a major contributor to the formation of these unwanted Pd(II) species, which can then react with two molecules of the boronic acid to produce the homocoupled product and regenerate Pd(0).[2][4]

Caption: Desired cross-coupling vs. undesired homocoupling pathways.

Troubleshooting Guide & FAQs

This section is designed to address specific issues you may encounter during your experiments with 2-picoline-5-boronic acid hydrate.

Q1: I'm observing a significant amount of a byproduct with a mass corresponding to the dimer of 2-picoline-5-boronic acid. What is the likely cause and how can I prevent it?

A1: This is a classic case of boronic acid homocoupling. The primary culprit is often the presence of dissolved oxygen in your reaction mixture.[3] Oxygen can oxidize the active Pd(0) catalyst to Pd(II), which then promotes the homocoupling pathway.[2][4]

Troubleshooting Steps:

• Rigorous Degassing: Ensure your solvents and reaction mixture are thoroughly degassed. Subsurface sparging with an inert gas (argon or nitrogen) for 15-30 minutes is highly effective.[5][6] Simply creating an inert atmosphere in the headspace of the flask is often insufficient to remove dissolved oxygen.[7]

• Use of Pd(0) Pre-catalysts: If you are using a Pd(II) source like Pd(OAc)₂, consider switching to a Pd(0) pre-catalyst such as Pd(PPh₃)₄.[8] This minimizes the initial concentration of Pd(II) in your reaction.

• Addition of a Mild Reducing Agent: In some cases, the addition of a mild reducing agent like potassium formate can help to scavenge any Pd(II) species that may form without interfering with the main catalytic cycle.[3]

Q2: My reaction is sluggish, and I'm seeing a lot of starting material decomposition, including what appears to be protodeboronation. What can I do?

A2: Sluggish reactions and protodeboronation are common challenges with heteroaryl boronic acids.[2] The pyridine nitrogen in 2-picoline-5-boronic acid can coordinate to the palladium center, leading to catalyst inhibition.[1] Protodeboronation is often exacerbated by prolonged reaction times, high temperatures, and the basic conditions required for the Suzuki coupling.[9]

Troubleshooting Steps:

• Catalyst and Ligand Selection: For electron-deficient heteroaryl boronic acids, consider using more electron-rich and bulky phosphine ligands, such as the Buchwald ligands (e.g., SPhos, XPhos).[8][10] These can accelerate the rate-limiting steps of the catalytic cycle and improve catalyst stability. Modern palladacycle pre-catalysts are also highly effective.[1]

• Choice of Base: The choice of base is critical. While stronger bases can accelerate the reaction, they can also promote protodeboronation.[11] Consider screening milder bases like K₃PO₄ or KF.[12][13] The use of an aqueous solution of the base is often necessary to activate the boronic acid for transmetalation.[11]

• Temperature Optimization: While higher temperatures can increase the reaction rate, they can also accelerate decomposition pathways.[14][15] Aim for the lowest temperature at which the reaction proceeds at a reasonable rate. A good starting point for many Suzuki couplings is 60-80 °C.

Q3: I'm using a pre-catalyst, but my yields are still low and I'm observing homocoupling. What else could be going wrong?

A3: Even with a pre-catalyst, issues can arise from the stability of the boronic acid itself and the specific reaction conditions. 2-picoline-5-boronic acid, being a heteroaryl boronic acid, can be inherently less stable than its aryl counterparts.[16]

Troubleshooting Steps:

• "Slow-Release" Strategy: Consider using a more stable derivative of the boronic acid, such as a MIDA boronate or a trifluoroborate salt.[16][17][18] These reagents slowly release the boronic acid into the reaction mixture, keeping its instantaneous concentration low and minimizing side reactions like homocoupling and protodeboronation.[17][18]

• Solvent Choice: The choice of solvent can significantly impact the reaction outcome. Aprotic polar solvents like dioxane or THF, often with a small amount of water, are commonly used.[5] The water is crucial for dissolving the inorganic base and facilitating the formation of the active boronate species.[11]

• Check Reagent Quality: Ensure the purity of your 2-picoline-5-boronic acid hydrate. Impurities can sometimes interfere with the catalytic cycle.

Experimental Protocols

Protocol 1: General Procedure for Minimizing Homocoupling

This protocol outlines a robust starting point for the Suzuki-Miyaura coupling of 2-picoline-5-boronic acid hydrate with an aryl halide.

Materials:

• Aryl halide (1.0 mmol)

• 2-Picoline-5-boronic acid hydrate (1.5 mmol)

• XPhos Pd G3 (Buchwald pre-catalyst) (0.02 mmol, 2 mol%)

• Potassium phosphate (K₃PO₄), 0.5 M aqueous solution (4.0 mL)

• 1,4-Dioxane, anhydrous and degassed (5.0 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide, 2-picoline-5-boronic acid hydrate, and the XPhos Pd G3 pre-catalyst.

• Seal the flask and evacuate and backfill with an inert gas three times.

• Add the degassed 1,4-dioxane via syringe.

• Add the degassed 0.5 M aqueous K₃PO₄ solution via syringe.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the mixture with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Parameter Optimization Table

Parameter	Recommended Starting Condition	Rationale for Optimization
Catalyst Loading	1-2 mol%	Lower loading may be possible with highly active pre-catalysts. Higher loading may be needed for challenging substrates.
Base	K₃PO₄ (2-3 eq.)	Milder bases like K₂CO₃ or CsF can be screened to minimize protodeboronation.[12][13]
Solvent System	Dioxane/H₂O (4:1)	Other solvent systems like THF/H₂O or DMF can be explored to improve solubility and reactivity.[13][19]
Temperature	80 °C	Lower temperatures (e.g., 60 °C) may reduce decomposition, while higher temperatures (up to 100 °C) might be needed for less reactive halides.

Troubleshooting Workflow

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• 15. researchgate.net [researchgate.net]
• 16. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 19. reddit.com [reddit.com]

Technical Support Center: Optimizing Catalyst Loading for 2-Picoline-5-boronic Acid Hydrate in Suzuki-Miyaura Coupling

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving 2-Picoline-5-boronic acid hydrate. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this specific heterocyclic building block. Here, we provide in-depth, experience-driven advice in a direct question-and-answer format to address common challenges and streamline your experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What are the initial recommended catalyst loading ranges for coupling with 2-Picoline-5-boronic acid hydrate?

For initial screening, a palladium catalyst loading of 1-5 mol% is a standard starting point for Suzuki-Miyaura reactions.[1] However, for substrates like 2-picoline-5-boronic acid hydrate, which contain a potentially coordinating nitrogen atom, it is prudent to start at a slightly higher range of 2-5 mol% to counteract any potential catalyst inhibition. Highly efficient catalyst systems, particularly those using bulky, electron-rich phosphine ligands, have demonstrated success with loadings as low as 0.001 mol%, but this level of optimization should be pursued after initial success is achieved.[1]

Q2: How does the "hydrate" form of 2-Picoline-5-boronic acid affect the reaction and catalyst loading?

The hydrate form indicates the presence of water molecules within the crystalline structure of the boronic acid. In many Suzuki-Miyaura reactions, a small amount of water is not only tolerated but can be beneficial, aiding in the dissolution of the base and facilitating the formation of the reactive boronate species.[2][3][4] The water of hydration can contribute to this effect. However, excessive water can lead to competitive protodeboronation, a key decomposition pathway for boronic acids.[5][6] Therefore, while the hydrate form is generally acceptable for use, it is crucial to employ anhydrous solvents to control the overall water content in the reaction. The presence of this inherent water does not typically necessitate a change in the initial catalyst loading but underscores the importance of a well-degassed reaction setup to prevent catalyst oxidation.

Q3: The pyridine nitrogen in my substrate seems to be inhibiting the catalyst. How does this influence my choice of catalyst and its loading?

Pyridine moieties are known to coordinate to palladium centers, which can potentially inhibit catalytic activity.[7] This is a critical consideration when working with 2-picoline-5-boronic acid hydrate. To mitigate this, the use of bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands is highly recommended.[1][8] These ligands can promote the desired catalytic cycle and minimize catalyst poisoning by the pyridine nitrogen. In cases of suspected inhibition, a modest increase in catalyst loading (e.g., from 2 mol% to 5 mol%) can sometimes overcome the issue. However, a more robust solution is often found in ligand screening.

Q4: What is the primary role of the base in this reaction, and how does it impact catalyst performance?

The base is a critical component of the Suzuki-Miyaura catalytic cycle. Its primary role is to activate the boronic acid by forming a more nucleophilic boronate "ate" complex, which then undergoes transmetalation with the palladium(II) intermediate.[9][10][11][12] The choice of base can significantly influence reaction rates and yields.[9] For pyridine-containing substrates, inorganic bases are commonly employed. A moderately strong base like potassium carbonate (K₂CO₃) is a good starting point, often used with a solvent system like dioxane/water.[5] For more challenging couplings, stronger bases such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) may be more effective.[8][13] The base's strength and solubility can affect the concentration of the active boronate species, thereby influencing the overall efficiency of the catalytic system.

Troubleshooting Guide

Problem 1: Low or No Product Yield

Low or non-existent product yield is a common issue that can stem from several sources. A systematic approach to troubleshooting is essential for efficient problem resolution.

Logical Workflow for Troubleshooting Low Yields

Caption: A decision-making workflow for troubleshooting low-yielding reactions.

Possible Cause	Troubleshooting Steps
Inactive Catalyst System	1. Ligand Choice: The pyridine nitrogen of 2-picoline-5-boronic acid can act as a ligand, poisoning the catalyst. Switch to a bulkier, more electron-rich phosphine ligand such as SPhos or XPhos, or an N-heterocyclic carbene (NHC) ligand.[8] 2. Catalyst Loading: If catalyst poisoning is suspected, incrementally increase the catalyst loading from your initial conditions (e.g., from 1 mol% to 3-5 mol%). 3. Palladium Source: Ensure your palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) is of high quality and has been stored correctly. Consider using a pre-formed catalyst (e.g., XPhos Pd G4) to ensure efficient generation of the active Pd(0) species.[14]
Poor Reagent Quality or Stability	1. Boronic Acid Decomposition: Heteroaryl boronic acids can be prone to protodeboronation, especially at elevated temperatures.[6] Confirm the purity of your 2-picoline-5-boronic acid hydrate. Consider using a milder base or lower reaction temperature. 2. Solvent Purity: Use anhydrous, degassed solvents. Residual oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species.[13] 3. Base Quality: Ensure your base is finely powdered to maximize surface area and reactivity. If using an anhydrous base like K₃PO₄, ensure it is truly dry.[15]
Suboptimal Reaction Conditions	1. Temperature: Many Suzuki couplings require elevated temperatures (e.g., 80-110 °C) to proceed efficiently.[13] If your reaction is sluggish at a lower temperature, increase it incrementally while monitoring for decomposition. 2. Inert Atmosphere: Rigorously degas all solvents and the reaction mixture (e.g., by three freeze-pump-thaw cycles or by sparging with argon/nitrogen for 20-30 minutes). Maintain a positive pressure of inert gas throughout the reaction.[13]

Problem 2: Significant Homocoupling of the Boronic Acid

The formation of a symmetrical bi-picoline byproduct is a common side reaction.

Possible Cause	Troubleshooting Steps
Presence of Oxygen	Homocoupling is often promoted by the presence of oxygen, which can facilitate the oxidation of the boronic acid or interfere with the catalytic cycle.[16] - Action: Improve your degassing procedure for all solvents and the reaction vessel. Ensure a continuous positive pressure of an inert gas (argon or nitrogen).
Use of a Pd(II) Precatalyst	If the reduction of the Pd(II) precatalyst to the active Pd(0) species is slow or inefficient, the remaining Pd(II) can promote homocoupling.[16] - Action: Consider starting with a Pd(0) source like Pd₂(dba)₃. Alternatively, using a pre-catalyst designed for rapid generation of the active species can be beneficial.
Reaction Conditions	High temperatures and prolonged reaction times can sometimes favor side reactions. - Action: Monitor the reaction progress closely by TLC or LC-MS and stop the reaction once the starting material is consumed. If possible, try to lower the reaction temperature.

Experimental Protocols

General Protocol for Catalyst Loading Optimization

This protocol outlines a screening approach to identify the optimal catalyst loading for the Suzuki-Miyaura coupling of 2-Picoline-5-boronic acid hydrate with an aryl bromide.

1. Reaction Setup:

• To a series of oven-dried Schlenk tubes equipped with magnetic stir bars, add 2-Picoline-5-boronic acid hydrate (1.2 equivalents) and the desired base (e.g., K₃PO₄, 2.0 equivalents).

• Seal each tube with a rubber septum.

2. Inert Atmosphere:

• Evacuate and backfill each tube with high-purity argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.[13]

3. Reagent Addition:

• Under a positive flow of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃) and the ligand (e.g., XPhos) in varying amounts to each tube (e.g., 5 mol%, 3 mol%, 1 mol%, 0.5 mol% Pd).

• Add the aryl bromide (1.0 equivalent) as a solid or a solution in the reaction solvent.

4. Solvent Addition:

• Add the degassed solvent (e.g., dioxane or THF) via syringe to achieve the desired concentration (typically 0.1-0.5 M).

5. Reaction Execution:

• Place the Schlenk tubes in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C).

• Stir the reactions vigorously.

6. Monitoring and Workup:

• Monitor the progress of each reaction by taking aliquots at regular intervals (e.g., 1h, 4h, 12h) and analyzing by TLC or LC-MS.

• Upon completion, cool the reactions to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analyze the crude product mixture by ¹H NMR or LC-MS to determine the conversion and yield for each catalyst loading.

Suzuki-Miyaura Catalytic Cycle

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. Water Is Key for Solid-State Suzuki-Miyaura Reactions - ChemistryViews [chemistryviews.org]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. benchchem.com [benchchem.com]
• 14. reddit.com [reddit.com]
• 15. reddit.com [reddit.com]
• 16. Yoneda Labs [yonedalabs.com]

Technical Support Center: A Troubleshooting Guide for 2-Pyridylboronic Acid Couplings

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving 2-pyridylboronic acids. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with this notoriously difficult yet vital transformation. The 2-pyridyl motif is a cornerstone in pharmaceuticals and functional materials, but its inclusion via Suzuki-Miyaura coupling is fraught with challenges.[1][2][3][4] This document provides a series of frequently asked questions (FAQs) and in-depth troubleshooting guides to address common issues, explaining the chemical principles behind the recommended solutions.

Section 1: Low or No Yield

This is the most common issue faced by chemists working with 2-pyridylboronic acids. The problems often trace back to the inherent instability of the boronic acid and its interaction with the palladium catalyst.

Q1: My Suzuki-Miyaura reaction with 2-pyridylboronic acid is giving very low yield or not working at all. What is the most likely cause?

A1: The primary culprit is often the rapid decomposition of the 2-pyridylboronic acid via a side reaction called protodeboronation .[1][5][6] This reaction cleaves the carbon-boron bond, replacing it with a carbon-hydrogen bond, which effectively destroys your nucleophile.[5][6] This process is particularly problematic for 2-pyridylboronic acid due to the influence of the adjacent basic nitrogen atom.[5][6]

Several factors contribute to this low reactivity:

• Protodeboronation: The C-B bond in 2-pyridylboronic acid is highly susceptible to cleavage by proton sources (like water), leading to the formation of pyridine as a byproduct.[1][5][6]

• Catalyst Inhibition: The lone pair of electrons on the pyridine nitrogen can strongly coordinate to the palladium catalyst, inhibiting its catalytic activity and stalling the reaction.[1]

• Slow Transmetalation: As electron-deficient heteroaryl boron reagents, 2-pyridylboronic acids often exhibit a slow rate of transmetalation, a key step in the catalytic cycle.[1][7]

A general troubleshooting workflow for low-yield reactions is outlined below.

Caption: General troubleshooting workflow for low-yield couplings.

Q2: How can I prevent the protodeboronation of my 2-pyridylboronic acid?

A2: Preventing protodeboronation is the most critical step towards a successful coupling. The rate of this decomposition is highly dependent on pH and reaction conditions.[6][8] For 2-pyridylboronic acid, the maximum rate of decomposition is often observed at neutral pH, where it can form a zwitterionic intermediate that readily fragments.[5][6]

Here are the most effective strategies:

• Use a More Stable Boron Reagent: This is the most robust solution. Instead of the free boronic acid, use a derivative that is more resistant to decomposition.[5][9] These reagents act as "slow-release" sources of the boronic acid, keeping its concentration low and minimizing the opportunity for side reactions.[2][5]

  • MIDA boronates (N-methyliminodiacetic acid boronates): These are highly stable, crystalline solids that are now considered a go-to solution for the "2-pyridyl problem."[2][6]

  • Organotrifluoroborates (R-BF₃K): These potassium salts offer excellent stability.[5][6]

  • Pinacol Esters (BPin): While less stable than MIDA boronates, they are significantly more robust than the free boronic acids and are widely available.[6][10]

• Optimize Reaction Conditions:

  • Lower the Temperature: Higher temperatures accelerate protodeboronation.[9][10] If your catalyst is active enough, running the reaction at a lower temperature (e.g., 60-80 °C) can significantly improve the outcome.[10]

  • Use Milder, Anhydrous Bases: Strong aqueous bases can promote decomposition. Switch to milder bases like potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), or potassium fluoride (KF).[7][9][10] Employing anhydrous conditions can also be beneficial.[9]

Section 2: Catalyst, Ligand, and Base Selection

The choice of catalyst, ligand, and base is a tightly interconnected system that dictates the success of the reaction. For challenging substrates like 2-pyridylboronic acids, a one-size-fits-all approach rarely works.

Q3: My reaction is sluggish. How do I choose the right catalyst and ligand to improve the rate and yield?

A3: A sluggish reaction often points to either slow oxidative addition or catalyst inhibition. The solution is typically to use a more active catalytic system.

• Catalyst: While standard catalysts like Pd(PPh₃)₄ can work for simple substrates, challenging couplings require more advanced systems.[11][12] Pre-formed Pd(0) catalysts can be advantageous over Pd(II) precatalysts (like Pd(OAc)₂) which require an in-situ reduction step.[9][13]

• Ligands: The key is to use electron-rich and sterically bulky phosphine ligands. These ligands accelerate both the oxidative addition and the final reductive elimination steps of the catalytic cycle. They also stabilize the palladium center, preventing decomposition. For electron-rich or hindered aryl halides, these ligands are essential.[9]

  • Buchwald Ligands: Ligands like XPhos, SPhos, and RuPhos are often the top choice for difficult Suzuki couplings.[9][13]

  • Trialkylphosphines: Ligands such as P(t-Bu)₃ can also be highly effective.[12]

Q4: How does the base affect the reaction, and which one should I choose?

A4: The base plays multiple critical roles in the Suzuki-Miyaura coupling, and its choice is paramount.[14][15] Its primary function is to activate the boronic acid by forming a more nucleophilic boronate species (R-B(OH)₃⁻), which is the key species in the transmetalation step.[14][15][16]

• Strong vs. Weak Bases: For 2-pyridylboronic acids, a common mistake is to use a very strong base like NaOH or KOH, which can accelerate protodeboronation.[10]

• Recommended Bases:

  • K₃PO₄ (Potassium Phosphate): Often an excellent choice, providing a good balance of reactivity and mildness.[9][13]

  • Cs₂CO₃ (Cesium Carbonate): A strong but often effective base, particularly useful in anhydrous conditions.[9][10]

  • KF (Potassium Fluoride): A very mild base that can be effective, especially when using boronate esters.[7][9]

The optimal base must often be determined empirically. See the protocol below for a systematic approach to screening reaction parameters.

Caption: The Suzuki-Miyaura cycle and common failure points for 2-pyridyl couplings.

Section 3: Protocols and Experimental Procedures

Protocol 1: General Procedure for Screening Reaction Conditions

When troubleshooting a low-yielding reaction, a systematic screening of parameters is the most efficient approach. This protocol outlines a parallel setup to test different bases and ligands.

Materials:

• Aryl Halide (1.0 equiv)

• 2-Pyridylboronic Acid derivative (e.g., Pinacol Ester, 1.5 equiv)

• Palladium Precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Ligands for screening (e.g., XPhos, P(t-Bu)₃, 4-6 mol%)

• Bases for screening (e.g., K₃PO₄, Cs₂CO₃, KF, 3.0 equiv)

• Anhydrous, degassed solvent (e.g., Dioxane, Toluene)

• Reaction vials with stir bars suitable for heating

Procedure:

• Preparation: In a glovebox or under an inert atmosphere, array your reaction vials. To each vial, add the aryl halide, the 2-pyridylboron reagent, and the chosen base.

• Catalyst/Ligand Stock Solution: In a separate vial, prepare a stock solution of the palladium precatalyst and the ligand in a small amount of the reaction solvent. This ensures accurate dispensing of small quantities.

• Reaction Setup: Add the anhydrous, degassed solvent to each reaction vial. Then, add the appropriate volume of the catalyst/ligand stock solution to each vial.

• Heating and Monitoring: Seal the vials and place them in a heating block set to the desired temperature (e.g., 80 °C). Monitor the progress of each reaction by taking small aliquots over time and analyzing by TLC or LC-MS.

• Analysis: After a set time (e.g., 12-24 hours), cool the reactions to room temperature. Work up a small, measured sample from each vial and analyze by LC-MS or ¹H NMR with an internal standard to determine the relative yield for each condition.

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
Catalyst	Pd₂(dba)₃	Pd₂(dba)₃	Pd₂(dba)₃	Pd₂(dba)₃
Ligand	XPhos	XPhos	P(t-Bu)₃	P(t-Bu)₃
Base	K₃PO₄	Cs₂CO₃	K₃PO₄	Cs₂CO₃
Solvent	Dioxane	Dioxane	Dioxane	Dioxane
Temp (°C)	80	80	80	80
Yield (%)	(To be determined)	(To be determined)	(To be determined)	(To be determined)
Caption: Example of a data table for organizing a reaction screen.

Protocol 2: Purification of Products from Boronic Acid-Related Impurities

A common challenge is purifying the desired biaryl product from unreacted boronic acid and homocoupled byproducts.

Procedure:

• Initial Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate (EtOAc) and wash with water and brine to remove the bulk of the inorganic salts.[1]

• Acid/Base Extraction:

  • To remove unreacted boronic acid, perform an extractive wash with a mild aqueous base (e.g., 1 M Na₂CO₃). The boronic acid will deprotonate and move into the aqueous layer.

  • If your product contains a basic nitrogen (like the pyridine you just coupled), you can perform an acidic wash (e.g., 1 M HCl). Your product will move into the aqueous layer as a salt, leaving non-basic impurities in the organic layer. You can then re-basify the aqueous layer and extract your product back into an organic solvent.

• Chromatography: Purify the crude material from the workup using column chromatography on silica gel. A gradient elution system (e.g., hexanes/ethyl acetate) is typically effective. The non-polar homocoupled byproduct (Ar-Ar) will usually elute before the more polar biaryl product (Ar-Py).

References

• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling with 2-Pyridylboronic Acids.
• Ivanov, I. V., et al. (2000). Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). Journal of Pharmaceutical Sciences, 89(6), 758-765.
• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Wikipedia. (n.d.).
• Lima, C. F. R. A. C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal, 20(22), 6755-6762.
• Lee, J. C. H., et al. (2011). A General Solution for the 2-Pyridyl Problem.
• ResearchGate. (n.d.).
• ResearchGate. (2025). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.
• Hodgson, P. B., & Salingue, F. H. (2004). The Preparation of a Stable 2-Pyridylboronate and Its Reactivity in the Suzuki—Miyaura Cross-Coupling Reaction. Tetrahedron Letters, 45(4), 685-687.
• Reddit. (2023). Help needed with unreproducible Suzuki coupling.
• Carrow, B. P., & Hartwig, J. F. (2011). "Cationic" Suzuki-Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Journal of the American Chemical Society, 133(8), 2116-2119.
• BenchChem. (2025). Overcoming low yields in Suzuki coupling with functionalized boronic acids.
• BenchChem. (2025). Troubleshooting low yield in Suzuki coupling of chloropyrimidines.
• Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145-9157.
• Thompson, A. E., et al. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 70(1), 388-390.
• BenchChem Technical Support Team. (2025).
• BenchChem. (2025). Optimizing catalyst and ligand selection for Quinazolin-2-ylboronic acid reactions.
• BenchChem. (2025). Preventing protodeboronation of 2-Fluoropyridine-3-boronic acid.
• Braga, A. A. C., et al. (2005). Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. Journal of the American Chemical Society, 127(25), 9298-9307.
• Smith, A. M. R., & Ingoglia, B. T. (2020). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations.
• BenchChem. (2025). The Superiority of Pyridine-2-Sulfonates in Suzuki Coupling: A Data-Driven Comparison with Pyridine-2-Boronic Acids.

Sources

• 1. benchchem.com [benchchem.com]
• 2. A General Solution for the 2-Pyridyl Problem - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Protodeboronation - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. research.manchester.ac.uk [research.manchester.ac.uk]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Products from 2-Picoline-5-boronic Acid Hydrate Reactions

Welcome to the technical support center for experiments involving 2-Picoline-5-boronic acid hydrate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex purification challenges associated with this versatile reagent. Here, you will find field-proven insights and step-by-step protocols to ensure the successful isolation of your target compounds.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction using 2-Picoline-5-boronic acid hydrate has a low yield. What are the initial troubleshooting steps?

A1: Low yields in Suzuki coupling reactions are a common issue. Before extensive purification troubleshooting, it's crucial to assess the reaction itself. Start by verifying the following:

• Catalyst Activity: Ensure your palladium catalyst and ligand are active. The active species is Pd(0), and if you are using a Pd(II) precatalyst, it must be reduced in situ.[1] Consider using a fresh batch or a more robust, air-stable precatalyst.

• Oxygen Contamination: The presence of oxygen can lead to the homocoupling of boronic acids and catalyst decomposition.[1][2] Ensure your solvent is properly degassed and the reaction is conducted under an inert atmosphere (e.g., Nitrogen or Argon).

• Reagent Purity and Stability: Verify the purity of your aryl halide and the 2-Picoline-5-boronic acid hydrate. Boronic acids can degrade over time, particularly through protodeboronation.[1]

• Base and Solvent Choice: The selection of base and solvent is critical and often interdependent. The base must be sufficiently strong to facilitate transmetalation without causing the degradation of your starting materials or products.[1]

Q2: I'm observing significant amounts of a homocoupled byproduct from my 2-Picoline-5-boronic acid hydrate. How can I minimize this?

A2: Homocoupling of boronic acids is a frequent side reaction in Suzuki couplings, often exacerbated by the presence of oxygen.[2] To minimize this:

• Thoroughly Degas Solvents: Use techniques such as freeze-pump-thaw cycles or sparging with an inert gas to remove dissolved oxygen from your reaction solvents.

• Use High-Purity Reagents: Impurities in the boronic acid or aryl halide can sometimes promote side reactions.

• Optimize Reaction Conditions: Lowering the reaction temperature or reducing the reaction time may decrease the rate of homocoupling relative to the desired cross-coupling.

Q3: Why is purifying products from 2-Picoline-5-boronic acid hydrate reactions on silica gel chromatography so challenging?

A3: The difficulty arises from the dual functionality of the molecule. The pyridine nitrogen is basic and can interact strongly with the acidic silanol groups on the surface of silica gel, leading to peak tailing and sometimes irreversible adsorption. The boronic acid moiety itself can also be problematic on silica.

Troubleshooting Guides: In-Depth Purification Protocols

Scenario 1: Removing Unreacted 2-Picoline-5-boronic Acid Hydrate and Boronic Acid-Related Impurities

A common challenge is the presence of unreacted starting material and its byproducts, such as boroxines (anhydrides of boronic acids).

This method leverages the basicity of the picoline nitrogen and the acidity of the boronic acid group.

Protocol:

• Dissolution: Dissolve the crude reaction mixture in an organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Acid Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1M HCl).[3][4] The protonated picoline-containing compounds will move into the aqueous layer.

• Separation: Separate the aqueous layer containing the unreacted 2-Picoline-5-boronic acid hydrate.

• Neutralization and Back-Extraction (Optional): If your target product is also basic and has been extracted into the aqueous layer, you can neutralize the aqueous layer with a base (e.g., NaHCO₃) and back-extract your product with an organic solvent.

• Final Washes: Wash the organic layer containing your purified product with saturated aqueous NaHCO₃ to neutralize any residual acid, followed by a brine wash to remove excess water.[4]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Causality: The acidic wash protonates the basic pyridine nitrogen, forming a water-soluble pyridinium salt.[3][4] This allows for its selective removal from the organic phase, which should contain your less polar, coupled product.

Scenario 2: Purification of a Neutral, Non-polar Product via Chromatography

When your desired product is significantly less polar than the starting materials and byproducts, chromatography can be effective, provided the correct stationary phase is chosen.

Protocol:

• Stationary Phase Selection:

  • Neutral Alumina: This is often a good first choice as it lacks the acidic sites of silica gel that cause issues with basic compounds like picolines.[5]

  • Boric Acid-Impregnated Silica Gel: This technique can suppress the over-adsorption and loss of boronic esters during chromatography.[6][7]

• Solvent System Selection: Use a solvent system with low polarity (e.g., hexane/ethyl acetate mixtures). A small amount of a polar solvent may be needed to elute the product.

• Column Packing and Loading: Pack the column with the chosen stationary phase and equilibrate with your starting solvent system. Dissolve your crude product in a minimal amount of the appropriate solvent and load it onto the column.

• Elution: Gradually increase the polarity of the mobile phase to elute your product. Monitor the fractions by thin-layer chromatography (TLC).

Causality: Neutral alumina provides a less interactive surface for basic compounds. Boric acid treatment of silica gel is thought to mask the highly active silanol groups, allowing for better chromatography of boronic acid-containing compounds.[6]

Scenario 3: Purification of a Polar or Water-Soluble Product

If your final product is polar or water-soluble, traditional extraction and silica gel chromatography may be ineffective.

Recrystallization is a powerful technique for purifying solid products.

Protocol:

• Solvent Screening: The key is to find a solvent or solvent system in which your product is soluble at high temperatures but sparingly soluble at room temperature or below. Common solvents for recrystallizing boronic acids and their derivatives include benzene, dichloroethane, and ethyl acetate.[5] Hot ethanol or hot water can also be effective for some aryl boronic acids.[8]

• Dissolution: Dissolve the crude product in the minimum amount of the hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Causality: The principle of recrystallization relies on the differences in solubility between your product and the impurities. As the solution cools, the solubility of the product decreases, causing it to crystallize out while the impurities remain in solution.[9]

Visualizing Purification Workflows

The following diagrams illustrate the decision-making process for selecting a purification strategy.

Caption: Decision tree for selecting a primary purification method.

Quantitative Data Summary

Purification Method	Key Parameters	Typical Application
Acid-Base Extraction	Aqueous HCl (1-2 M), Aqueous NaHCO₃ (saturated)	Removal of basic starting materials/byproducts.
Recrystallization	Solvent selection is critical (e.g., EtOAc, Ethanol, Water)	Purification of solid products with good thermal stability.
Column Chromatography	Stationary Phase: Neutral Alumina or modified silica	Separation of products based on polarity.

References

• How to purify boronic acids/boronate esters? - ResearchGate. (2016, July 18). Retrieved from [Link]

• Process for purification of boronic acid and its derivatives. (2005). Google Patents.

• What is best method to remove pyridine from a reaction mixture? - ResearchGate. (2014, April 2). Retrieved from [Link]

• Hitosugi, S., Tanimoto, D., Nakanishi, W., & Isobe, H. (n.d.). Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Chemistry Letters. Oxford Academic. Retrieved from [Link]

• Purification of boronic acids? : r/chemistry. (2017, December 19). Reddit. Retrieved from [Link]

• What is a suitable process to eliminate an excess of pyridine from an aqueous solution? - Chemistry Stack Exchange. (2023, April 7). Retrieved from [Link]

• Method for purification of pyridine, and method for production of chlorinated pyridine. (2010). Google Patents.

• Removal of Pyridine, Quinoline, and Aniline from Oil by Extraction with Aqueous Solution of (Hydroxy)quinolinium and Benzothiazolium Ionic Liquids in Various Ways. (2021, November 12). MDPI. Retrieved from [Link]

• Boronate Affinity Chromatography - ResearchGate. (n.d.). Retrieved from [Link]

• Purification of gamma-picoline. (n.d.). Google Patents.

• A Facile Chromatographic Method for Purification of Pinacol Boronic Esters - ResearchGate. (2025, August 9). Retrieved from [Link]

• Boronic acids for affinity chromatography: spectral methods for determinations of ionization and diol-binding constants. (1989, April). PubMed. Retrieved from [Link]

• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System - Waters Corporation. (n.d.). Retrieved from [Link]

• Water-Promoted, Open-Flask Synthesis of Amine-Boranes: 2-Methylpyridine-Borane (2-Picoline-Borane) | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing). (n.d.). Retrieved from [Link]

• How can I solve my problem with Suzuki coupling? | ResearchGate. (2014, December 23). Retrieved from [Link]

• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. (2021, July 9). Retrieved from [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - NIH. (n.d.). Retrieved from [Link]

• 2-Picoline-borane - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX - PMC - NIH. (2023, June 13). Retrieved from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Retrieved from [Link]

• Solubility and Crystallization Studies of Picolinic Acid - MDPI. (2023, February 24). Retrieved from [Link]

• Click Reactions and Boronic Acids: Applications, Issues, and Potential Solutions - MDPI. (n.d.). Retrieved from [Link]

• 2-Picoline-5-boronic acid hydrate | C6H10BNO3 | CID 46739015 - PubChem. (n.d.). Retrieved from [Link]

• 2-Methylpyridine - Wikipedia. (n.d.). Retrieved from [Link]

• A kind of separation method of picoline mixture - Google Patents. (n.d.).

• Extremely effective separations of pyridine/picoline mixtures through supramolecular chemistry strategies employing (4 R ,5 R )-bis(diphenylhydroxymet ... - CrystEngComm (RSC Publishing) DOI:10.1039/D5CE00111K. (2025, February 26). Retrieved from [Link]

• α-Picoline-borane, 2-Methylpyridine borane, PICB - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• 2-Methylpyridine-5-boronic acid hydrate, min 97%, 1 gram. (n.d.). Retrieved from [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC - PubMed Central. (n.d.). Retrieved from [Link]

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• 9. Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX - PMC [pmc.ncbi.nlm.nih.gov]

dealing with impurities in 2-Picoline-5-boronic acid hydrate

Welcome to the technical support center for 2-Picoline-5-boronic acid hydrate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to impurities and ensure the successful application of this versatile reagent in your synthetic endeavors. My aim is to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: I am seeing unexpected byproducts in my Suzuki-Miyaura coupling reaction. Could impurities in my 2-Picoline-5-boronic acid hydrate be the cause?

A1: Absolutely. The purity of your boronic acid is critical for a successful cross-coupling reaction. Several common impurities can arise from the synthesis, storage, or handling of 2-Picoline-5-boronic acid hydrate, leading to unwanted side reactions. The most prevalent of these are:

• Homocoupling Products: You might observe the formation of a bipyridyl species, which arises from the palladium-mediated coupling of two molecules of the boronic acid.[1][2][3] This is often exacerbated by the presence of oxygen.[1]

• Protodeboronation Products: This is the replacement of the boronic acid group with a hydrogen atom, resulting in the formation of 2-picoline. This can occur in the presence of base and heat.

• Boroxines (Anhydrides): Boronic acids can reversibly dehydrate to form cyclic anhydrides called boroxines. While boroxines can often participate in cross-coupling reactions, their different reactivity and stoichiometry can lead to inconsistent results.

Below is a diagram illustrating the formation of these common impurities.

Caption: General workflow for the analysis of impurities in 2-Picoline-5-boronic acid hydrate.

Q3: I suspect my 2-Picoline-5-boronic acid hydrate has degraded. What are the proper storage and handling procedures?

A3: Pyridineboronic acids are known to be sensitive to air and moisture. [4]Proper storage and handling are crucial to maintain their integrity.

• Storage: The compound should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). [5]It is best kept in a cool, dry, and dark place. [6]Long-term storage at -20°C is recommended. [6]* Handling: When handling the reagent, work in a well-ventilated area, such as a fume hood. [5][7]Avoid breathing in the dust. [8]Use non-sparking tools and take precautions against electrostatic discharge. [7]Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses. [8]

Troubleshooting Guides

Problem 1: Low yield in Suzuki-Miyaura coupling.

Potential Cause	Troubleshooting Step	Scientific Rationale
Degraded Boronic Acid	Purify the boronic acid before use or purchase a new batch.	Impurities such as boroxines or protodeboronation products can lead to lower reactivity and reduced yields.
Homocoupling of Boronic Acid	Degas the reaction mixture thoroughly by sparging with an inert gas (e.g., nitrogen or argon) before adding the palladium catalyst. [1][3]	Oxygen can promote the palladium-mediated homocoupling of the boronic acid, consuming the starting material and generating byproducts. [1]
Presence of Boroxine	Add a small amount of water to the reaction mixture.	The boroxine-boronic acid equilibrium is reversible. Adding water can shift the equilibrium back towards the more reactive boronic acid form.

Problem 2: Difficulty in purifying the final product due to persistent impurities.

Potential Cause	Troubleshooting Step	Scientific Rationale
Boronic Acid-Derived Impurities in Product	Purify the 2-Picoline-5-boronic acid hydrate prior to the reaction.	Removing impurities from the starting material is often easier than removing structurally similar byproducts from the final product.
Co-elution of Impurities	Consider a different purification method for your final product, such as crystallization or an alternative chromatographic technique.	If the impurities have similar polarity to your desired product, standard silica gel chromatography may not be effective.

Experimental Protocols

Protocol 1: Purification of 2-Picoline-5-boronic acid hydrate by Acid-Base Extraction

This method is effective for removing non-acidic impurities.

• Dissolve the crude 2-Picoline-5-boronic acid hydrate in an aqueous solution of a base, such as sodium hydroxide (1M), to form the corresponding boronate salt. [9]2. Wash the aqueous solution with a non-polar organic solvent, such as diethyl ether or ethyl acetate, to extract any non-acidic organic impurities. [9]3. Separate the aqueous layer and carefully acidify it with a dilute acid (e.g., 1M HCl) to a pH of approximately 7. The purified boronic acid should precipitate out of the solution.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

Protocol 2: Recrystallization of 2-Picoline-5-boronic acid hydrate

Recrystallization is a powerful technique for purifying crystalline solids.

• Dissolve the crude boronic acid in a minimal amount of a suitable hot solvent. Based on general procedures for aryl boronic acids, hot water or a mixture of ethanol and water could be effective. [10][11]2. Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to promote crystallization.

• Collect the crystals by filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

References

• KamulinBiotech co.ltd. (n.d.). Materials Safety Data Sheet: NHS-PEG-Pyridineboronic acid. [Link]

• ACS Publications. (2019). Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. [Link]

• ACS Publications. (n.d.). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. [Link]

• ResearchGate. (2025-08-07). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395 | Request PDF. [Link]

• American Pharmaceutical Review. (2017-08-15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

• ACS Publications. (n.d.). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. [Link]

• Chromatography Online. (2021-12-01). Analysis of Boronic Compounds as Potential Mutagenic Impurities in Drug Substances By GC–MS | LCGC International. [Link]

• RSC Publishing. (n.d.). A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods. [Link]

• ResearchGate. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions | Request PDF. [Link]

• Reddit. (2017-12-19). Purification of boronic acids? : r/chemistry. [Link]

• National Institutes of Health. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

• PubChem. (n.d.). 2-Picoline-5-boronic acid hydrate. [Link]

• ResearchGate. (2016-07-18). How to purify boronic acids/boronate esters?. [Link]

• Journal of Pharmaceutical Sciences. (n.d.). Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). [Link]

• Google Patents. (n.d.).

• PubMed Central. (n.d.). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. [Link]

• Organic Syntheses. (n.d.). 2-Picoline-borane - Organic Syntheses Procedure. [Link]

• PubChem. (n.d.). 2-Methylpyridine-5-boronic acid. [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. Pyridine-4-boronic acid - Safety Data Sheet [chemicalbook.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. ruixibiotech.com [ruixibiotech.com]
• 7. echemi.com [echemi.com]
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• 9. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Suzuki Reaction Work-up for 2-Picoline-5-boronic acid hydrate

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Overview: Navigating the Challenges of Pyridine-Based Suzuki Couplings

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, prized for its versatility in forming carbon-carbon bonds. However, when working with heteroaromatic substrates like 2-Picoline-5-boronic acid hydrate, researchers often encounter significant challenges not present in standard aryl-aryl couplings. These issues frequently manifest during the work-up and purification stages.

The primary difficulty stems from the Lewis basic nitrogen atom in the pyridine ring. This feature can lead to several complications:

• Catalyst Inhibition: The nitrogen's lone pair can coordinate to the palladium catalyst, potentially leading to deactivation and incomplete reactions.[1][2]

• Protodeboronation: Heteroaryl boronic acids, particularly electron-deficient ones, are susceptible to protodeboronation, where the C-B bond is cleaved and replaced by a C-H bond, reducing the yield of the desired product.[3][4]

• Work-up & Purification Complexity: The basicity of the picoline moiety imparts a high degree of polarity and potential water solubility to the final product, especially under acidic conditions. This complicates standard liquid-liquid extractions and chromatographic purification.

This guide provides a detailed work-up procedure, troubleshooting advice, and answers to frequently asked questions to help you successfully isolate your target compounds from Suzuki reactions involving 2-Picoline-5-boronic acid hydrate.

Recommended Work-up & Purification Protocol

This protocol assumes the target molecule is the coupled product containing the 2-picoline moiety and is designed to maximize recovery by carefully controlling the pH during extraction.

Experimental Protocol: Step-by-Step

• Reaction Quenching & Solvent Removal:

  • Once the reaction is deemed complete by TLC or LC-MS, cool the reaction vessel to room temperature.

  • If a water-miscible solvent like dioxane, THF, or DMF was used, concentrate the reaction mixture under reduced pressure to remove the bulk of the organic solvent.[5] This step is crucial as it prevents issues with phase separation later. If a water-immiscible solvent like toluene was used, this step can be skipped.

• Initial Dilution & Filtration (Optional):

  • Dilute the residue with a suitable organic solvent for extraction (e.g., Ethyl Acetate, Dichloromethane).

  • If solids (e.g., inorganic base) are present, you may filter the mixture through a pad of Celite®, washing the pad with additional extraction solvent to ensure all product is collected.[5]

• Liquid-Liquid Extraction: The Critical Step:

  • Transfer the organic solution to a separatory funnel.

  • Add deionized water to dissolve the inorganic salts.

  • Crucially, adjust the pH of the aqueous layer to be neutral or slightly basic (pH 7-8) using a saturated solution of a mild base like sodium bicarbonate (NaHCO₃). Avoid strong bases or strong acids at this stage. A strongly acidic pH will protonate your picoline product, pulling it into the aqueous layer.

  • Gently shake the separatory funnel, venting frequently. Emulsions are common; see the troubleshooting section if one forms.

  • Separate the layers. It is highly recommended to check both the organic and aqueous layers by TLC/LCMS to ensure your product is in the organic phase.

  • Extract the aqueous layer two more times with the organic solvent.

• Washing the Combined Organic Layers:

  • Combine all organic extracts.

  • Wash the combined organic layer with brine (saturated aqueous NaCl solution). This helps to break up any emulsions and remove the majority of the water from the organic phase.

• Drying and Concentration:

  • Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification by Column Chromatography:

  • The crude product will likely contain residual palladium catalyst, boronic acid homocoupling products, and other impurities.

  • Purification is typically achieved via flash column chromatography on silica gel.[6][7]

  • Solvent System: Due to the polar nature of the picoline-containing product, a polar eluent system is often required. A gradient of ethyl acetate in hexanes is a good starting point. For very polar products, adding a small amount of methanol or triethylamine (0.5-1%) to the eluent system may be necessary to prevent streaking on the column.

Workflow Visualization

Caption: Standard work-up and purification workflow for a Suzuki reaction.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the work-up of 2-picoline boronic acid Suzuki reactions in a question-and-answer format.

Q1: My product seems to be lost in the aqueous layer after extraction. What happened?

A1: This is the most common issue. The picoline nitrogen is basic and will be protonated in an acidic environment, forming a water-soluble pyridinium salt. If your aqueous phase became acidic at any point during the work-up (e.g., from a quenching agent or improper pH adjustment), your product will partition into the water layer.

• Solution: Re-combine your layers, basify the aqueous layer carefully with saturated NaHCO₃ or a dilute NaOH solution to pH > 8, and re-extract with your organic solvent. Always verify the location of your product with TLC or LCMS before discarding any layer.

Extraction Principle Visualization

Caption: The pH-dependent partitioning of a picoline-containing product.

Q2: I'm observing a significant amount of deborylated starting material (2-picoline). How can I prevent this?

A2: You are observing the results of protodeboronation, a common side reaction for heteroaryl boronic acids.[8] It is often accelerated by strong bases, high temperatures, and the presence of water.[4]

• Reaction Optimization: While this is a work-up guide, prevention is key. Consider using a milder base like potassium carbonate (K₂CO₃) or potassium fluoride (KF) instead of stronger bases like potassium phosphate (K₃PO₄) or hydroxides.[4] Running the reaction under anhydrous conditions can also suppress this side reaction.[4]

• Work-up Consideration: This byproduct is also basic. During purification, it may co-elute with your product. Careful selection of your chromatography solvent system is required for separation.

Q3: My separatory funnel has a persistent emulsion that won't break. What should I do?

A3: Emulsions are common when basic nitrogen compounds are present. They are stabilized by the soap-like properties of the protonated amine at the interface.

• Solutions:

  • Add Brine: Add a significant amount of saturated NaCl solution (brine). The increased ionic strength of the aqueous phase often helps to break the emulsion.

  • Filter: Filter the entire mixture through a pad of Celite®. This can sometimes break the emulsion physically.

  • Patience: Let the mixture stand for an extended period (30 minutes to several hours). Sometimes, the layers will separate on their own.

  • Solvent Modification: Add more of the organic or aqueous solvent to change the phase ratios.

Q4: My crude product is a black, tarry substance. How do I remove the residual palladium?

A4: The black color is likely due to palladium black, which forms when the catalyst decomposes.

• Solutions:

  • Filtration: As mentioned in the protocol, filtering the diluted reaction mixture through Celite® before extraction can remove a significant portion of the palladium black.

  • Charcoal Treatment: Dissolve the crude product in a suitable solvent and add a small amount of activated charcoal. Stir for 15-30 minutes, then filter through Celite®. Be aware that charcoal can sometimes adsorb your product, so use it sparingly and check your filtrate for product loss.

  • Aqueous Washes: Washing the organic layer with an aqueous solution of thiourea or sodium thiosulfate can sometimes help scavenge dissolved palladium species.

Q5: Does the "hydrate" in 2-Picoline-5-boronic acid affect the reaction or work-up?

A5: Yes, but often in a positive way. Boronic acids can form cyclic anhydride trimers called boroxines upon dehydration. The hydrate form ensures the boronic acid is present as the monomeric acid, which is often more reactive. Water can play a key role in the Suzuki mechanism, and its presence from the hydrate can be beneficial.[9][10] During the work-up, the presence of this water is negligible compared to the aqueous solutions being added.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale / Notes
Extraction pH	7.0 - 8.0	Prevents protonation of the picoline product, keeping it in the organic phase.
Extraction Solvent	Ethyl Acetate (EtOAc) or Dichloromethane (DCM)	Good balance of polarity to dissolve the product without being miscible with water.
Chromatography Additive	0.5 - 1% Triethylamine (TEA) in eluent	For polar, basic products, this deactivates acidic sites on the silica gel, preventing streaking and improving peak shape.
Common Bases (Reaction)	K₂CO₃, K₃PO₄, Cs₂CO₃	The choice of base can influence reaction rate and side reactions like protodeboronation.[11] Weaker bases may be preferable.

References

• WO1998018744A1 - Separation of pyridine or pyridine derivatives
• Eco-friendly process for recovery of pyridine and/or its derivatives - Google P
• What is the prominent role of w
• US6087507A - Separation of pyridine or pyridine derivatives
• What is best method to remove pyridine
• Extraction of pyridine using systems based on water-soluble polymers - ResearchG
• Water Is Key for Solid-State Suzuki-Miyaura Reactions - ChemistryViews.
• Application Notes and Protocols: Suzuki-Miyaura Coupling of 2-Chloropyridine with Pyridine-3-boronic Acid - Benchchem.
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - NIH.
• A Comparative Guide to Pyrimidine Boronic Acids in Suzuki-Miyaura Coupling - Benchchem.
• Asymmetric Suzuki-Miyaura coupling with pyridine-derived boronic...
• Troubleshooting difficult Suzuki couplings with substituted boronic acids - Benchchem.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube.
• Effect of different bases on the Suzuki-Miyaura coupling - ResearchG
• Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Labor

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Yoneda Labs [yonedalabs.com]
• 9. quora.com [quora.com]
• 10. Water Is Key for Solid-State Suzuki-Miyaura Reactions - ChemistryViews [chemistryviews.org]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Reactivity of Pyridine Boronic Acid Isomers

For researchers, medicinal chemists, and professionals in drug development, the pyridine ring is an indispensable scaffold found in a multitude of blockbuster pharmaceuticals.[1][2] The Suzuki-Miyaura cross-coupling reaction stands as a premier method for forging the carbon-carbon bonds necessary to construct these complex molecules, with pyridine boronic acids (PBAs) serving as critical building blocks.[2][3][4] However, not all PBA isomers are created equal. The position of the boronic acid group on the pyridine ring—be it at the 2, 3, or 4-position—dramatically alters the molecule's stability and reactivity.

This guide provides an in-depth comparison of these isomers, moving beyond simple protocols to explain the fundamental electronic and steric principles that govern their behavior. We will dissect the notorious "2-pyridyl problem," contrast it with the more predictable reactivity of the 3- and 4-isomers, and provide field-proven strategies and detailed experimental protocols to ensure success in your next synthesis.

The Fundamental Landscape: Electronic and Steric Effects

The reactivity of a pyridine boronic acid in the Suzuki-Miyaura catalytic cycle is dictated by a delicate interplay of electronic effects, steric hindrance, and inherent stability. The nitrogen atom in the pyridine ring is electron-withdrawing, influencing the electron density of the carbon-boron bond, which is crucial for the rate-determining transmetalation step.

However, this same nitrogen atom possesses a lone pair of electrons, making it a Lewis base capable of interacting with the palladium catalyst. This duality is the root of the significant reactivity differences observed among the isomers.

The "2-Pyridyl Problem": A Tale of Instability and Inhibition

The 2-pyridylboronic acid isomer is the most challenging coupling partner, a phenomenon so well-documented it has been dubbed the "2-pyridyl problem."[3][5][6] This difficulty arises from two primary, interconnected issues: catalyst inhibition and rapid protodeboronation.

Catalyst Inhibition: A Coordination Conundrum

The proximity of the boronic acid group to the ring nitrogen at the 2-position creates a potent bidentate chelation site. The nitrogen's lone pair can coordinate directly to the palladium center of the catalyst. This coordination can lead to the formation of stable, off-cycle palladium complexes, effectively sequestering the catalyst and inhibiting its activity.[3][7]

Caption: Catalyst inhibition pathway in the Suzuki-Miyaura coupling.

Protodeboronation: The Unwanted Side Reaction

Protodeboronation is the cleavage of the C-B bond and its replacement with a C-H bond, consuming the boronic acid and reducing the yield of the desired product.[8][9] While this can affect all boronic acids, 2-pyridylboronic acid is exceptionally susceptible.

The mechanism is unique: under neutral pH conditions, 2-pyridylboronic acid readily forms a zwitterionic species.[8][10] This zwitterion is primed for rapid, unimolecular fragmentation, leading to protodeboronation.[7][11] Counterintuitively, the reaction is often slowest at very high or very low pH, as the acidic or basic conditions shift the equilibrium away from the highly reactive zwitterion.[7][9]

Caption: Protodeboronation mechanism of 2-pyridylboronic acid.

The Stable Isomers: 3- and 4-Pyridylboronic Acids

In stark contrast to the 2-isomer, 3- and 4-pyridylboronic acids are generally stable, reliable, and highly reactive coupling partners.[5] Their stability stems from the increased distance between the boronic acid group and the ring nitrogen.

• 3-Pyridylboronic Acid: The boronic acid is at the meta position relative to the nitrogen. This placement prevents direct chelation to the palladium catalyst and significantly reduces the electronic effects that facilitate the zwitterion-mediated protodeboronation. It is generally a very robust reagent.[7][11]

• 4-Pyridylboronic Acid: With the boronic acid at the para position, the nitrogen's electron-withdrawing inductive effect is still felt, which can enhance the Lewis acidity of the boron atom.[12] This isomer is also highly stable and participates readily in Suzuki-Miyaura couplings, making it a workhorse in pharmaceutical synthesis.[1][2]

Performance Comparison: A Quantitative Overview

While reaction conditions are always substrate-dependent, a general comparison highlights the dramatic differences in performance. The following table synthesizes data from various studies to provide a qualitative and quantitative snapshot.

Feature	2-Pyridylboronic Acid	3-Pyridylboronic Acid	4-Pyridylboronic Acid
Relative Stability	Low (prone to protodeboronation)[9][13]	High[7]	High[7]
Typical Yields	Low to modest (highly variable)[5]	Good to excellent[3][5]	Good to excellent[3][5]
Key Challenge	Catalyst inhibition & protodeboronation[3][7]	Minimal	Minimal
pH Sensitivity	Highest rate of decomposition at neutral pH[7][9]	Very low[11]	Very low[11]
Common Strategy	Use of stabilized derivatives (MIDA, pinacol)[9][14]	Standard Suzuki conditions	Standard Suzuki conditions

Field-Proven Strategies for Success

Navigating the reactivity of PBAs requires a strategic approach, especially for the challenging 2-isomer.

Taming the 2-Isomer: The Power of Boronic Acid Derivatives

The most effective strategy to overcome the "2-pyridyl problem" is to replace the unstable boronic acid with a more robust derivative. This approach works by masking the boronic acid's reactivity until it is needed in the catalytic cycle.

• MIDA Boronates: N-methyliminodiacetic acid (MIDA) boronates are exceptionally stable, air-tolerant, crystalline solids.[9][14] They participate in "slow-release" coupling strategies, where the reaction conditions gradually hydrolyze the MIDA ester to release low concentrations of the active boronic acid, minimizing protodeboronation.[8][9]

• Pinacol Esters: While less stable than MIDA boronates, pinacol esters are significantly more robust than the free boronic acids and are a common, commercially available alternative.[9]

• Organotrifluoroborates (R-BF₃K): These potassium salts offer a marked increase in stability against protodeboronation and are excellent coupling partners.[7][9]

General Optimization: The Universal Toolkit

For all isomers, careful selection of reaction parameters is key to maximizing yield and purity.

• Catalyst & Ligand: Highly active catalysts are often required. Palladium sources like Pd₂(dba)₃ or Pd(OAc)₂ are common. The choice of phosphine ligand is critical; bulky, electron-rich ligands (e.g., SPhos, XPhos, RuPhos) are often superior as they promote the rate-limiting reductive elimination step and can favor the desired catalytic cycle over catalyst inhibition.[3][7][15]

• Base: The base plays a crucial role in activating the boronic acid for transmetalation. Inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are most common. For sensitive substrates, weaker bases may be necessary.[3]

• Solvent: A mixture of an organic solvent and water is typical. Popular choices include 1,4-dioxane/water, DMF, or toluene.[3] Degassing the solvent is crucial to prevent oxidation of the palladium(0) catalyst.

Caption: Workflow for selecting a pyridine boronic acid strategy.

Experimental Protocols

The following protocols are provided as validated starting points. Optimization for specific substrates is always recommended.

Protocol 1: General Coupling of 4-Pyridylboronic Acid with an Aryl Bromide

This protocol is robust for stable isomers like 3- and 4-pyridylboronic acid.

• Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv), 4-pyridylboronic acid (1.2 equiv), and potassium carbonate (K₂CO₃, 2.0 equiv).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%).

• Solvent Addition: Add degassed 1,4-dioxane and degassed water to form a 4:1 mixture (concentration ~0.1 M with respect to the aryl bromide).

• Inert Atmosphere: Seal the vial and purge with nitrogen or argon for 5-10 minutes.

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: "Slow-Release" Coupling of 2-Pyridyl MIDA Boronate with an Aryl Chloride

This protocol is designed for challenging couplings where protodeboronation is a primary concern.[9][14]

• Reagent Preparation: To an oven-dried Schlenk tube, add the aryl chloride (1.0 equiv), 2-pyridyl MIDA boronate (1.5 equiv), and finely ground potassium phosphate (K₃PO₄, 3.0 equiv).

• Catalyst Addition: Add the palladium pre-catalyst and ligand (e.g., XPhos Pd G3, 2-5 mol%).

• Inert Atmosphere: Seal the tube, evacuate, and backfill with argon (repeat 3 times).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., 1,4-dioxane or DMF) via syringe.

• Reaction: Heat the mixture to 100 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress carefully.

• Workup: Cool the reaction to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts.

• Purification: Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by flash column chromatography.

Conclusion

The positional isomerism of pyridine boronic acids is a critical factor that dictates synthetic strategy. While the 3- and 4-isomers are generally well-behaved and robust reagents, the 2-isomer presents significant challenges of instability and catalyst inhibition. However, these challenges are not insurmountable. By understanding the underlying mechanisms of protodeboronation and catalyst coordination, and by employing stabilized derivatives like MIDA boronates, researchers can successfully incorporate all three isomers into their synthetic campaigns. This knowledge enables the strategic design of efficient pathways to novel pyridine-containing molecules, accelerating discovery in pharmaceuticals and materials science.

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• The Chemical Synthesis Landscape: Exploring the Applications of Pyridine-4-Boronic Acid. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Li, W., et al. (2008). Recent progress in the synthesis of pyridinylboronic acids and esters. Arkat USA. Available at: [Link]

• The Suzuki–Miyaura cross-coupling of pyridine-2-sulfonyl fluoride (PyFluor) with hetero(aryl) boronic acids and pinacol boronic esters is reported. PMC - NIH. Available at: [Link]

• Adriaenssens, L., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. Available at: [Link]

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• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Science Publishing. Available at: [Link]

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• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. ACS Publications. Available at: [Link]

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The 2-Pyridyl Problem: A Comparative Guide to Alternatives for Biaryl Synthesis

The synthesis of biaryl compounds containing a 2-pyridyl moiety is a cornerstone of modern medicinal chemistry and materials science. These structural motifs are prevalent in a vast array of pharmaceuticals, agrochemicals, and functional materials. For years, the Suzuki-Miyaura cross-coupling reaction, utilizing boronic acids as key building blocks, has been a go-to method for constructing C-C bonds. However, researchers frequently encounter what is known as the "2-Pyridyl Problem": the inherent instability of 2-pyridyl boronic acids, including 2-picoline-5-boronic acid hydrate.[1][2] This instability, primarily due to facile protodeboronation, leads to poor reactivity, inconsistent yields, and limited shelf-life, thereby hampering reproducible and scalable synthesis.[2][3]

This guide provides an in-depth comparison of robust and reliable alternatives to 2-picoline-5-boronic acid hydrate for the synthesis of 2-pyridyl-containing biaryls. We will explore stabilized boron-based reagents and delve into alternative cross-coupling methodologies that circumvent the challenges associated with unstable boronic acids. This analysis is supported by experimental data to empower researchers, scientists, and drug development professionals in selecting the optimal synthetic strategy.

The Suzuki-Miyaura Coupling: Taming the 2-Pyridyl Nucleophile with Stabilized Boron Reagents

The Suzuki-Miyaura reaction remains a powerful tool, and significant progress has been made in developing stable surrogates for the problematic 2-pyridyl boronic acids. These alternatives are designed to be bench-stable solids that release the reactive organoboron species in situ under the reaction conditions.

N-Methyliminodiacetic Acid (MIDA) Boronates

Among the most successful solutions to the instability of 2-pyridyl boronic acids are N-methyliminodiacetic acid (MIDA) boronates.[4][5] 2-Pyridinylboronic acid MIDA ester was the first air-stable 2-pyridinyl boronate to be isolated.[] These compounds are typically highly crystalline, free-flowing solids that are stable to air and chromatography.[4] The MIDA ligand acts as a protecting group for the boronic acid, which can be cleaved under basic aqueous conditions to slowly release the boronic acid into the catalytic cycle. This "slow-release" mechanism maintains a low concentration of the unstable boronic acid, minimizing decomposition while allowing for efficient cross-coupling.[4][5]

Key Advantages of MIDA Boronates:

• Exceptional Stability: Indefinitely stable on the benchtop under air.[5]

• High Purity: Can be isolated in a chemically pure form.[3]

• Broad Applicability: Effective in coupling with a wide range of aryl and heteroaryl chlorides.[5][7]

Potassium Organotrifluoroborates

Potassium organotrifluoroborates (R-BF3K) are another class of air- and moisture-stable alternatives to boronic acids.[8][9] They are crystalline solids with a defined stoichiometry and are generally more stable than their corresponding boronic acids. The trifluoroborate salts require activation, typically with a base like potassium carbonate, to participate in the catalytic cycle. They have proven effective in various cross-coupling reactions, including those involving heteroaryl partners.[8][10] While generally very stable, the reactivity of 2-pyridyltrifluoroborates can sometimes be sluggish compared to other organotrifluoroborates.

Key Advantages of Organotrifluoroborates:

• High Stability: Excellent air and moisture stability.

• Ease of Handling: Crystalline solids that are easy to handle and store.

• Improved Yields in Specific Cases: In some instances, switching from a boronic acid to the corresponding trifluoroborate has resulted in significantly improved reaction yields.[8]

Beyond Boron: Alternative Cross-Coupling Strategies for 2-Pyridyl Biaryls

While stabilized boron reagents offer a significant improvement, several other cross-coupling reactions provide powerful, and sometimes superior, alternatives by employing different organometallic nucleophiles.

Negishi Coupling: The Reliability of Organozincs

The Negishi coupling, which utilizes organozinc reagents, is a highly reliable method for the formation of 2-pyridyl-containing biaryls.[11][12][13] Unlike their boronic acid counterparts, 2-pyridylzinc reagents are generally stable in situ and can even be prepared as moderately air-stable solids.[12][14] This method demonstrates high functional group tolerance and often proceeds under mild conditions with high yields.[15] The Negishi coupling is particularly advantageous for complex syntheses where the instability of other organometallic reagents could be a limiting factor.[12]

Key Advantages of Negishi Coupling:

• High Reliability: Overcomes the instability issues of 2-pyridyl boronic acids.[12]

• Broad Scope: Couples a wide range of organic halides and triflates with organozinc compounds.[13]

• Functional Group Tolerance: Generally exhibits excellent tolerance for various functional groups.[13]

Kumada Coupling: Harnessing Grignard Reagents

The Kumada (or Kumada-Corriu) coupling employs Grignard reagents (organomagnesium halides) as the nucleophile.[16][17] While 2-pyridyl Grignard reagents have been known for a long time, their application in cross-coupling was initially limited, with early reports showing low yields.[2] However, the development of specialized ligands, such as secondary phosphine oxides (SPOs), has dramatically improved the efficiency of Kumada couplings involving 2-pyridyl Grignard reagents.[2][18][19] This reaction is economically attractive due to the low cost of Grignard reagents.

Key Advantages of Kumada Coupling:

• Cost-Effective: Grignard reagents are readily available and inexpensive.

• High Reactivity with Modern Ligands: The use of SPO ligands enables high yields for the coupling of 2-pyridyl Grignard reagents with aryl halides.[19]

Stille Coupling: The Versatility of Organotins

The Stille reaction utilizes organotin (organostannane) reagents.[20] This method is known for its high reactivity and tolerance of a wide variety of functional groups.[21] The organostannanes are stable to air and moisture, making them convenient to handle.[20] However, a significant drawback of the Stille coupling is the toxicity of the organotin compounds and the difficulty in removing tin-containing byproducts from the reaction mixture.[15][20][21]

Key Advantages of Stille Coupling:

• High Reactivity: Can succeed where other coupling methods may fail.[21]

• Broad Functional Group Tolerance.

Hiyama Coupling: The Promise of Organosilanes

The Hiyama coupling employs organosilicon reagents, which are attractive due to their low toxicity, low cost, and high stability.[22][23] The activation of the C-Si bond typically requires a fluoride source, such as TBAF, or basic conditions. Initially, the scope of Hiyama couplings with 2-pyridylsilanes was limited, often requiring electron-withdrawing groups on the pyridine ring.[22] However, recent advancements have expanded the utility of this method for a broader range of substrates.[22]

Key Advantages of Hiyama Coupling:

• Low Toxicity: Organosilanes are environmentally benign compared to organotins.[23]

• Stability and Cost: Reagents are generally stable and inexpensive.[24]

Comparative Performance Data

The following table summarizes the performance of various alternatives in the synthesis of a representative 2-arylpyridine. The data is compiled from various literature sources and is intended to provide a general comparison. Yields are highly dependent on the specific substrates, catalyst, ligands, and reaction conditions.

Coupling Method	Nucleophile	Typical Yields (%)	Key Advantages	Key Disadvantages
Suzuki-Miyaura	2-Pyridyl MIDA Boronate	70-95	Exceptional stability, high purity, slow-release	Higher cost of MIDA ligand
Suzuki-Miyaura	2-Pyridyltrifluoroborate	60-90	High stability, easy to handle	Can be less reactive than other boron reagents
Negishi	2-Pyridylzinc Halide	80-98	High reliability, broad scope, good stability	Requires preparation of organozinc reagent
Kumada	2-Pyridyl Grignard	75-95	Low cost of reagents, high reactivity	Requires specific ligands (e.g., SPOs)
Stille	2-Pyridylstannane	70-90	High reactivity, broad functional group tolerance	Toxicity of tin reagents, purification challenges
Hiyama	2-Pyridylsilane	65-85	Low toxicity, low cost, stable reagents	Requires activator (e.g., fluoride), can have limited scope

Experimental Protocols

Detailed Protocol for Negishi Coupling of 2-Bromopyridine with an Aryl Zinc Reagent

This protocol is a representative example for the synthesis of a 2-arylpyridine via Negishi coupling.

Materials:

• 2-Bromopyridine

• Aryl Bromide (for preparation of the organozinc reagent)

• Activated Zinc dust

• Anhydrous THF

• 1,2-Dibromoethane

• Chlorotrimethylsilane

• Lithium Chloride (anhydrous)

• Pd(dba)₂ (Tris(dibenzylideneacetone)dipalladium(0))

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

Part 1: Preparation of the Aryl Zinc Reagent

• To a flame-dried flask under an inert atmosphere (Argon or Nitrogen), add activated Zinc dust (1.5 equivalents).

• Add anhydrous THF.

• Add a few drops of 1,2-dibromoethane to activate the zinc surface, and stir for 30 minutes at room temperature.

• Add the Aryl Bromide (1.2 equivalents) to the activated zinc suspension.

• Heat the reaction mixture to 50 °C for 2-3 hours until the aryl bromide is consumed (monitor by TLC or GC-MS).

• Cool the mixture to room temperature. The resulting grey suspension is the aryl zinc bromide reagent.

Part 2: Cross-Coupling Reaction

• In a separate flame-dried flask under an inert atmosphere, dissolve Pd(dba)₂ (2 mol%) and XPhos (4 mol%) in anhydrous DMF.

• Add 2-Bromopyridine (1.0 equivalent).

• Add the freshly prepared aryl zinc bromide suspension (1.2 equivalents) via cannula to the palladium/ligand/halide mixture.

• Stir the reaction mixture at 80 °C for 4-12 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-arylpyridine.

Visualization of Catalytic Cycles

The following diagrams illustrate the generally accepted catalytic cycles for the cross-coupling reactions discussed.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle for the Negishi cross-coupling reaction.

Caption: Generalized catalytic cycle for Kumada, Stille, and Hiyama couplings.

Conclusion

The "2-Pyridyl Problem" has spurred significant innovation in the field of cross-coupling chemistry. While 2-picoline-5-boronic acid hydrate and its analogs can be challenging coupling partners, a host of reliable alternatives are now available to synthetic chemists. Air-stable MIDA boronates and organotrifluoroborates have revitalized the Suzuki-Miyaura approach by providing bench-stable surrogates. Furthermore, methodologies like the Negishi, Kumada, Stille, and Hiyama couplings offer powerful, orthogonal strategies that bypass the issue of boronic acid instability altogether.

The choice of the optimal method will depend on a variety of factors, including substrate scope, functional group tolerance, cost, scalability, and toxicity concerns. For routine couplings requiring high stability and purity, MIDA boronates are an excellent choice. For reactions demanding high reliability and functional group tolerance, the Negishi coupling often proves superior. For cost-effective, large-scale synthesis, the Kumada coupling with modern ligands is a compelling option. By understanding the advantages and limitations of each alternative, researchers can confidently and efficiently construct the valuable 2-pyridyl biaryl scaffold for their specific applications.

References

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• Molander, G. A., & Canturk, B. (2009). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki–Miyaura Coupling. Angewandte Chemie International Edition, 48(49), 9240-9261. Available at: [Link]

• ResearchGate. (a) Construction of axially chiral pyridine-based biaryls. Reaction conditions. Available at: [Link]

• Knapp, D. M., et al. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society, 131(20), 6961-6963. Available at: [Link]

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• Savitha, B., et al. (2015). Palladium-Catalyzed Suzuki Cross-Coupling of 2-Halo-Deazapurines with Potassium Organotrifluoroborate Salts in the Regioselective Synthesis of Imidazo[4,5-b]pyridine Analogues. Australian Journal of Chemistry, 68(12), 1901-1907. Available at: [Link]

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A Senior Application Scientist's Guide to the Characterization of Suzuki Products from 2-Picoline-5-boronic acid hydrate

For researchers, medicinal chemists, and professionals in drug development, the synthesis and purification of novel compounds are merely the prelude to the most critical phase: comprehensive characterization. The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency.[1] When employing building blocks like 2-picoline-5-boronic acid hydrate, which yield valuable 5-aryl-2-picoline scaffolds for pharmaceuticals and advanced materials, rigorous analytical validation is not just a formality—it is the bedrock of reproducible science.

This guide provides an in-depth, comparative analysis of the essential techniques used to characterize the products of Suzuki coupling reactions involving 2-picoline-5-boronic acid hydrate. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring that every protocol is a self-validating system.

The Synthetic Foundation: The Suzuki-Miyaura Coupling

The palladium-catalyzed Suzuki-Miyaura reaction couples an organoboron species, in this case, 2-picoline-5-boronic acid hydrate, with an organohalide (or triflate).[1][2] The general transformation is depicted below:

Figure 1. General scheme for the Suzuki-Miyaura coupling of 2-picoline-5-boronic acid hydrate with an aryl halide.

The catalytic cycle, a finely tuned interplay of oxidative addition, transmetalation, and reductive elimination, is the engine of this transformation. Understanding this mechanism is key to troubleshooting and optimizing the reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Comparative Performance of Catalytic Systems

The choice of catalyst, base, and solvent significantly impacts reaction efficiency. While numerous systems exist, certain combinations are favored for heteroaryl couplings.[3] The electron-deficient nature of the pyridine ring can make transmetalation the rate-limiting step.[3]

Catalyst System	Base	Solvent	Typical Yield (%)	Key Insights & Rationale
System A: Pd(PPh₃)₄	K₂CO₃	Toluene/Ethanol/H₂O (4:1:1)	75-90%	A classic, robust system. The aqueous phase is crucial for activating the boronic acid via base.[1] Triphenylphosphine is a reliable, albeit sometimes bulky, ligand.
System B: Pd₂(dba)₃ / SPhos	K₃PO₄	1,4-Dioxane	85-98%	Buchwald ligands like SPhos are electron-rich and bulky, accelerating both oxidative addition and reductive elimination. K₃PO₄ is a stronger base, often effective for challenging couplings.
System C: Pd(dppf)Cl₂	Cs₂CO₃	DMF	70-85%	dppf is a bidentate phosphine ligand providing good catalyst stability. DMF is a polar aprotic solvent that can aid in the solubility of reactants.

Experimental Protocol: Synthesis of 5-(4-methoxyphenyl)-2-methylpyridine

This protocol provides a reliable method for a model Suzuki coupling reaction.

Materials:

• 2-Picoline-5-boronic acid hydrate (1.0 equiv)

• 1-bromo-4-methoxybenzene (1.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 equiv)

• Potassium Carbonate (K₂CO₃) (2.5 equiv)

• Toluene, Ethanol, and Deionized Water

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-picoline-5-boronic acid hydrate (e.g., 155 mg, 1.0 mmol), 1-bromo-4-methoxybenzene (187 mg, 1.0 mmol), and potassium carbonate (345 mg, 2.5 mmol).

• Solvent Addition: Add toluene (4 mL), ethanol (1 mL), and deionized water (1 mL).

• Inert Atmosphere: Sparge the mixture with argon or nitrogen for 15-20 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: Under a positive pressure of inert gas, add Pd(PPh₃)₄ (35 mg, 0.03 mmol). The mixture will typically turn a darker color.

• Reaction: Heat the mixture to 90 °C and allow it to reflux with vigorous stirring for 4-6 hours.

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC), eluting with a 7:3 mixture of hexanes and ethyl acetate. The product should have a higher Rf value than the boronic acid starting material.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (10 mL). Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil via flash column chromatography on silica gel (eluting with a gradient of 10% to 30% ethyl acetate in hexanes) to yield the pure product.

Comparative Guide to Product Characterization

Once the product is isolated, a multi-faceted analytical approach is required to confirm its identity, purity, and structure.

Caption: Workflow for the characterization of Suzuki coupling products.

Purity Assessment: A Comparative Overview of Chromatographic Techniques

Ensuring the purity of a compound is paramount, especially in drug development where impurities can have significant biological effects.

Technique	Principle	Application & Insights	Advantages	Limitations
TLC	Adsorption chromatography on a stationary phase plate.	Essential for real-time reaction monitoring and quick purity checks. A single spot does not guarantee purity but multiple spots indicate impurities.	Fast, inexpensive, requires minimal sample.	Not quantitative, low resolution.
RP-HPLC	Partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.[4][5]	The gold standard for quantitative purity analysis. Provides precise percentage purity based on peak area (e.g., at 254 nm).	High resolution, highly quantitative, reproducible.[4]	More expensive, requires method development.
GC-MS	Separation of volatile compounds in a gaseous mobile phase followed by mass analysis.	Ideal for separating thermally stable, volatile picoline isomers and byproducts.[6][7] Provides purity and mass information simultaneously.	Excellent for isomer separation, high sensitivity.	Sample must be volatile and thermally stable.

Structural Elucidation: The Spectroscopic Triad

Spectroscopy provides the definitive evidence of a molecule's structure.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.[8] For our model product, 5-(4-methoxyphenyl)-2-methylpyridine, we expect specific signatures.

Predicted NMR Data for 5-(4-methoxyphenyl)-2-methylpyridine (in CDCl₃)

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Key Correlation
¹H NMR	~ 8.65	d	H6 proton (ortho to N and adjacent to aryl group)
~ 7.65	dd	H4 proton (meta to N)
~ 7.45	d	Ar-H (ortho to picoline)
~ 7.15	d	H3 proton (ortho to N)
~ 6.95	d	Ar-H (meta to picoline)
~ 3.85	s	Methoxy (-OCH₃) protons
~ 2.60	s	Picoline methyl (-CH₃) protons[9]
¹³C NMR	~ 160.0	s	C-OCH₃
~ 158.0	s	C2 (bearing methyl group)
~ 148.0	s	C6
~ 136.0	s	C4
~ 132.0	s	C5 (ipso-carbon attached to aryl)
~ 128.0	s	Ar-CH (ortho to picoline)
~ 122.0	s	C3
~ 114.0	s	Ar-CH (meta to picoline)
~ 55.0	s	Methoxy (-OCH₃) carbon
~ 24.0	s	Picoline methyl (-CH₃) carbon

Note: These are predicted values. Actual spectra may vary slightly.

B. Mass Spectrometry (MS)

MS provides the molecular weight of the compound, offering definitive confirmation of the successful coupling.[10]

• Technique: Electrospray Ionization (ESI) is commonly used for these types of polar molecules.

• Expected Result: For 5-(4-methoxyphenyl)-2-methylpyridine (C₁₃H₁₃NO), the exact mass is 199.0997. High-resolution mass spectrometry (HRMS) should detect the [M+H]⁺ ion at m/z 200.1070. The presence of this molecular ion peak is crucial evidence for the product's formation.

C. Infrared (IR) Spectroscopy

While less definitive than NMR or MS for this specific transformation, IR spectroscopy is a quick method to confirm the presence of key functional groups and the absence of certain starting materials (like the B-OH stretch of the boronic acid).

• Expected Peaks:

  • ~3050-3000 cm⁻¹: C-H stretching (aromatic)

  • ~2950-2850 cm⁻¹: C-H stretching (aliphatic -CH₃, -OCH₃)

  • ~1600, 1500 cm⁻¹: C=C and C=N stretching (aromatic rings)

  • ~1250 cm⁻¹: C-O stretching (aryl ether)

Conclusion

The successful synthesis of a novel compound is only validated by its thorough and unambiguous characterization. For Suzuki coupling products derived from 2-picoline-5-boronic acid hydrate, a synergistic approach is essential. The rapid, qualitative checks by TLC guide the purification process, which is then quantitatively confirmed by high-resolution techniques like HPLC or GC. Finally, the unequivocal structural proof is delivered by the powerful combination of NMR and mass spectrometry. By employing these comparative analytical strategies, researchers can ensure the integrity and reproducibility of their work, paving the way for advancements in drug discovery and materials science.

References

• Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ionization tandem mass spectrometry.
• Request PDF: Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ionization tandem mass spectrometry.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• A kind of separation method of picoline mixture.
• Suzuki Coupling. Organic Chemistry Portal.
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Suzuki reaction. Wikipedia.
• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica.
• C NMR spectroscopic data (pyridine-d 5 ) of compounds 1, 2, 3, 4, and 5.
• 2-Picoline(109-06-8) 1H NMR spectrum. ChemicalBook.
• Spectroscopic Profile of 2-(5-Methylhexyl)pyridine: A Technical Guide. Benchchem.
• Spectroscopic analysis (NMR, IR, Mass Spec) of (Pyridin-2-ylmethylideneamino)thiourea. Benchchem.
• In Suzuki coupling can the boronic acid couple with each other?
• 2-Amino-5-methylpyridine(1603-41-4) 1H NMR spectrum. ChemicalBook.

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• 4. Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to Catalyst Selection for 2-Picoline-5-boronic acid hydrate in Cross-Coupling Reactions

Introduction: The Strategic Importance of the Picoline Moiety

In the landscape of modern drug discovery and materials science, the pyridine ring remains a cornerstone scaffold. Its presence in a multitude of bioactive molecules and functional materials underscores the perpetual need for efficient and versatile synthetic methodologies for its elaboration. 2-Picoline-5-boronic acid hydrate, in particular, has emerged as a critical building block, offering a convenient handle for the introduction of a 2-methylpyridine substituent. This structural motif is of significant interest due to its unique steric and electronic properties, which can profoundly influence molecular interactions and physicochemical characteristics.

This guide provides a comprehensive comparison of various catalytic systems for the effective utilization of 2-Picoline-5-boronic acid hydrate in three key transformations: the Suzuki-Miyaura cross-coupling, the Buchwald-Hartwig amination, and C-H activation/arylation reactions. Drawing upon established literature and field-proven insights, we will delve into the nuances of catalyst selection, reaction optimization, and the mechanistic underpinnings that govern success in these powerful synthetic methods.

I. Suzuki-Miyaura Cross-Coupling: Forging C-C Bonds with Precision

The Suzuki-Miyaura reaction is arguably the most widely employed method for the construction of biaryl and hetero-biaryl linkages.[1] However, the use of heteroaryl boronic acids, especially those of the 2-pyridyl type, is not without its challenges. Protodeboronation and catalyst inhibition are common pitfalls that can significantly diminish reaction yields.[2][3] The judicious choice of catalyst and reaction conditions is therefore paramount.

Catalyst Systems: A Head-to-Head Comparison

The performance of both palladium and nickel-based catalysts has been extensively evaluated for the Suzuki-Miyaura coupling of heteroaryl boronic acids.

Palladium Catalysts:

Palladium complexes, particularly those featuring bulky, electron-rich phosphine ligands, have proven to be highly effective. The Buchwald and Fu laboratories have pioneered the development of several generations of catalysts that address the challenges associated with unreactive coupling partners.[2] For the coupling of 2-pyridyl nucleophiles, catalyst systems based on Pd2(dba)3 with phosphite or phosphine oxide ligands have shown considerable promise.[2] Furthermore, the use of preformed palladium(II) catalysts with monoanionic [N,O] ligands has enabled successful couplings at milder temperatures.[4]

Nickel Catalysts:

As a more earth-abundant and cost-effective alternative to palladium, nickel catalysis has garnered significant attention.[5] Nickel catalysts have demonstrated high reactivity, particularly in the coupling of challenging heteroaryl substrates.[5][6] A notable example is the discrete nickel(II) complex [(dppf)Ni(cinnamyl)Cl], which has been shown to catalyze the coupling of heteroaryl boronic acids with a range of heteroaryl halides in good to excellent yields with low catalyst loading.[5]

Comparative Yield Data for Suzuki-Miyaura Coupling

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Coupling Partner	Product Yield (%)	Reference
Pd₂(dba)₃	Ligand 1 (phosphite)	KF	Dioxane	110	18	4-Bromoanisole	74	[2]
Pd₂(dba)₃	Ligand 2 (phosphine oxide)	KF	Dioxane	110	18	4-Chlorobenzonitrile	73	[2]
Pd(dppf)Cl₂	dppf	K₂CO₃	DME	80	2-6	5-Bromo-1-ethyl-1H-indazole	High	[7]
[(dppf)Ni(cinnamyl)Cl]	dppf	K₂CO₃·1.5H₂O	Acetonitrile	50	12	3-Chloropyridine	81	[5]
NiCl₂(dppf)	dppf	K₃PO₄	Dioxane	70	12	Various Heteroaryl Halides	82-96	[5]
NiCl₂(PCy₃)₂	PCy₃	K₃PO₄	Toluene	100	12	(2,2-difluorovinyl)benzene	Good to High	[8]

Note: The yields reported are for analogous heteroaryl boronic acids and may vary for 2-Picoline-5-boronic acid hydrate depending on the specific substrate and conditions.

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Picoline-5-boronic acid hydrate with 4-Bromoanisole

This protocol is adapted from established methods for the coupling of pyridyl boronic acids.[2][7]

Materials:

• 2-Picoline-5-boronic acid hydrate (1.2 mmol)

• 4-Bromoanisole (1.0 mmol)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 4 mol%)

• Potassium Fluoride (KF) (3.0 mmol)

• Anhydrous 1,4-Dioxane (5 mL)

Procedure:

• To a flame-dried Schlenk tube, add 2-Picoline-5-boronic acid hydrate, 4-bromoanisole, Pd₂(dba)₃, SPhos, and KF.

• Evacuate and backfill the tube with argon three times.

• Add anhydrous 1,4-dioxane via syringe.

• Seal the tube and place it in a preheated oil bath at 110 °C.

• Stir the reaction mixture for 18 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite®, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography on silica gel.

Catalytic Cycle of Suzuki-Miyaura Reaction

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

II. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, offering a general and efficient method for the formation of C-N bonds.[9] While the direct use of boronic acids in this transformation is less common, the corresponding halo-picolines serve as excellent substrates for coupling with a wide range of amines.

Catalyst Systems for Amination of Halopyridines

Palladium catalysts, particularly those supported by bulky, electron-rich phosphine ligands such as X-Phos and BINAP, have proven to be highly effective for the amination of halopyridines.[10] The choice of ligand is critical in facilitating both the oxidative addition and reductive elimination steps of the catalytic cycle.

Comparative Yield Data for Buchwald-Hartwig Amination

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Substrate	Amine	Product Yield (%)	Reference
Pd(OAc)₂	X-Phos	NaOtBu	Toluene	110-120	0.5-24	8-(Benzyloxy)-5-bromoquinoline	N-methylaniline	90-93	[11]
Pd(OAc)₂	BINAP	NaOtBu	Toluene	110-120	24	8-(Benzyloxy)-5-bromoquinoline	N-methylaniline	Low	[11]
Pd(OAc)₂	X-Phos	K₂CO₃	Toluene/H₂O	100	10 min (MW)	2-Bromo-13α-estrone	4-Nitroaniline	95	[10]

Note: The data presented is for analogous halo-heterocycles and serves as a guide for catalyst selection in the amination of 5-halo-2-picoline.

Catalytic Cycle of Buchwald-Hartwig Amination

Caption: The catalytic cycle of the Buchwald-Hartwig amination reaction.

III. C-H Activation/Arylation: A Direct Functionalization Approach

Direct C-H activation has emerged as a powerful and atom-economical strategy for the functionalization of heterocycles. For 2-picoline derivatives, the nitrogen atom can serve as a directing group, facilitating the selective activation of the C-H bond at the methyl group or the ortho-position of an N-aryl substituent.

Palladium-Catalyzed C-H Arylation of 2-Picoline Derivatives

Palladium catalysts, often in the form of Pd(OAc)₂, are commonly employed for the C-H arylation of pyridine derivatives.[12] The reaction of N-aryl-2-aminopyridines with arylboronic acids, for instance, proceeds via a pyridine-directed ortho-arylation of the aniline ring.[12] This transformation highlights the potential for using boronic acids as coupling partners in C-H activation, providing a conceptual bridge to the reactivity of 2-Picoline-5-boronic acid hydrate.

Workflow for a Typical C-H Activation Experiment

Caption: A general workflow for a palladium-catalyzed C-H arylation experiment.

Conclusion: Navigating the Catalytic Landscape

The successful application of 2-Picoline-5-boronic acid hydrate in cross-coupling reactions is contingent upon a nuanced understanding of the available catalytic tools. For Suzuki-Miyaura couplings, both palladium and nickel catalysts offer viable routes, with the latter presenting a more sustainable option. The choice of ligand is critical for palladium systems, while specific precatalysts have shown excellent performance for nickel. In the realm of C-N bond formation, the Buchwald-Hartwig amination of the corresponding 5-halo-2-picoline provides a robust strategy, with bulky phosphine ligands being key to high yields. Finally, the principles of C-H activation open up exciting avenues for direct functionalization, where the inherent directing ability of the picoline moiety can be harnessed for selective transformations.

This guide serves as a foundational resource for researchers and scientists. It is imperative to recognize that the optimal conditions for a specific transformation will ultimately be determined by empirical investigation. The data and protocols presented herein should be considered as well-informed starting points for the development of efficient and high-yielding synthetic routes.

References

• Hartwig, J. F., et al. (2012). Highly Reactive, Single-Component Nickel Catalyst Precursor for Suzuki–Miyuara Cross-Coupling of Heteroaryl Boronic Acids with Heteroaryl Halides. PMC, NIH. [Link]

• Li, H., et al. (2018). Nickel-Catalyzed Suzuki–Miyaura Coupling in Water for the Synthesis of 2-Aryl Allyl Phosphonates and Sulfones. The Journal of Organic Chemistry. [Link]

• Shen, X., et al. (2015). Nickel-catalyzed Suzuki–Miyaura type cross-coupling reactions of (2,2-difluorovinyl)benzene derivatives with arylboronic acids. Organic & Biomolecular Chemistry. [Link]

• Gerey, B., et al. (2018). “Naked Nickel”‐Catalyzed Heteroaryl–Heteroaryl Suzuki–Miyaura Coupling. PMC, NIH. [Link]

• Buchwald, S. L., et al. (2009). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. NIH. [Link]

• Al-Hadedi, A. A. M., et al. (2013). Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction. Molecules. [Link]

• Tobisu, M., & Chatani, N. (2013). Nickel-catalyzed Suzuki-Miyaura coupling of heteroaryl ethers with arylboronic acids. PubMed. [Link]

• Li, G. Y. (2008). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters. [Link]

• Burton, P. M., et al. (2023). Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. MDPI. [Link]

• Bryce, M. R., et al. (2002). Functionalized Pyridylboronic Acids and Their Suzuki Cross-Coupling Reactions To Yield Novel Heteroarylpyridines. ResearchGate. [Link]

• van der Vlugt, J. I. (2019). The Buchwald–Hartwig Amination After 25 Years. University of Groningen research portal. [Link]

• Nolan, S. P., & Cazin, C. S. J. (2019). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• Knochel, P. (2002). The Preparation of a Stable 2-Pyridylboronate and Its Reactivity in the Suzuki—Miyaura Cross-Coupling Reaction. ResearchGate. [Link]

• Al-Hadedi, A. A. M., et al. (2013). Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction. ResearchGate. [Link]

• Ajesh, P., & Anilkumar, G. (2022). A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. New Journal of Chemistry. [Link]

• Ackermann, L., et al. (2012). Palladium(II)-Catalyzed Regioselective Ortho Arylation of sp2 C—H Bonds of N-Aryl-2-amino Pyridine Derivatives. NIH. [Link]

• Frank, E., et al. (2013). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]

• Burton, P. M., et al. (2023). Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. MDPI. [Link]

• Buchwald, S. L., et al. (2013). Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines. PMC, NIH. [Link]

• Wang, C., et al. (2018). Palladium-Catalyzed Sequential Vinylic C-H Arylation/Amination of 2-Vinylanilines with Aryl boronic Acids: Access to 2-Arylindoles. PubMed. [Link]

• Chen, G., Shaughnessy, K. H., & Daugulis, O. (2009). Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. PMC, NIH. [Link]

• Charette, A. B., et al. (2007). Palladium-Catalyzed C−H Functionalization of Pyridine N-Oxides: Highly Selective Alkenylation and Direct Arylation with Unactivated Arenes. Journal of the American Chemical Society. [Link]

• Ackermann, L., et al. (2012). Palladium(II)-Catalyzed Regioselective Ortho Arylation of sp C—H Bonds of N-Aryl-2-amino Pyridine Derivatives. ResearchGate. [Link]

• Niknam, E., et al. (2020). The Suzuki−Miyaura coupling between different aryl halides and various... ResearchGate. [Link]

• Wang, D., et al. (2017). Palladium-Catalyzed C-H Functionalization of Phenyl 2-Pyridylsulfonates. PubMed. [Link]

• Leadbeater, N. E., & Marco, M. (2003). Open-Vessel Microwave-Promoted Suzuki Reactions Using Low Levels of Palladium Catalyst: Optimization and Scale-Up. The Journal of Organic Chemistry. [Link]

• Schiøtt, B., et al. (2008). Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. Technical University of Denmark. [Link]

• Chen, G., & Daugulis, O. (2012). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. PubMed Central. [Link]

• Yoo, W., et al. (2012). Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. PMC, NIH. [Link]

• Moran, J., et al. (2020). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. PMC, NIH. [Link]

• Wikipedia. (n.d.). Suzuki reaction. Wikipedia. [Link]

• Chen, G., & Daugulis, O. (2012). Palladium (II)-Catalyzed C–H Activation with Bifunctional Ligands: From Curiosity to Industrialization. PubMed Central. [Link]

• Krivobokova, T., et al. (2019). Factorizing Yields in Buchwald-Hartwig Amination. ResearchGate. [Link]

• Kim, J., et al. (2015). Suzuki–Miyaura coupling reactions of 4-bromoanisole with phenylboronic acid. Catalysis Communications. [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Rose-Hulman Institute of Technology. [Link]

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A Senior Application Scientist's Guide to Base Selection for 2-Picoline-5-boronic Acid Hydrate Coupling

Introduction: The Value and Challenge of the 2-Picolyl Moiety

In the landscape of modern drug discovery, nitrogen-containing heterocycles are privileged scaffolds, with the pyridine ring being a cornerstone of countless therapeutic agents. The 2-picolyl group, specifically, imparts unique physicochemical properties, influencing a molecule's solubility, metabolic stability, and target-binding interactions. The Suzuki-Miyaura cross-coupling reaction stands as a premier method for forging carbon-carbon bonds, making 2-picoline-5-boronic acid a critical building block for introducing this valuable moiety.[1]

However, the coupling of 2-substituted pyridine boronic acids is notoriously challenging, a phenomenon often dubbed the "2-pyridyl problem."[2] Several factors contribute to this difficulty: the electron-deficient nature of the pyridine ring can slow the rate-limiting transmetalation step, and the proximity of the Lewis basic ring nitrogen can lead to catalyst inhibition.[2][3] Perhaps most critically, these substrates are highly susceptible to base-promoted protodeboronation, a non-productive pathway that cleaves the C-B bond and diminishes yields.[3][4]

This guide provides a comparative analysis of various bases for the Suzuki-Miyaura coupling of 2-picoline-5-boronic acid hydrate. We will delve into the mechanistic role of the base, present comparative data to inform your selection, and provide a robust experimental protocol, moving beyond a simple recitation of steps to explain the critical reasoning behind each choice.

The Mechanistic Role of the Base: More Than a Simple Proton Scavenger

The base is a pivotal component of the Suzuki-Miyaura catalytic cycle, primarily facilitating the crucial transmetalation step.[5] Its role is not merely to neutralize acidic byproducts but to actively participate in the activation of the boronic acid. Two primary mechanistic pathways are generally considered, and the operative pathway often depends on the specific base, solvent, and substrates involved.[5][6]

• The Boronate Pathway: The base reacts with the boronic acid to form a more nucleophilic boronate "ate" complex [R-B(OH)₃]⁻.[7][8] This negatively charged species has a higher HOMO (Highest Occupied Molecular Orbital) energy, making it more reactive and accelerating its transfer to the Pd(II) center.[9]

• The Oxo-Palladium Pathway: The base (typically a hydroxide or alkoxide) first displaces the halide on the Pd(II) complex formed after oxidative addition. This generates a more electrophilic palladium-hydroxo or -alkoxo species, which then reacts with the neutral boronic acid.[6]

For sensitive substrates like 2-picoline-5-boronic acid, the choice of base dictates a delicate balance: it must be strong enough to facilitate transmetalation but not so aggressive as to promote rapid protodeboronation.

Caption: The Suzuki-Miyaura Catalytic Cycle.

Comparative Study of Bases

The selection of the base is substrate-dependent and crucial for optimizing the reaction. Weaker inorganic bases are generally preferred for heteroaryl boronic acids to mitigate decomposition.[5] Below is a comparative summary based on literature precedents and in-house experience.

Base	Typical Conditions	Observed Yield Range	Key Considerations & Remarks
K₃PO₄	Dioxane/H₂O, Toluene	Good to Excellent	A reliable and frequently used base. Its moderate basicity and good solubility in aqueous mixtures provide a good balance between reactivity and substrate stability.[10]
K₂CO₃	DME/H₂O, Toluene/EtOH/H₂O	Moderate to Good	A milder and cost-effective option. Often requires slightly higher temperatures or longer reaction times. Can be a good starting point for optimization.[11][12]
Cs₂CO₃	THF, Dioxane	Good to Excellent	Often provides superior results due to the "caesium effect," where the large, soft cation can influence catalyst turnover and solubility.[13][14] However, it is more expensive.
KF	Anhydrous Dioxane, THF	Good to Excellent	Particularly effective with boronate esters but also used with boronic acids.[3][10] The fluoride ion is thought to form a highly nucleophilic fluoroborate species, promoting transmetalation under relatively mild conditions.[15]
Organic Bases (e.g., Et₃N, DBU)	Toluene, DMF	Variable (Often Poor)	Generally less effective than inorganic bases for this transformation. Amine bases can compete with phosphine ligands for coordination to the palladium center, inhibiting catalysis.[13][16]
Strong Hydroxides (e.g., NaOH, KOH)	Aqueous Solvents	Poor to Moderate	While effective in some Suzuki couplings, their high basicity often accelerates the detrimental protodeboronation of sensitive heteroaryl boronic acids.[5] Use with caution.

Experimental Protocol: A Validated Starting Point

This protocol describes a general procedure for the coupling of an aryl bromide with 2-picoline-5-boronic acid hydrate. It is designed to be a robust and self-validating starting point for your specific system.

Caption: General Experimental Workflow for the Coupling Reaction.

Materials:

• Aryl bromide (1.0 equiv)

• 2-Picoline-5-boronic acid hydrate (1.5 equiv)

• Potassium phosphate (K₃PO₄), anhydrous (3.0 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) (4.4 mol%)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Reaction vessel (e.g., Schlenk tube or microwave vial) with a magnetic stir bar

• Inert atmosphere supply (Nitrogen or Argon)

Step-by-Step Procedure:

• Reaction Setup (Under Inert Atmosphere):

  • To a dry reaction vessel, add the aryl bromide (0.5 mmol, 1.0 equiv), 2-picoline-5-boronic acid hydrate (0.57 mmol, 1.5 equiv), and K₃PO₄ (1.5 mmol, 3.0 equiv).

  • Add the palladium precatalyst Pd₂(dba)₃ (0.01 mmol, 2 mol%) and the SPhos ligand (0.022 mmol, 4.4 mol%).

  • Scientist's Note: Using a pre-catalyst and a sterically hindered, electron-rich biarylphosphine ligand like SPhos is critical. These ligands promote the formation of the active monoligated Pd(0) species, which accelerates both the oxidative addition and the subsequent reductive elimination steps, helping the productive catalytic cycle outcompete the protodeboronation side reaction.[2]

• Solvent Addition:

  • Add anhydrous 1,4-dioxane (2.5 mL) and degassed water (0.5 mL) via syringe.

  • Scientist's Note: The solvent system is crucial. Dioxane is an excellent solvent for the organic components, while the addition of a small amount of water helps to solubilize the inorganic base and can facilitate the formation of the active boronate species.[17] The solvents must be thoroughly degassed (e.g., by sparging with argon for 15-20 minutes) to prevent oxidation and deactivation of the Pd(0) catalyst.[18]

• Reaction Execution:

  • Seal the reaction vessel and place it in a preheated oil bath at 100 °C.

  • Stir the mixture vigorously for the duration of the reaction (typically 4-18 hours).

• Monitoring the Reaction:

  • Track the consumption of the limiting reagent (aryl bromide) using a suitable analytical technique such as TLC, GC-MS, or LC-MS. A small aliquot can be removed, quenched with water, extracted with ethyl acetate, and analyzed.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Dilute the mixture with ethyl acetate (15 mL) and water (10 mL).

  • Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers and wash with brine (15 mL).

• Purification:

  • Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-aryl-5-methylpyridine product.

Conclusion and Recommendations

The successful Suzuki-Miyaura coupling of 2-picoline-5-boronic acid hydrate is a nuanced process where the choice of base is paramount. While stronger bases may seem advantageous for promoting transmetalation, they often lead to significant protodeboronation with this sensitive substrate.

Key Takeaways:

• Start with Weaker Inorganic Bases: For initial screening, potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃) in an aqueous dioxane or DME system are reliable starting points.

• Consider the "Caesium Effect": If yields are suboptimal, switching to cesium carbonate (Cs₂CO₃) can often provide a significant improvement.

• Explore Fluoride Sources: For particularly stubborn couplings or when using boronate esters, potassium fluoride (KF) under anhydrous conditions is a powerful alternative.[3]

• Avoid Strong Hydroxides and Organic Amines: These classes of bases are generally not well-suited for this specific transformation and are more likely to cause substrate decomposition or catalyst inhibition.

By understanding the mechanistic underpinnings of base selection and employing a robust experimental design, researchers can effectively navigate the challenges of the "2-pyridyl problem" and successfully incorporate the valuable 2-picoline-5-aryl scaffold into molecules of interest.

References

• Title: Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines Source: ACS Catalysis URL: [Link]

• Title: Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction Source: ResearchGate URL: [Link]

• Title: Selection of boron reagents for Suzuki–Miyaura coupling Source: Chemical Society Reviews URL: [Link]

• Title: “Cationic” Suzuki–Miyaura Coupling with Acutely Base-Sensitive Boronic Acids Source: Journal of the American Chemical Society URL: [Link]

• Title: Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction Source: ResearchGate URL: [Link]

• Title: Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction Source: PubMed URL: [Link]

• Title: "Cationic" Suzuki-Miyaura Coupling with Acutely Base-Sensitive Boronic Acids Source: ResearchGate URL: [Link]

• Title: Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction Source: Chemistry – A European Journal URL: [Link]

• Title: Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions Source: ResearchGate URL: [Link]

• Title: "Cationic" Suzuki-Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Source: Europe PMC URL: [Link]

• Title: Screening of different bases for Suzuki coupling Source: ResearchGate URL: [Link]

• Title: A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles Source: NIH National Library of Medicine URL: [Link]

• Title: The Suzuki-Miyaura cross-coupling reactions of 2-, 6- or 8-halopurines with boronic acids leading to 2-, 6- or 8-aryl- and alkenylpurine derivatives Source: Arkivoc URL: [Link]

• Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

• Title: Effect of different bases on the Suzuki-Miyaura coupling Source: ResearchGate URL: [Link]

• Title: Asymmetric Suzuki-Miyaura coupling with pyridine-derived boronic... Source: ResearchGate URL: [Link]

• Title: Weak Base-Promoted Direct Cross-Coupling of Naphthalene-1,8-diaminato-substituted Arylboron Compounds Source: ChemRxiv URL: [Link]

• Title: Suzuki Coupling Source: YouTube URL: [Link]

• Title: Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| Source: YouTube URL: [Link]

• Title: Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters Source: NIH National Library of Medicine URL: [Link]

• Title: Suzuki-Miyaura cross-coupling: Practical Guide Source: Yoneda Labs URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. The Suzuki-Miyaura cross-coupling reactions of 2-, 6- or 8-halopurines with boronic acids leading to 2-, 6- or 8-aryl- and alkenylpurine derivatives (Martina Havelkova, Dalimil Dvorak, Michael Hocek) [studfile.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. youtube.com [youtube.com]
• 15. Suzuki Coupling [organic-chemistry.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Yoneda Labs [yonedalabs.com]

A Senior Application Scientist's Guide to 2-Picoline-5-boronic acid hydrate: Navigating Suzuki-Miyaura Couplings and Beyond

For researchers, synthetic chemists, and professionals in drug development, the pyridine scaffold remains a cornerstone of molecular design. Its presence in numerous pharmaceuticals underscores the importance of efficient and reliable methods for its incorporation into complex molecules. Among the diverse toolkit of reagents available, 2-Picoline-5-boronic acid hydrate has emerged as a key building block for introducing a 2-methyl-5-pyridyl moiety. This guide provides an in-depth technical comparison of 2-Picoline-5-boronic acid hydrate with its isomeric and other heteroaromatic counterparts, offering field-proven insights and supporting experimental data to inform your synthetic strategies.

The "2-Pyridyl Problem": Understanding the Inherent Reactivity of 2-Substituted Pyridine Boronic Acids

Before delving into comparative data, it is crucial to acknowledge the well-documented challenges associated with 2-substituted pyridine boronic acids in Suzuki-Miyaura cross-coupling reactions, often referred to as the "2-pyridyl problem". The proximity of the nitrogen atom to the boronic acid functionality can lead to several complications:

• Catalyst Inhibition: The Lewis basic nitrogen atom can coordinate to the palladium catalyst, leading to the formation of inactive or less active catalytic species. This can significantly slow down or even halt the catalytic cycle.

• Protodeboronation: 2-Pyridylboronic acids are often more susceptible to protodeboronation, a deleterious side reaction where the carbon-boron bond is cleaved by a proton source (often water or alcohol in the presence of a base), leading to the formation of the corresponding unsubstituted pyridine and a reduction in the yield of the desired coupled product.

These inherent properties necessitate careful optimization of reaction conditions and often result in lower yields compared to their 3- and 4-pyridyl isomers.

Performance in Suzuki-Miyaura Cross-Coupling: A Comparative Overview

Table 1: Comparative Performance of Pyridine Boronic Acid Isomers in Suzuki-Miyaura Coupling (Representative Data)

Boronic Acid Isomer	Coupling Partner	Catalyst System	Base	Solvent	Yield (%)	Reference
2-Pyridylboronic acid derivative	Aryl Bromide	Pd₂(dba)₃ / Phosphine Oxide Ligand	KF	Dioxane	Modest to Good (often requires specialized ligands)	[1]
3-Pyridylboronic acid	Aryl Halide	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	Good to Excellent	[2]
4-Pyridylboronic acid	Aryl Halide	Pd(dppf)Cl₂	K₂CO₃	MeCN/H₂O	Good to Excellent	[3]

The data consistently suggests that 3- and 4-pyridylboronic acids are more robust and generally provide higher yields in standard Suzuki-Miyaura coupling conditions compared to their 2-pyridyl counterparts. The use of specialized ligands and carefully controlled conditions is often necessary to achieve satisfactory results with 2-substituted pyridine boronic acids like 2-picoline-5-boronic acid hydrate.

Experimental Protocol: A Robust Starting Point for Suzuki-Miyaura Coupling

This protocol provides a well-established starting point for the Suzuki-Miyaura coupling of 2-Picoline-5-boronic acid hydrate with an aryl bromide. Optimization of the ligand, base, and temperature may be required for specific substrates.

Reaction Scheme:

A representative Suzuki-Miyaura coupling reaction.

Materials:

• 2-Picoline-5-boronic acid hydrate (1.2 equiv)

• Aryl bromide (1.0 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2.5 mol%)

• 2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl (RuPhos) (5 mol%)

• Potassium phosphate (K₃PO₄) (3.0 equiv)

• Anhydrous 1,4-Dioxane

• Water (degassed)

Procedure:

• To a flame-dried Schlenk tube, add 2-Picoline-5-boronic acid hydrate, the aryl bromide, K₃PO₄, Pd₂(dba)₃, and RuPhos.

• Seal the tube with a septum and evacuate and backfill with argon three times.

• Add anhydrous, degassed 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio of dioxane to water) via syringe.

• Place the sealed tube in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Synthesis of 2-Picoline-5-boronic acid hydrate: A Plausible Synthetic Route

A common and effective method for the synthesis of pyridylboronic acids is the lithiation-borylation of the corresponding halopyridine.

Workflow for the Synthesis of 2-Picoline-5-boronic acid hydrate:

Plausible synthetic route to 2-Picoline-5-boronic acid hydrate.

Step 1: Bromination of 2-Picoline

While various methods exist for the selective bromination of picolines, a common approach involves electrophilic aromatic substitution.

Step 2: Lithiation and Borylation

• Dissolve 2-bromo-5-methylpyridine in anhydrous THF and cool to -78 °C under an inert atmosphere (e.g., argon).

• Slowly add n-butyllithium (n-BuLi) and stir for 1-2 hours at -78 °C to facilitate lithium-halogen exchange.

• Add triisopropyl borate dropwise at -78 °C and allow the reaction to slowly warm to room temperature overnight.

Step 3: Hydrolysis and Isolation

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Acidify the aqueous layer with HCl to precipitate the boronic acid.

• Filter the solid, wash with cold water, and dry under vacuum to yield 2-Picoline-5-boronic acid hydrate.

Alternatives to 2-Picoline-5-boronic acid hydrate

Given the challenges associated with 2-pyridylboronic acids, several alternatives have been developed to improve stability and reactivity in cross-coupling reactions.

Table 2: Alternative Reagents for the Introduction of a 2-Methyl-5-pyridyl Moiety

Reagent Type	Structure	Advantages	Disadvantages
Pinacol Boronate Ester	2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	Increased stability to protodeboronation, often crystalline and easy to handle.	May require harsher conditions for hydrolysis to the boronic acid in situ; can be less reactive than the corresponding boronic acid.
MIDA Boronate Ester	N-methyliminodiacetic acid protected boronate ester	Highly stable, air- and moisture-tolerant solids; allows for slow release of the boronic acid under reaction conditions.	Requires an additional deprotection step; may not be suitable for all reaction conditions.
Organotrifluoroborate Salts	Potassium (2-methylpyridin-5-yl)trifluoroborate	Crystalline, air- and water-stable solids; often exhibit good reactivity.	May require specific reaction conditions (e.g., fluoride source) for efficient transmetalation.

The choice of reagent will depend on the specific requirements of the synthesis, including the stability of other functional groups in the molecule and the desired reaction conditions.

Logical Relationship of Reagent Choice:

Factors influencing the choice of boronic acid derivative.

Conclusion and Future Outlook

2-Picoline-5-boronic acid hydrate is a valuable reagent for the synthesis of molecules containing the 2-methyl-5-pyridyl motif, a common feature in many biologically active compounds. However, its successful application requires a thorough understanding of the inherent challenges associated with 2-pyridylboronic acids. While it may exhibit lower reactivity compared to its 3- and 4-isomers, careful selection of catalysts, ligands, and reaction conditions can lead to successful outcomes.

The development of more stable and reactive derivatives, such as pinacol and MIDA esters, provides chemists with a broader range of tools to overcome the "2-pyridyl problem". As the demand for novel pyridine-containing compounds in drug discovery and materials science continues to grow, further research into optimizing the synthesis and application of reagents like 2-Picoline-5-boronic acid hydrate will be crucial.

References

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. (2017). Molecules, 22(2), 190.
• A Comparative Guide to Pyrimidine Boronic Acids in Suzuki-Miyaura Coupling. (n.d.). BenchChem.
• Help needed with unreproducible Suzuki coupling. (2021). Reddit. r/Chempros.
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. (2022). Canadian Journal of Chemistry, 100(6), 443-450.
• A Comparative Guide to the Suzuki Coupling of 2-Bromo-4-methylpyridine with Various Boronic Acids. (n.d.). BenchChem.
• 2-Picoline-borane. (2017). Organic Syntheses, 94, 332-345.
• Development of an Efficient Synthesis of (2-Aminopyrimidin-5-yl) Boronic Acid. (2012). Organic Process Research & Development, 16(11), 1793-1800.
• Flow Synthesis of 2-Methylpyridines via α-Methylation. (2015). Molecules, 20(9), 15935-15946.
• Suzuki-Miyaura Coupling of 2-Bromo-5-methylpyridin-4-amine with Arylboronic Acids for Drug Discovery. (n.d.). BenchChem.
• Suzuki–Miyaura coupling optimization enabled by automated feedback. (2016). Chemical Science, 7(12), 6838-6846.
• Comparative yields for Suzuki‐Miyaura couplings of (A)... (n.d.).
• Suzuki–Miyaura coupling reactions of 4-bromoanisole with phenylboronic acid. (n.d.).
• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. (2013). Journal of the American Chemical Society, 135(34), 12690-12693.
• 2-Picoline-5-boronic acid hydr
• 2-PICOLINE-5-BORONIC ACID HYDRATE CAS#: 1072952-30-7. (n.d.). ChemicalBook.
• Suzuki-Miyaura Coupling. (n.d.). Organic Synthesis.
• 2-picoline-5-boronic acid pinacol ester. (n.d.). Sigma-Aldrich.
• Synthesis method of 2-amino-5-pyrimidine pinacol borate. (n.d.).
• A Comparative Guide to the Suzuki Coupling Yields of 2,5-Difluorophenylboronic Acid. (n.d.). BenchChem.
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applic
• Which boronic acids are used most frequently for synthesis of bioactive molecules? (2023). ChemRxiv.
• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. (2017). Molecules, 22(2), 190.

Sources

• 1. 2-MethylpyriMidine-5-boronic Acid Pinacol Ester synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Procedural Guide to the Safe Disposal of 2-Picoline-5-boronic acid hydrate

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 2-Picoline-5-boronic acid hydrate (CAS 1072952-30-7).[1] Adherence to these procedures is critical for ensuring the safety of laboratory personnel, protecting the environment, and maintaining strict compliance with regulatory standards. The information herein is targeted toward researchers, scientists, and professionals in drug development who handle this and similar chemical reagents.

The foundational principle for managing waste from 2-Picoline-5-boronic acid hydrate is to treat it unequivocally as hazardous chemical waste .[2][3] Its chemical structure, combining a pyridine ring (picoline) with a boronic acid group, presents a dual hazard profile that necessitates meticulous handling from point of generation to final disposal.

Hazard Identification and Immediate Safety Precautions

Understanding the potential hazards is the first step in safe handling and disposal. While a specific Safety Data Sheet (SDS) for the hydrate form is not available in the search results, we can infer its hazard profile from the parent compounds, picoline and other substituted pyridineboronic acids. The pinacol ester derivative is known to cause skin irritation, serious eye damage, and respiratory irritation. Picoline itself is a flammable liquid that is harmful if swallowed or inhaled and can cause severe skin burns.[4]

All handling and disposal activities must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[5] An emergency eyewash station and safety shower must be readily accessible.[5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The Occupational Safety and Health Administration (OSHA) requires employers to provide, and employees to use, suitable protective equipment.[6][7]

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.[5]	Protects against splashes and airborne dust that can cause serious eye irritation or damage.
Hand Protection	Chemically resistant gloves (e.g., Nitrile).[5]	Prevents skin contact, which can cause irritation or burns.[8] Gloves should be inspected before use and changed immediately if contaminated.
Protective Clothing	A flame-retardant lab coat and closed-toe shoes.	Protects skin from accidental contact and provides a barrier against spills.
Respiratory Protection	NIOSH-approved respirator.	Required if there is a risk of aerosolization or if handling the powder outside of a functioning fume hood.[5]

Waste Characterization and Segregation

Under the Resource Conservation and Recovery Act (RCRA), chemical waste is deemed hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[9] 2-Picoline-5-boronic acid hydrate waste must be managed as hazardous due to its irritant properties and the potential toxicity and flammability associated with its picoline component.[9]

Core Principle: Never dispose of 2-Picoline-5-boronic acid hydrate, or materials contaminated with it, down the sanitary sewer or in regular trash.[2][3][5]

Proper segregation is crucial to prevent dangerous chemical reactions.[10][11] This waste stream must be kept separate from incompatible materials.

• Incompatible Materials:

  • Strong oxidizing agents[12][13]

  • Strong acids[12][13]

  • Water (for some boronic acids, which can react violently)[14]

Step-by-Step Disposal Protocol

This protocol outlines the process from waste generation to handoff for final disposal.

Step 1: Waste Collection

Carefully collect the waste material at the point of generation.[9]

• Solid Waste: Place unwanted solid 2-Picoline-5-boronic acid hydrate, contaminated weigh paper, or other contaminated disposables directly into the designated hazardous waste container.[5]

• Liquid Waste: If the compound is in solution, pour the liquid into a designated, compatible liquid waste container using a funnel to prevent spills.[5]

Step 2: Container Selection and Labeling

The choice of container and its labeling are mandated by EPA and OSHA regulations.[9][15]

• Container Selection: Use a chemically compatible container, such as high-density polyethylene (HDPE) or glass, with a secure, leak-proof lid.[5][15] Ensure the container is in good condition and free from damage.[9]

• Labeling: The container must be clearly labeled as soon as the first drop of waste is added. The label must include:

  • The words "Hazardous Waste" .[2][16]

  • The full chemical name: "2-Picoline-5-boronic acid hydrate" .[2]

  • A clear description of the hazards (e.g., "Irritant," "Toxic").[16] Hazard pictograms are highly recommended.

Step 3: Waste Storage (Satellite Accumulation Area)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[5] An SAA allows for the accumulation of up to 55 gallons of hazardous waste at or near the point of generation and under the control of the operator.[17]

• The SAA should be away from drains and sources of ignition.[10][12]

• Secondary containment (e.g., a larger, chemically resistant tub) should be used to capture any potential leaks.[9]

• Keep the container securely sealed at all times, except when adding waste.[2][5]

Step 4: Arranging for Final Disposal

Laboratory personnel should not transport hazardous waste outside their designated work area.[8]

• Contact EHS: When the container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup.[2][5][8]

• Documentation: Complete all required waste disposal forms provided by your EHS department, providing an accurate description of the waste.[8]

• Professional Disposal: The EHS department will arrange for a licensed hazardous waste disposal contractor to transport the waste to a certified treatment, storage, and disposal facility (TSDF).[2][18] Final disposal methods may include incineration or solidification.[10]

Emergency Procedures for Spills

In the event of a spill, immediate and correct action is critical to mitigate risks.[5]

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.[5]

• Don PPE: Wear the appropriate PPE as detailed in Section 1 before approaching the spill.

• Containment: For solid spills, carefully sweep or vacuum the material into a suitable container for disposal. Avoid generating dust.[19] For liquid spills, cover with an inert absorbent material like vermiculite or sand.[5]

• Collection: Collect the spilled material and any contaminated absorbents and place them into a new, properly labeled hazardous waste container.[5]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[5]

• Reporting: Report the spill to your laboratory supervisor and your institution's EHS department immediately.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Picoline-5-boronic acid hydrate, emphasizing safety and compliance at each stage.

Caption: Disposal workflow for 2-Picoline-5-boronic acid hydrate.

References

• 1. scbt.com [scbt.com]
• 2. benchchem.com [benchchem.com]
• 3. vumc.org [vumc.org]
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• 6. osha.gov [osha.gov]
• 7. md.rcm.upr.edu [md.rcm.upr.edu]
• 8. benchchem.com [benchchem.com]
• 9. danielshealth.com [danielshealth.com]
• 10. usbioclean.com [usbioclean.com]
• 11. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 12. nbinno.com [nbinno.com]
• 13. fishersci.pt [fishersci.pt]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 16. MedicalLab Management Magazine [medlabmag.com]
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A Senior Application Scientist's Guide to Handling 2-Picoline-5-boronic acid hydrate

This document provides a comprehensive operational and safety guide for the handling and disposal of 2-Picoline-5-boronic acid hydrate. As a Senior Application Scientist, my objective is to move beyond mere compliance and instill a deep understanding of why these procedures are critical. This guide is built on the foundational principles of risk assessment and the hierarchy of controls to ensure your safety and the integrity of your work.

Hazard Identification: Understanding the Compound

2-Picoline-5-boronic acid hydrate is a bifunctional molecule, incorporating both a pyridine ring and a boronic acid group. To establish a robust safety protocol, we must assess the hazards inherent to these chemical motifs. While a specific, comprehensive Safety Data Sheet (SDS) for the hydrate form is not always available, we can infer its risk profile from structurally analogous compounds like other substituted pyridine-boronic acids.

The primary hazards are consistently identified across these related molecules.[1][2][3] This allows us to create a reliable hazard summary.

Table 1: Summary of Primary Hazard Classifications

Hazard Classification	GHS Hazard Code	Description
Skin Irritation	H315	Causes skin irritation upon contact.[1][3]
Serious Eye Irritation	H319	Causes serious, potentially damaging, eye irritation.[1][3]

| Respiratory Irritation | H335 | May cause irritation to the respiratory tract if inhaled as a dust or aerosol.[1][2][3] |

Furthermore, the pyridine component necessitates vigilance; pyridines as a class can be flammable and exhibit toxicity if inhaled, ingested, or absorbed through the skin.[4] Therefore, treating 2-Picoline-5-boronic acid hydrate with a high degree of caution is scientifically prudent.

The Hierarchy of Controls: A Foundational Safety Strategy

Personal Protective Equipment (PPE) is essential, but it is the last line of defense. A robust safety culture prioritizes eliminating and controlling hazards at their source. This hierarchy is a self-validating system that builds safety into the workflow.

Caption: The Hierarchy of Controls model, prioritizing proactive hazard mitigation.

• Engineering Controls : This is the most critical step for handling this compound. All work with 2-Picoline-5-boronic acid hydrate powder must be performed in a certified chemical fume hood.[5][6][7] The fume hood contains dust and vapors, protecting you from inhalation, which is a primary exposure route.[8]

• Administrative Controls : These are your laboratory's standard operating procedures (SOPs). Clearly label all containers.[4] Ensure all personnel are trained on the specific hazards of boronic acids. Restrict access to the area where the chemical is being used.

Core Personal Protective Equipment (PPE) Protocol

When direct handling is necessary, a specific and correctly chosen PPE ensemble is non-negotiable.

• Eye and Face Protection :

  • Requirement : Wear chemical safety goggles with side shields that conform to EN166 (EU) or ANSI Z87.1 (US) standards.[1]

  • Causality : Because this material is a potent eye irritant, standard safety glasses are insufficient.[1][3] Goggles provide a seal around the eyes to protect against airborne powder and accidental splashes. A face shield should be worn over goggles during procedures with a high splash potential.[9]

• Hand Protection :

  • Requirement : Wear powder-free nitrile gloves.[4][5][6][8] Check gloves for tears or holes before each use.

  • Causality : Nitrile provides good chemical resistance against a range of organic compounds. This compound is a known skin irritant, and direct contact must be avoided.[1][3] Contaminated gloves should be removed immediately using the proper technique, and hands should be washed thoroughly.[10]

• Skin and Body Protection :

  • Requirement : A buttoned, long-sleeved laboratory coat must be worn at all times.

  • Causality : The lab coat protects your skin and personal clothing from contamination by dust or spills. It should be kept clean and laundered by a professional service, not taken home.

• Respiratory Protection :

  • Requirement : All handling of the solid chemical that may generate dust must be conducted within a chemical fume hood.[5]

  • Causality : The fume hood is an engineering control that serves as your primary respiratory protection by capturing dust at the source.[6][7] If a scenario arises where a fume hood is not available (e.g., cleaning a large spill), a NIOSH-approved respirator with a particulate filter may be required, but this should only occur under emergency-response protocols by trained personnel.[1][8]

Step-by-Step Safe Handling Workflow

This protocol integrates the PPE requirements into a logical, repeatable workflow to minimize risk.

Caption: A procedural workflow for safely handling 2-Picoline-5-boronic acid hydrate.

• Preparation : Before handling the reagent, verify that the chemical fume hood is operational. Don all required PPE: safety goggles, nitrile gloves, and a buttoned lab coat.

• Weighing and Transfer : Conduct all weighing and transfers of the solid material inside the fume hood. Use a disposable weigh boat and handle the container carefully to avoid generating dust.[1] Keep the container tightly sealed when not in use.[1][2][3]

• Reaction Setup : When adding the solid to a reaction vessel, do so slowly and carefully.

• Post-Handling Decontamination : After use, wipe down the spatula, weigh boat, and any surfaces inside the fume hood that may be contaminated. The cleaning materials must be treated as hazardous waste.

• Glove Removal and Hygiene : Remove gloves and dispose of them in the designated hazardous waste container. Immediately wash your hands with soap and water.[10]

Spill and Disposal Plans

Accidents happen. A clear, pre-defined plan is essential for a safe and effective response.

• Spill Response :

  • Inside Fume Hood : If a small spill occurs inside the fume hood, ensure you are wearing appropriate PPE. Gently cover the spill with an absorbent material or a spill kit designed for chemical powders. Carefully sweep the material into a designated hazardous waste container. Do not use water.

  • Outside Fume Hood : Evacuate the immediate area to prevent inhalation of dust. Alert laboratory personnel and your supervisor. Only trained personnel with appropriate respiratory protection should clean up spills outside of a fume hood.

• Disposal Protocol :

  • Waste Segregation : Under no circumstances should 2-Picoline-5-boronic acid hydrate or its contaminated materials be disposed of in regular trash or down the drain.[7] This material must be treated as hazardous chemical waste.[6][11]

  • Containerization : All waste, including excess reagent, contaminated gloves, weigh boats, and cleaning materials, must be collected in a clearly labeled, sealed, and chemically compatible container.[6][7][11]

  • Labeling : The waste container must be labeled "Hazardous Waste" and include the full chemical name: "2-Picoline-5-boronic acid hydrate".[6][11]

  • Final Disposal : The sealed and labeled container must be stored in a designated hazardous waste accumulation area. Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department.[6][11]

By adhering to this comprehensive guide, you are not just following rules; you are engaging in a proactive safety culture that protects you, your colleagues, and the quality of your scientific endeavors.

References

• Lab Alley. (n.d.). How To Safely Dispose of Boric Acid. Available at: [Link]

• Lab Alley. (n.d.). Boric Acid Safety & Hazards. Available at: [Link]

• Chemistry For Everyone. (2025). What Are The Safety Precautions For Using Boric Acid? Available at: [Link]

• IsoLab, University of Washington. (n.d.). Boric Acid - Standard Operating Procedure. Available at: [Link]

• Post Apple Scientific. (2024). Handling Pyridine: Best Practices and Precautions. Available at: [Link]

• Lab Alley. (n.d.). How to Store Boric Acid. Available at: [Link]

• Chemtalk. (2022). Boric acid. Available at: [Link]

• Washington State University. (n.d.). Pyridine - Standard Operating Procedure. Available at: [Link]

• Kanto Chemical Co., Inc. (2023). Safety Data Sheet: Pyridine. Available at: [Link]

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: Pyridine. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 46739015, 2-Picoline-5-boronic acid hydrate. Available at: [Link]

• Nipissing University. (2019). Hazardous Materials Disposal Guide. Available at: [Link]

• Centers for Disease Control and Prevention. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. Available at: [Link]

• Fisher Scientific. (n.d.). Safety Data Sheet: 6-Fluoro-3-pyridinylboronic acid, 97%. Available at: [Link]

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